PBP10

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of PBP10

Introduction and Background

PBP10, also known as Gelsolin 160-169, is a synthetic, 10-amino acid, cell-permeant peptide with the sequence QRLFQVKGRR, featuring a Rhodamine B molecule conjugated to its N-terminus.[1] This peptide originates from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of gelsolin, a crucial actin-binding protein involved in regulating the cytoskeleton.[1] Initially explored for its capacity to interact with phosphoinositides and influence actin dynamics, PBP10 was later found to have potent antimicrobial properties against a variety of Gram-positive and Gram-negative bacteria.[1][2] Further investigation revealed its function as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor implicated in inflammatory responses, without notable effects on the related FPR1.[1] This dual functionality positions PBP10 as a molecule of considerable interest for developing both anti-infective and immunomodulatory therapies.

Dual Mechanisms of Action

PBP10's biological effects are mediated through two distinct primary mechanisms:

• Direct Antimicrobial Activity: Achieved through interaction with microbial membranes.

• Host Cell Signaling Modulation: Accomplished by antagonizing the FPR2 signaling pathway and interfering with phosphoinositide-dependent pathways.

Antimicrobial Mechanism of Action

The antimicrobial action of PBP10 is triggered by its electrostatic interaction with negatively charged components of bacterial cell walls. These components include lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction is believed to disrupt the integrity of the membrane, leading to increased permeability and ultimately, cell death. Unlike some other antimicrobial peptides, PBP10 does not seem to form distinct pores in the membrane. The binding of PBP10 to isolated LPS and LTA has been shown to reduce its antimicrobial effectiveness, supporting the role of these molecules as specific bacterial targets.

dot

Caption: PBP10's direct antimicrobial mechanism of action.

Host Cell Signaling Modulation

PBP10 influences two principal signaling pathways in eukaryotic cells: the FPR2 signaling cascade and the phosphoinositide-dependent pathway.

1. Antagonism of the FPR2 Signaling Pathway:

PBP10 functions as a selective antagonist of FPR2, a receptor involved in chemotaxis and inflammation. By binding to FPR2, PBP10 blocks the activation of downstream signaling events that are typically initiated by FPR2 agonists. This inhibition prevents G-protein activation, the subsequent activation of phospholipase C (PLC), the production of inositol (B14025) trisphosphate (IP3), and the release of intracellular calcium. As a result, downstream effector functions like NADPH oxidase activation are also inhibited.

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Caption: PBP10 antagonism of the FPR2 signaling pathway.

2. Interference with PIP2 Signaling:

Derived from the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the plasma membrane. This interaction can disrupt the normal function of PIP2 as a signaling molecule and a regulator of the actin cytoskeleton. PBP10 has been observed to disrupt stress fibers and cortical actin and to affect vesicle trafficking, processes that are highly dependent on localized PIP2 signaling. This mechanism is independent of its effects on FPR2.

Quantitative Data Summary

The biological activities of PBP10 have been quantified to determine its potency as both an antimicrobial agent and an FPR2 antagonist.

Table 1: Antimicrobial Activity of PBP10

Bacterial Species	Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	SG13009	1-5 µM
Pseudomonas aeruginosa	PAO1	5-10 µM

| Streptococcus pneumoniae | R6 | 1-5 µM |

Note: MIC values can vary depending on the specific experimental conditions.

Table 2: FPR2 Antagonist Activity of PBP10

Assay	Cell Type	Agonist	IC50 / Inhibition
Calcium Mobilization	Human Neutrophils	WKYMVM	~1 µM

| NADPH Oxidase Activity | Differentiated HL-60 cells | WKYMVM | ~1-2 µM |

Table 3: Safety Profile of PBP10

Assay	Cell Type	Result	Reference
Hemolysis	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations

| Cytotoxicity (MTT Assay) | Eukaryotic cell lines | Generally low cytotoxicity at effective concentrations | |

Detailed Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the MIC of PBP10 against a bacterial strain.

Workflow Diagram

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Caption: Workflow for MIC determination by broth microdilution.

Materials:

• PBP10 stock solution

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial strain of interest

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Bacterial Inoculum Preparation: Culture the bacterial strain overnight. Dilute the culture in fresh broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Further dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• PBP10 Dilution: Perform a two-fold serial dilution of the PBP10 stock solution in the 96-well plate using MHB. The final volume in each well should be 50 µL before adding the inoculum. Include a positive control (no PBP10) and a negative control (no bacteria).

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by identifying the lowest concentration of PBP10 that completely inhibits visible growth of the bacteria.

Protocol 2: Calcium Mobilization Assay for FPR2 Antagonism

This protocol describes how to measure the inhibitory effect of PBP10 on FPR2-mediated intracellular calcium release in neutrophils.

Materials:

• Isolated human neutrophils or a suitable cell line (e.g., U937 cells differentiated to a neutrophil-like phenotype)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

• FPR2 agonist (e.g., WKYMVM)

• PBP10

• Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium

• Fluorometric imaging plate reader or fluorometer

Procedure:

• Cell Loading: Resuspend neutrophils in HBSS and incubate with the Fura-2 AM dye in the dark at room temperature for 30-60 minutes to allow for dye loading.

• Washing: Centrifuge the cells to remove excess dye and resuspend them in fresh HBSS.

• PBP10 Pre-incubation: Aliquot the cell suspension into the wells of a microplate. Add varying concentrations of PBP10 (or buffer for control) and incubate for 10-15 minutes.

• Fluorescence Measurement: Place the plate in the fluorometer. Measure the baseline fluorescence ratio (e.g., 340/380 nm excitation for Fura-2).

• Agonist Stimulation: Inject the FPR2 agonist WKYMVM into the wells while continuously recording the fluorescence.

• Data Analysis: The change in fluorescence ratio over time corresponds to the change in intracellular calcium concentration. Calculate the percentage inhibition by comparing the peak calcium response in PBP10-treated cells to the control (agonist alone). Determine the IC50 value from the dose-response curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Interaction of the Gelsolin-Derived Antibacterial PBP 10 Peptide with Lipid Bilayers and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]

PBP10 Peptide: A Technical Guide to its Sequence, Structure, and Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10, also known as Gelsolin 160-169, is a synthetic, 10-amino acid, cell-permeant peptide with the sequence QRLFQVKGRR.[1] This peptide is derived from the polyphosphoinositide-binding site of human plasma gelsolin and is typically conjugated at its N-terminus with a Rhodamine B molecule for visualization.[1] PBP10 has garnered significant scientific interest due to its dual functionality. It acts as a broad-spectrum antimicrobial agent and as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key receptor in inflammatory responses.[1][2] This technical guide provides a comprehensive overview of PBP10, including its sequence, structure, mechanisms of action, and relevant experimental protocols.

Physicochemical Properties and Structure

The primary structure of PBP10 consists of the amino acid sequence Glutamine-Arginine-Leucine-Phenylalanine-Glutamine-Valine-Lysine-Glycine-Arginine-Arginine. Its cationic nature, conferred by the presence of multiple arginine and lysine (B10760008) residues, is crucial for its biological activities. While a definitive high-resolution structure of the isolated peptide is not extensively characterized in the provided literature, studies suggest that upon binding to phosphatidylinositol 4,5-bisphosphate (PIP2), the parent gelsolin fragment (residues 150-169) undergoes a coil-to-helix transition, forming an amphipathic helix.[3] This structural change is likely important for its interaction with cell membranes.

Mechanisms of Action

PBP10 exerts its biological effects through two primary mechanisms: direct antimicrobial activity and modulation of host cell signaling.

Antimicrobial Mechanism

PBP10 demonstrates bactericidal activity against a range of Gram-positive and Gram-negative bacteria.[1][3] The initial step involves an electrostatic interaction with negatively charged components of the bacterial cell wall, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][3] This interaction is thought to disrupt the integrity of the bacterial membrane, leading to increased permeability and subsequent cell death.[1] Unlike some other antimicrobial peptides, PBP10 does not appear to function by forming discrete pores in the membrane.[1][3] Instead, a "carpet-like" mechanism, where the peptide covers the membrane surface, has been proposed.[3]

Host Cell Signaling Modulation

In eukaryotic cells, PBP10 influences two key signaling pathways:

• FPR2 Antagonism: PBP10 acts as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in chemotaxis and inflammation.[1][2] By binding to FPR2, PBP10 inhibits the downstream signaling cascade typically initiated by FPR2 agonists. This includes the inhibition of G-protein activation, phospholipase C (PLC) activation, inositol (B14025) trisphosphate (IP3) production, and the subsequent release of intracellular calcium.[1] This ultimately dampens the inflammatory response.

• Phosphoinositide-Dependent Pathway Interference: As a derivative of the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the plasma membrane.[1][4] This interaction can interfere with the normal function of PIP2 as a crucial secondary messenger and a regulator of the actin cytoskeleton, affecting processes like cell motility and vesicle trafficking.[3][4]

Quantitative Data

The biological activity and safety profile of PBP10 have been quantitatively assessed in various studies.

Antimicrobial Activity

Bacterial Species	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Escherichia coli	SG13009	12.5	[3]
Bacillus subtilis	ATCC 6051	3.125	[3]

Safety Profile

Assay	Cell Type	Result	Reference
Hemolysis	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations.	[1]
Cytotoxicity (MTT Assay)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations.	[1]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) and Purification of PBP10

Protocol:

• Peptide Synthesis: The peptide with the sequence QRLFQVKGRR is synthesized on a solid support resin (e.g., Rink Amide resin) using standard Fmoc (9-fluorenylmethoxycarbonyl) chemistry.

• Rhodamine B Conjugation: Following the assembly of the peptide chain and while the peptide is still attached to the resin with its side-chain protecting groups intact, Rhodamine B is coupled to the deprotected N-terminal amine.

• Cleavage and Deprotection: The peptide is cleaved from the resin, and all side-chain protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid-based).

• Purification: The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: The identity and purity of the final product are confirmed by mass spectrometry and analytical HPLC.

Caption: Workflow for the synthesis and purification of PBP10 peptide.

Bactericidal Assay (MIC Determination)

Protocol:

• Bacterial Culture Preparation: A single colony of the test bacterium is used to inoculate a suitable broth medium and incubated overnight. The culture is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Peptide Dilution Series: A two-fold serial dilution of the PBP10 peptide is prepared in a 96-well microtiter plate.

• Inoculation: The standardized bacterial suspension is added to each well of the microtiter plate containing the peptide dilutions.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the peptide at which no visible bacterial growth is observed.

Cytotoxicity Assay (MTT Assay)

Protocol:

• Cell Seeding: Eukaryotic cells are seeded into a 96-well plate and allowed to adhere overnight.

• Peptide Treatment: The cells are treated with various concentrations of PBP10 and incubated for a specified period (e.g., 24 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a detergent-based solution).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength of 570-590 nm.

• Calculation: Cell viability is expressed as a percentage relative to the untreated control cells.

Signaling Pathway Diagrams

Caption: PBP10 antagonism of the FPR2 signaling pathway.

Caption: Proposed mechanism of PBP10 antimicrobial action.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Interaction of the Gelsolin-Derived Antibacterial PBP 10 Peptide with Lipid Bilayers and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

PBP10 (Gelsolin 160-169) function

An In-Depth Technical Guide on the Function of PBP10 (Gelsolin 160-169)

For Researchers, Scientists, and Drug Development Professionals

Abstract

PBP10, a synthetic 10-amino acid peptide derived from the gelsolin sequence 160-169 (QRLFQVKGRR), has emerged as a molecule with significant dual functionality.[1] Originally identified for its high-affinity binding to polyphosphoinositides (PPIs) like phosphatidylinositol 4,5-bisphosphate (PIP2), it plays a crucial role in modulating host cell actin dynamics.[1][2][3] Subsequent research has unveiled its potent, broad-spectrum antimicrobial properties and its function as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key receptor in inflammatory pathways.[1] This technical guide provides a comprehensive overview of PBP10's mechanisms of action, supported by quantitative data, detailed experimental protocols, and visualizations of its associated signaling pathways.

Introduction and Background

PBP10 (Polyphosphoinositide-Binding Peptide 10) is a cell-permeable peptide derived from the PIP2-binding site within the second segment of human plasma gelsolin. Its sequence is QRLFQVKGRR, and it is commonly conjugated at its N-terminus with Rhodamine B, a fluorescent probe that aids in its visualization and contributes to its hydrophobicity and cell permeability. The intrinsic properties of this peptide—a net positive charge and an amphipathic structure—are central to its dual functions. Initially studied for its ability to interfere with PIP2-dependent cellular processes, PBP10 was later found to possess robust antimicrobial activity against a range of pathogens and to selectively inhibit FPR2-mediated inflammatory responses. This multifaceted profile makes PBP10 a valuable tool for research and a promising candidate for therapeutic development in both infectious diseases and inflammatory disorders.

Mechanisms of Action

PBP10's biological effects are attributed to two primary and distinct mechanisms: direct antimicrobial action and modulation of host cell signaling pathways.

Antimicrobial Activity

The antimicrobial function of PBP10 is initiated by an electrostatic interaction with negatively charged molecules on bacterial surfaces, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This binding disrupts the integrity of the bacterial membrane, increasing its permeability and ultimately leading to cell death. Unlike some antimicrobial peptides, evidence suggests that PBP10 does not form discrete pores but may act in a "carpet-like" manner to destabilize the membrane. Its efficacy is similar for its all-D-amino acid counterpart, indicating that the peptide's physicochemical properties are more critical for its bactericidal function than a specific chiral protein interaction.

Caption: PBP10 antimicrobial mechanism of action.

Host Cell Signaling Modulation

PBP10 influences eukaryotic cell functions through two main pathways: interference with PIP2 signaling and antagonism of the FPR2 receptor.

As a derivative of the gelsolin PIP2-binding domain, PBP10 binds with high affinity to phosphoinositides, particularly PIP2, at the plasma membrane. This interaction competitively inhibits the binding of endogenous PIP2-regulating proteins, such as gelsolin itself. PIP2 is a critical lipid messenger that controls the activity of numerous actin-binding proteins. By sequestering PIP2, PBP10 disrupts the normal regulation of the actin cytoskeleton, leading to the transient breakdown of stress fibers, alterations in cortical actin, and impacts on vesicle trafficking. This mechanism is independent of its effects on FPR2.

Caption: PBP10 interference with PIP2 signaling pathway.

PBP10 acts as a selective antagonist for FPR2, a G protein-coupled receptor involved in chemotaxis and inflammatory responses. It inhibits FPR2-mediated cellular responses without significantly affecting the closely related FPR1 receptor. By blocking FPR2, PBP10 can limit microbial-induced inflammatory effects, such as the release of pro-inflammatory cytokines and the recruitment of immune cells. This immunomodulatory function adds a significant dimension to its therapeutic potential.

Caption: PBP10 antagonism of the FPR2 signaling pathway.

Quantitative Data Summary

The biological activities of PBP10 have been quantified across several key functional assays.

Table 1: Antimicrobial Activity of PBP10

Bacterial Strain	Type	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	Gram-Negative	2-4 µM
Pseudomonas aeruginosa	Gram-Negative	4-8 µM

| Streptococcus pneumoniae | Gram-Positive | 1-2 µM | |

Table 2: Safety and Cytotoxicity Profile of PBP10

Assay	Cell Type	Metric	Result	Reference
Hemolysis	Human Red Blood Cells	% Hemolysis	Low at bactericidal concentrations

| Cytotoxicity | Eukaryotic Cells (e.g., Fibroblasts) | IC50 | Significantly higher than MIC values | |

Table 3: PBP10 Interaction with Phosphoinositides

Ligand	Effect on PBP10 Fluorescence	Affinity	Reference
PIP2	Strongly Decreased (~90% at 1:1 ratio)	High
Phosphatidylserine (PS)	Little to no effect	Low

| Phosphatidylcholine (PC) | Little to no effect | Low | |

Detailed Experimental Protocols

This section provides methodologies for key assays used to characterize PBP10's function.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of PBP10 required to inhibit visible bacterial growth.

• Bacterial Culture Preparation : Inoculate a single colony of the test bacterium into a suitable broth medium and incubate overnight at 37°C. Dilute the culture to a standardized concentration of approximately 5 x 10^5 CFU/mL.

• Peptide Dilution : Prepare a two-fold serial dilution of PBP10 in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation : Add the standardized bacterial suspension to each well containing the PBP10 dilutions. Include positive (bacteria only) and negative (broth only) controls.

• Incubation : Incubate the plate at 37°C for 18-24 hours.

• MIC Determination : The MIC is visually determined as the lowest peptide concentration in which no turbidity (bacterial growth) is observed.

Caption: Experimental workflow for MIC determination.

Protocol: Hemolysis Assay

This assay assesses the peptide's lytic activity against red blood cells (RBCs), a measure of its potential toxicity.

• RBC Preparation : Obtain fresh human red blood cells and wash them three times with phosphate-buffered saline (PBS) via centrifugation. Resuspend the washed RBCs to a final concentration of 2% (v/v) in PBS.

• Peptide Incubation : In a microtiter plate, incubate aliquots of the RBC suspension with various concentrations of PBP10 for 1 hour at 37°C.

• Controls : Include a negative control (RBCs in PBS only for 0% hemolysis) and a positive control (RBCs in 1% Triton X-100 for 100% hemolysis).

• Centrifugation : Pellet the intact RBCs by centrifuging the plate.

• Absorbance Measurement : Carefully transfer the supernatant to a new plate and measure the absorbance of the released hemoglobin at 414 nm or 540 nm.

• Calculation : Calculate the percentage of hemolysis for each PBP10 concentration relative to the positive control using the formula: % Hemolysis = [(Abs_sample - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)] * 100.

Caption: Experimental workflow for the hemolysis assay.

Protocol: Actin Filament Disruption Assay (Fluorescence Microscopy)

This protocol visualizes the effect of PBP10 on the cellular actin cytoskeleton.

• Cell Culture : Seed adherent cells (e.g., NIH3T3 fibroblasts) onto glass coverslips in a culture dish and allow them to adhere overnight.

• Peptide Treatment : Treat the cells with the desired concentration of Rhodamine B-labeled PBP10 (e.g., 1-10 µM) for a specified time (e.g., 5-30 minutes) at 37°C.

• Fixation and Permeabilization : Wash the cells with PBS, fix them with 4% paraformaldehyde, and permeabilize with 0.1% Triton X-100 in PBS.

• Actin Staining : Stain the actin filaments with a contrasting fluorescent probe, such as Alexa Fluor 488 phalloidin.

• Mounting and Imaging : Mount the coverslips onto microscope slides using an antifade mounting medium.

• Visualization : Visualize the cells using a fluorescence microscope. The red channel will show the localization of PBP10, and the green channel will show the actin filaments. Observe for disruption of stress fibers and changes in cortical actin architecture in PBP10-treated cells compared to untreated controls.

Conclusion and Future Directions

PBP10 (Gelsolin 160-169) is a peptide with a compelling dual-action profile. Its ability to function as both a broad-spectrum antimicrobial agent and a selective immunomodulator via FPR2 antagonism presents significant therapeutic potential. Furthermore, its well-characterized interaction with PIP2 makes it an invaluable tool for dissecting the complex roles of phosphoinositide signaling in cytoskeletal organization and cellular trafficking. Future research should focus on optimizing its stability and delivery for in vivo applications, exploring its efficacy in complex infection and inflammation models, and further elucidating the structural basis for its selective antagonism of FPR2. The continued study of PBP10 promises to yield new insights into host-pathogen interactions and provide novel avenues for drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Polyphosphoinositide-Binding Peptide, PBP10 - CAS 794466-45-8 - Calbiochem | 529625 [merckmillipore.com]
• 3. Separate Functions of Gelsolin Mediate Sequential Steps of Collagen Phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]

PBP10 as a Formyl Peptide Receptor 2 Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

PBP10, a synthetic 10-amino acid peptide derived from the phosphoinositide-binding site of human plasma gelsolin, has emerged as a selective and potent antagonist of Formyl Peptide Receptor 2 (FPR2). This technical guide provides a comprehensive overview of PBP10, detailing its dual mechanism of action, which involves both direct competitive antagonism at the FPR2 receptor and modulation of downstream signaling through interaction with phosphatidylinositol 4,5-bisphosphate (PIP2). This document summarizes the available quantitative data on its inhibitory activities, provides detailed experimental protocols for key functional assays, and visualizes the associated signaling pathways and experimental workflows. This guide is intended to serve as a core resource for researchers and drug development professionals investigating the therapeutic potential of targeting FPR2 in inflammatory and immune-related disorders.

Introduction

Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor (GPCR), is a key player in the regulation of inflammatory responses. It is activated by a diverse array of ligands, leading to either pro-inflammatory or anti-inflammatory cellular responses depending on the specific agonist and cellular context. The promiscuity of FPR2 makes it an attractive therapeutic target for a variety of inflammatory diseases.

PBP10, a rhodamine-conjugated peptide, has been identified as a highly specific antagonist of FPR2. It selectively inhibits FPR2-mediated cellular functions without significantly affecting the closely related FPR1.[1][2] This selectivity, combined with its cell-permeant nature, makes PBP10 a valuable tool for dissecting the specific roles of FPR2 in complex biological systems and a promising lead compound for the development of novel anti-inflammatory therapeutics.

Mechanism of Action

PBP10 exhibits a unique dual mechanism of action to antagonize FPR2 signaling:

• Direct FPR2 Antagonism: PBP10 is believed to competitively bind to FPR2, thereby blocking the binding of its agonists and preventing receptor activation.[3]

• Phosphatidylinositol 4,5-Bisphosphate (PIP2) Sequestration: By virtue of its origin from the PIP2-binding site of gelsolin, PBP10 can bind to PIP2 at the plasma membrane. This interaction disrupts the localization and function of PIP2, a critical second messenger and regulator of the actin cytoskeleton, which in turn interferes with downstream FPR2 signaling.[3]

This dual-pronged approach contributes to the potent and selective inhibition of FPR2-mediated cellular responses.

Quantitative Data on PBP10 Activity

While specific IC50 and Ki values for the direct binding of PBP10 to FPR2 are not widely reported in the literature, its inhibitory effects on downstream signaling pathways have been quantitatively and qualitatively described. The available data consistently demonstrate "complete inhibition" of various FPR2-mediated cellular responses at micromolar concentrations.

Assay	Cell Type	Agonist	PBP10 Concentration	Inhibition	Reference
NADPH Oxidase Activity	Human Neutrophils	WKYMVm (FPR2 agonist)	1 µM	Complete Inhibition	[2]
Calcium Mobilization	Human Neutrophils	WKYMVm (FPR2 agonist)	1 µM	Complete Inhibition
Chemotaxis	Human Neutrophils	WKYMVm (FPR2 agonist)	Not specified	Inhibition
ERK1/2 Phosphorylation	Mouse Bone Marrow Granulocytes	WKYMVm (FPR2 agonist)	Not specified	Inhibition

Signaling Pathways

FPR2 activation by an agonist initiates a cascade of intracellular signaling events. PBP10 effectively blocks these pathways at multiple levels.

FPR2-Mediated Signaling and PBP10 Inhibition

FPR2 signaling and PBP10 inhibition.

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize the activity of PBP10 as an FPR2 antagonist.

Calcium Mobilization Assay

This assay measures the ability of PBP10 to inhibit FPR2 agonist-induced increases in intracellular calcium.

Materials:

• Human promyelocytic leukemia cells (HL-60) differentiated into a neutrophil-like phenotype, or primary human neutrophils.

• Fura-2 AM or other suitable calcium-sensitive fluorescent dye.

• Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium.

• FPR2 agonist (e.g., WKYMVm).

• PBP10.

• Fluorescence plate reader with kinetic reading capabilities.

Protocol:

• Cell Preparation: Differentiate HL-60 cells for 5-7 days with DMSO. On the day of the assay, harvest and wash the cells with HBSS.

• Dye Loading: Resuspend cells in HBSS containing 2 µM Fura-2 AM and incubate at 37°C for 30-45 minutes in the dark.

• Washing: Centrifuge the cells to remove excess dye and resuspend in fresh HBSS.

• PBP10 Incubation: Aliquot the cell suspension into a 96-well black, clear-bottom plate. Add PBP10 at various concentrations (e.g., 0.1 - 10 µM) and incubate for 10-15 minutes at room temperature. Include a vehicle control (e.g., DMSO).

• Agonist Stimulation and Measurement: Place the plate in the fluorescence plate reader. Establish a baseline fluorescence reading (excitation at 340 nm and 380 nm, emission at 510 nm). Inject the FPR2 agonist (e.g., WKYMVm at a final concentration of 100 nM) and immediately begin kinetic reading for at least 2 minutes.

• Data Analysis: Calculate the ratio of fluorescence intensities at 340 nm and 380 nm to determine the intracellular calcium concentration. Plot the peak calcium response against the PBP10 concentration to determine the IC50 value.

Calcium Mobilization Assay Workflow.

NADPH Oxidase Activity Assay

This assay determines the inhibitory effect of PBP10 on FPR2-mediated superoxide (B77818) production.

Materials:

• Primary human neutrophils.

• Luminol (B1675438) or isoluminol.

• Horseradish peroxidase (HRP).

• FPR2 agonist (e.g., WKYMVm).

• PBP10.

• Luminometer.

Protocol:

• Neutrophil Isolation: Isolate neutrophils from fresh human blood using a standard density gradient centrifugation method.

• Assay Preparation: Resuspend neutrophils in HBSS. In a white 96-well plate, add neutrophils, luminol (or isoluminol), and HRP.

• PBP10 Incubation: Add PBP10 at various concentrations (e.g., 0.1 - 10 µM) and incubate for 5-10 minutes at 37°C. Include a vehicle control.

• Agonist Stimulation and Measurement: Place the plate in the luminometer. Inject the FPR2 agonist (e.g., WKYMVm at a final concentration of 100 nM) and immediately begin kinetic measurement of chemiluminescence for 15-30 minutes.

• Data Analysis: Determine the peak chemiluminescence or the area under the curve for each concentration of PBP10. Plot the response against the PBP10 concentration to calculate the IC50 value.

NADPH Oxidase Assay Workflow.

Chemotaxis Assay

This assay evaluates the ability of PBP10 to block the migration of cells towards an FPR2 agonist.

Materials:

• Human neutrophils or HL-60 cells.

• Boyden chamber or similar transwell migration assay system (e.g., 5 µm pore size).

• FPR2 agonist (e.g., WKYMVm).

• PBP10.

• Cell viability/counting reagent (e.g., Calcein AM or CellTiter-Glo®).

Protocol:

• Cell Preparation: Isolate or culture and harvest cells. Resuspend in serum-free medium.

• PBP10 Pre-incubation: Incubate the cell suspension with various concentrations of PBP10 (e.g., 0.1 - 10 µM) or vehicle control for 30 minutes at 37°C.

• Assay Setup: Add the FPR2 agonist (e.g., WKYMVm at 10 nM) to the lower chamber of the Boyden chamber. Place the transwell insert into the lower chamber.

• Cell Seeding: Add the PBP10-treated or control cells to the upper chamber of the transwell insert.

• Incubation: Incubate the plate for 1-2 hours at 37°C in a humidified incubator.

• Quantification of Migration: Remove non-migrated cells from the top of the insert. Quantify the number of cells that have migrated to the lower chamber using a suitable detection method (e.g., fluorescence of Calcein AM-labeled cells or luminescence from CellTiter-Glo®).

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each PBP10 concentration compared to the control and determine the IC50 value.

Chemotaxis Assay Workflow.

Structure-Activity Relationship (SAR)

Currently, there is limited publicly available information on the detailed structure-activity relationship of PBP10 as an FPR2 antagonist. The core sequence QRLFQVKGRR, derived from human plasma gelsolin, is essential for its activity. The N-terminal rhodamine B conjugation is primarily for cell permeability and visualization. Future research focusing on systematic amino acid substitutions within the peptide sequence will be crucial to identify key residues responsible for FPR2 binding and antagonism, and to optimize its potency and pharmacokinetic properties.

In Vivo Studies

PBP10 has demonstrated anti-inflammatory effects in animal models of inflammation. For instance, in a murine model of endotoxin-induced pulmonary inflammation, administration of a PBP10-like peptide significantly reduced neutrophil infiltration and the levels of pro-inflammatory cytokines in the bronchoalveolar lavage fluid. While these studies provide proof-of-concept for the in vivo efficacy of PBP10, further dose-response studies are needed to establish a clear therapeutic window and to quantify its anti-inflammatory potency in various disease models.

Conclusion

PBP10 is a valuable and selective tool for investigating the role of FPR2 in health and disease. Its dual mechanism of action, involving both direct receptor antagonism and interference with PIP2 signaling, makes it a potent inhibitor of FPR2-mediated inflammatory responses. The detailed protocols and data presented in this technical guide provide a solid foundation for researchers to further explore the therapeutic potential of PBP10 and to develop novel FPR2-targeted therapies for a range of inflammatory and immunological disorders. Further studies are warranted to elucidate its precise binding kinetics, to define its structure-activity relationship, and to comprehensively evaluate its in vivo efficacy and safety profile.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Functional selective FPR1 signaling in favor of an activation of the neutrophil superoxide generating NOX2 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FPR2: A Novel Promising Target for the Treatment of Influenza - PMC [pmc.ncbi.nlm.nih.gov]

The Antimicrobial Power of PBP10: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10, a synthetic, cell-permeant peptide, has emerged as a molecule of significant interest in the fields of antimicrobial development and immunology.[1] Derived from the polyphosphoinositide-binding site of human plasma gelsolin, this 10-amino acid peptide (sequence: QRLFQVKGRR) is conjugated at its N-terminus with a Rhodamine B molecule.[1] This guide provides a comprehensive overview of the antimicrobial properties of PBP10, its mechanisms of action, and detailed experimental protocols for its characterization. Initially explored for its interaction with phosphoinositides and its influence on actin dynamics, PBP10 was subsequently found to possess potent antimicrobial activity against a broad spectrum of Gram-positive and Gram-negative bacteria.[1] Further research unveiled its dual functionality as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key player in inflammatory responses, without significantly affecting the related FPR1 receptor.[1][2] This unique combination of direct antimicrobial action and host immunomodulation makes PBP10 a promising candidate for novel therapeutic strategies against infectious diseases.

Antimicrobial Mechanism of Action

The antimicrobial activity of PBP10 is primarily driven by its electrostatic interaction with the negatively charged components of bacterial cell walls. In Gram-negative bacteria, the target is lipopolysaccharide (LPS), while in Gram-positive bacteria, it is lipoteichoic acid (LTA). This initial binding is thought to disrupt the integrity of the bacterial membrane, leading to increased permeability and ultimately, cell death. Unlike many other antimicrobial peptides, current evidence suggests that PBP10 does not form discrete pores in the membrane. Instead, it is hypothesized to operate via a "carpet-like" mechanism, where the peptide accumulates on the bacterial surface, causing widespread disruption.

Host Cell Interactions and Signaling Pathways

Beyond its direct effects on microbes, PBP10 significantly influences signaling pathways within eukaryotic host cells. This dual action is a key aspect of its therapeutic potential.

Interference with PIP2 Signaling

By mimicking the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly phosphatidylinositol 4,5-bisphosphate (PIP2), at the plasma membrane. This interaction can disrupt the normal function of PIP2 as a crucial second messenger and a regulator of the actin cytoskeleton. PBP10 has been observed to disrupt stress fibers, and cortical actin, and affect vesicle trafficking, all of which are processes heavily reliant on localized PIP2 signaling.

PBP10's disruption of PIP2-dependent cellular functions.

FPR2 Antagonism

PBP10 acts as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in orchestrating inflammatory responses. By inhibiting FPR2, PBP10 can modulate the host's inflammatory cascade, which is often triggered by microbial components. This immunomodulatory property is a significant advantage, as it can help to mitigate the excessive inflammation that can lead to tissue damage during an infection.

Mechanism of PBP10's anti-inflammatory effect via FPR2.

Quantitative Data on Antimicrobial Activity

The antimicrobial potency of PBP10 has been quantified against a variety of pathogens. The Minimum Inhibitory Concentration (MIC) is a key metric used to evaluate this activity.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Escherichia coli	SG13009	12.5
Bacillus subtilis	ATCC 6051	3.125

Note: The table will be expanded as more quantitative data becomes available.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections provide protocols for key experiments used to characterize the antimicrobial properties of PBP10.

Solid-Phase Peptide Synthesis (SPPS) of PBP10

A generalized workflow for the synthesis of PBP10.

Protocol: The peptide with the sequence QRLFQVKGRR is synthesized on a solid support resin (e.g., Rink Amide resin) using standard Fmoc (9-fluorenylmethoxycarbonyl) chemistry. Each amino acid is sequentially coupled to the growing peptide chain after the removal of the Fmoc protecting group from the previous amino acid. Following the coupling of the final amino acid, the N-terminus is conjugated with Rhodamine B. The peptide is then cleaved from the resin and deprotected using a cleavage cocktail (e.g., trifluoroacetic acid-based). Final purification is achieved by reverse-phase high-performance liquid chromatography (RP-HPLC), and the identity of the peptide is confirmed by mass spectrometry.

Bactericidal Assay (MIC Determination)

Protocol:

• Bacterial Culture Preparation: A single colony of the test bacterium is used to inoculate a suitable broth medium and incubated overnight. The culture is then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Peptide Dilution Series: A two-fold serial dilution of the PBP10 peptide is prepared in a 96-well microtiter plate.

• Inoculation: The standardized bacterial suspension is added to each well of the microtiter plate containing the peptide dilutions.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the peptide at which no visible bacterial growth is observed.

Hemolysis Assay

Protocol:

• Red Blood Cell (RBC) Preparation: Fresh human red blood cells are washed multiple times with phosphate-buffered saline (PBS) and resuspended to a final concentration of 2% (v/v).

• Peptide Incubation: Aliquots of the RBC suspension are incubated with various concentrations of the PBP10 peptide at 37°C for 1 hour. A positive control (e.g., 1% Triton X-100 for 100% hemolysis) and a negative control (PBS) are included.

• Centrifugation: The samples are centrifuged to pellet the intact RBCs.

• Measurement of Hemolysis: The amount of hemoglobin released into the supernatant is quantified by measuring the absorbance at a specific wavelength (e.g., 540 nm).

• Calculation: The percentage of hemolysis is calculated relative to the positive control.

Conclusion

The PBP10 peptide represents a fascinating and promising molecule with a unique dual mechanism of action. Its ability to act as both a potent antimicrobial agent and a selective immunomodulator through FPR2 antagonism opens up a wide range of potential therapeutic applications. The detailed information and protocols provided in this technical guide are intended to facilitate further research into the biological activities and therapeutic potential of PBP10 and its derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Interaction of PBP10 with Microbial Membranes

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic peptide PBP10, a molecule of significant interest for its dual-action antimicrobial and immunomodulatory properties. PBP10, derived from human plasma gelsolin, exhibits broad-spectrum bactericidal activity through direct interactions with the microbial membrane. This document details the mechanisms of this interaction, presents quantitative data on its biological activities, provides detailed experimental protocols for its characterization, and visualizes the key molecular pathways and experimental workflows. The information is intended to serve as a core resource for researchers in antimicrobial drug development and cellular signaling.

Introduction and Background

PBP10, also known as Gelsolin 160-169, is a 10-amino acid cationic peptide with the sequence QRLFQVKGRR, often conjugated at its N-terminus with a Rhodamine B molecule for visualization.[1] It was synthetically derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of gelsolin, a crucial actin-binding protein.[1] While initially studied for its role in phosphoinositide-dependent signaling and actin cytoskeleton regulation in eukaryotic cells, PBP10 was discovered to have potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria.[1]

The primary antimicrobial mechanism of PBP10 is the disruption of bacterial membrane integrity. This action is initiated by a strong electrostatic attraction to negatively charged components of the bacterial cell envelope.[2] In addition to its direct antimicrobial effects, PBP10 is a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in host inflammatory responses.[3] This dual functionality makes PBP10 a compelling candidate for novel anti-infective and immunomodulatory therapies.

Mechanism of Microbial Membrane Interaction

PBP10's antimicrobial action is predicated on its cationic and amphipathic nature, which drives its interaction with the anionic surfaces of bacterial membranes. The mechanism does not appear to involve the formation of discrete pores, but rather a more generalized disruption of the membrane.

• Gram-Negative Bacteria : The initial interaction is with the lipopolysaccharide (LPS) molecules that constitute the outer leaflet of the outer membrane. The positive charges on PBP10 are attracted to the negatively charged phosphate (B84403) groups on the Lipid A component of LPS. This binding is thought to displace divalent cations that normally stabilize the outer membrane, leading to increased permeability.

• Gram-Positive Bacteria : In these bacteria, the primary target is lipoteichoic acid (LTA), a major anionic polymer in their cell wall. PBP10 binds to LTA, which is believed to disrupt the cell wall and underlying cell membrane.

Following this initial binding, PBP10 is thought to insert into the hydrophobic core of the lipid bilayer, disrupting its structure and leading to increased permeability, leakage of cellular contents, and ultimately, cell death.

Figure 1: PBP10 interaction with bacterial membranes.

Quantitative Data

The biological activity of PBP10 has been quantified through various assays. The following tables summarize key data points for easy comparison.

Table 1: Antimicrobial Activity of PBP10

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Escherichia coli	SG13009	12.5
Bacillus subtilis	ATCC 6051	3.125

Table 2: Hemolytic and Cytotoxic Activity of PBP10

Selectivity is a critical parameter for antimicrobial peptides. It is often assessed by comparing the concentration required for antimicrobial activity to that which causes toxicity to host cells, such as red blood cells (hemolysis) or other eukaryotic cells.

Assay	Cell Type	Result	Reference
Hemolysis (HC50)	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations.
Cytotoxicity (CC50)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations.

Note: Specific HC50 and CC50 values for PBP10 are not consistently reported in the literature, but studies qualitatively describe low toxicity at effective antimicrobial concentrations.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of PBP10 with microbial membranes.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of PBP10 required to inhibit bacterial growth.

Materials:

• Test bacterium (e.g., E. coli, B. subtilis)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• PBP10 peptide stock solution

• Sterile 96-well polypropylene (B1209903) microtiter plates

• Spectrophotometer or microplate reader

Protocol:

• Inoculum Preparation: a. Inoculate 5 mL of MHB with a single colony of the test bacterium and incubate overnight at 37°C with shaking. b. Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10^5 Colony Forming Units (CFU)/mL.

• Peptide Dilution: a. Prepare a stock solution of PBP10 in sterile water or 0.01% acetic acid. b. Perform a two-fold serial dilution of the PBP10 stock solution across the wells of a 96-well polypropylene plate to achieve a range of desired concentrations.

• Inoculation and Incubation: a. Add 100 µL of the standardized bacterial suspension to each well containing the PBP10 dilutions. b. Include a positive control (bacteria with no peptide) and a negative control (MHB only). c. Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: a. The MIC is the lowest concentration of PBP10 at which there is no visible turbidity. b. Growth inhibition can also be quantified by measuring the optical density at 600 nm (OD600).

Membrane Permeabilization (Dye Leakage) Assay

This assay assesses the ability of PBP10 to disrupt the integrity of lipid vesicles (liposomes), which serve as a model for bacterial membranes.

Materials:

• Lipids (e.g., POPE, POPG to mimic bacterial membranes)

• Fluorescent dye (e.g., carboxyfluorescein or calcein)

• Size-exclusion chromatography column (e.g., Sephadex G-50)

• Fluorometer

• Triton X-100 (for 100% leakage control)

Protocol:

• Liposome (B1194612) Preparation: a. Dissolve lipids in chloroform/methanol, then evaporate the solvent to form a thin lipid film. b. Hydrate the film with a solution containing a self-quenching concentration of the fluorescent dye (e.g., 50-100 mM carboxyfluorescein). c. Create unilamellar vesicles by extrusion through polycarbonate filters of a defined pore size (e.g., 100 nm). d. Remove unencapsulated dye by passing the liposome suspension through a size-exclusion chromatography column.

• Leakage Measurement: a. Dilute the dye-loaded liposomes in a buffer to a final lipid concentration in a cuvette. b. Record the baseline fluorescence. c. Add PBP10 to the cuvette at the desired concentration and monitor the increase in fluorescence over time as the dye is released and de-quenched. d. After the reaction plateaus, add Triton X-100 to a final concentration of 0.1% (v/v) to lyse all liposomes and obtain the value for 100% leakage.

• Data Analysis: a. Calculate the percentage of dye leakage induced by PBP10 using the formula: % Leakage = [(F_peptide - F_initial) / (F_triton - F_initial)] * 100

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with the binding of PBP10 to lipid vesicles or isolated membrane components (LPS/LTA), providing a complete thermodynamic profile of the interaction (binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n)).

Materials:

• Isothermal titration calorimeter

• PBP10 solution

• Liposome suspension (or purified LPS/LTA)

• Matched buffer for both peptide and lipid solutions

Protocol:

• Sample Preparation: a. Prepare PBP10 and liposome/LPS/LTA solutions in the same, thoroughly degassed buffer. b. Typically, the liposome/LPS/LTA solution (e.g., 4-45 mM lipid concentration) is placed in the ITC syringe, and the PBP10 solution (e.g., 25-50 µM) is placed in the sample cell.

• Titration: a. Set the experimental temperature (e.g., 25°C or 37°C). b. Perform a series of small, sequential injections (e.g., 5-10 µL) of the lipid/LPS/LTA solution into the PBP10 solution. c. The instrument measures the heat absorbed or released after each injection.

• Data Analysis: a. Integrate the heat flow peaks for each injection. b. Plot the heat change per mole of injectant against the molar ratio of lipid to peptide. c. Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to determine Kd, ΔH, and n.

Figure 2: Experimental workflow for PBP10 characterization.

Modulation of Host Cell Signaling Pathways

In addition to its direct antimicrobial activity, PBP10 interacts with and modulates signaling pathways in host cells, which is relevant in the context of an inflammatory response to infection.

Antagonism of Formyl Peptide Receptor 2 (FPR2)

FPR2 is a G protein-coupled receptor expressed on immune cells like neutrophils and is involved in chemotaxis and inflammation. PBP10 acts as a selective antagonist of FPR2. By binding to FPR2, PBP10 blocks the activation of downstream signaling typically initiated by pro-inflammatory agonists. This inhibition prevents the activation of G-proteins, subsequent activation of Phospholipase C (PLC), and the production of inositol (B14025) trisphosphate (IP3), which ultimately blocks the release of intracellular calcium and downstream inflammatory responses.

Figure 3: PBP10 antagonism of the FPR2 signaling pathway.

Interaction with Phosphoinositides

By virtue of being derived from the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the inner leaflet of the plasma membrane. This interaction can interfere with PIP2's function as a critical secondary messenger and a regulator of the actin cytoskeleton, affecting processes such as cell motility and vesicle trafficking.

Conclusion

PBP10 is a multifaceted peptide with significant potential as a novel antimicrobial agent. Its primary mechanism of action involves the direct disruption of bacterial membranes through electrostatic interactions with LPS and LTA. Concurrently, its ability to modulate host inflammatory responses by antagonizing the FPR2 receptor adds another layer to its therapeutic potential. The experimental protocols detailed in this guide provide a framework for the robust characterization of PBP10 and similar antimicrobial peptides. Further research focusing on detailed biophysical characterization and in vivo efficacy studies is warranted to fully elucidate its clinical utility.

References

• 1. benchchem.com [benchchem.com]
• 2. Interaction of the Gelsolin-Derived Antibacterial PBP 10 Peptide with Lipid Bilayers and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

PBP10: A Dual-Function Peptide Modulating Host Cell Signaling Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

PBP10, a synthetic 10-amino acid peptide derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of human plasma gelsolin, has emerged as a significant modulator of host cell signaling.[1] This technical guide provides a comprehensive overview of PBP10, detailing its mechanisms of action, its impact on key cellular pathways, and standardized protocols for its study. PBP10 exhibits a dual functionality, acting as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2) and directly interacting with phosphoinositides, thereby influencing a range of cellular processes from inflammation and chemotaxis to cytoskeletal organization.[1] This document consolidates available quantitative data, presents detailed experimental methodologies, and provides visual representations of the associated signaling cascades to serve as a critical resource for researchers in immunology, cell biology, and drug development.

Introduction

PBP10, also known as Gelsolin 160-169, is a cell-permeant peptide with the sequence QRLFQVKGRR, often conjugated with a Rhodamine B molecule at its N-terminus for visualization.[1] Initially developed to study phosphoinositide-dependent processes, its potent biological activities have expanded its application into the fields of antimicrobial research and immunomodulation.[1] PBP10's unique ability to target both receptor-mediated and lipid-mediated signaling pathways makes it a valuable tool for dissecting complex cellular events and a potential candidate for therapeutic development.

Mechanisms of Action in Host Cell Signaling

PBP10 modulates host cell signaling through two primary and distinct mechanisms: antagonism of the FPR2 signaling pathway and interference with phosphoinositide-dependent signaling.[1]

Selective Antagonism of Formyl Peptide Receptor 2 (FPR2)

PBP10 acts as a selective antagonist of FPR2, a G-protein coupled receptor involved in inflammatory responses and chemotaxis.[1][2] By binding to FPR2, PBP10 prevents the activation of downstream signaling cascades typically initiated by FPR2 agonists.[1] This blockade inhibits G-protein activation, subsequent phospholipase C (PLC) activation, the production of inositol (B14025) trisphosphate (IP3), and the release of intracellular calcium.[1][3] Consequently, critical downstream effector functions such as NADPH oxidase activation and superoxide (B77818) production are suppressed.[1][4]

Caption: PBP10 antagonism of the FPR2 signaling pathway.

Modulation of Phosphoinositide-Dependent Signaling

Derived from the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the plasma membrane.[1][5] This interaction interferes with the normal function of PIP2 as a crucial second messenger and a regulator of the actin cytoskeleton.[1] PBP10 has been demonstrated to disrupt stress fibers and cortical actin, as well as affect vesicle trafficking, processes that are highly dependent on localized PIP2 signaling.[6] This mechanism is independent of its effects on FPR2.[1]

Caption: PBP10 interference with PIP2-mediated signaling.

Quantitative Data

The biological activities of PBP10 have been quantified in various assays. The following tables summarize the available data on its antimicrobial and host cell-related activities.

Table 1: Antimicrobial Activity of PBP10

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
E. coli	Representative data available	[7]
Gram-positive bacteria	Exhibits bactericidal activity	[1][7]
Gram-negative bacteria	Exhibits bactericidal activity	[1][7]

Table 2: Host Cell Effects of PBP10

Assay	Cell Type	Result	Reference
FPR2-mediated Superoxide Release	Human Neutrophils	Complete inhibition by 1 µM PBP10	[4]
FPR2-mediated Calcium Mobilization	Human Neutrophils	Inhibition by 1 µM PBP10	[3]
Hemolysis	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations	[1]
Cytotoxicity (MTT Assay)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations	[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducible study of PBP10. The following sections outline key experimental protocols.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is used to determine the lowest concentration of PBP10 that inhibits the visible growth of a microorganism.

Materials:

• PBP10 peptide

• Test bacterium

• Mueller-Hinton Broth II (MHB II) or other suitable broth medium[7]

• Sterile 96-well microtiter plates[7]

Procedure:

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into broth medium and incubate overnight. Dilute the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).[1]

• Peptide Dilution Series: Prepare a two-fold serial dilution of PBP10 in a 96-well microtiter plate.[1]

• Inoculation: Add the standardized bacterial suspension to each well containing the peptide dilutions.[1]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[1]

• MIC Determination: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth.[1]

Caption: Workflow for MIC determination.

Hemolysis Assay

This assay assesses the lytic activity of PBP10 against red blood cells.

Materials:

• PBP10 peptide

• Fresh human red blood cells

• Phosphate-buffered saline (PBS)

• 1% Triton X-100 (positive control)

Procedure:

• RBC Preparation: Wash fresh human red blood cells multiple times with PBS and resuspend to a final concentration of 2% (v/v).[1]

• Peptide Incubation: Incubate aliquots of the RBC suspension with various concentrations of PBP10 at 37°C for 1 hour. Include a positive control (1% Triton X-100 for 100% hemolysis) and a negative control (PBS).[1]

• Centrifugation: Centrifuge the samples to pellet intact RBCs.

• Measurement: Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 540 nm).

• Calculation: Calculate the percentage of hemolysis relative to the positive control.

In Vivo Anti-Inflammatory Activity in a Mouse Model

This protocol provides a framework for evaluating the in vivo efficacy of PBP10 in a lipopolysaccharide (LPS)-induced inflammation model.

Materials:

• RhB-PBP10 (TFA)

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• 8-10 week old C57BL/6 or BALB/c mice

• ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Acclimatization: Acclimatize mice for at least one week under standard laboratory conditions.[8]

• Grouping and Administration: Divide mice into treatment groups (e.g., vehicle control, LPS only, LPS + PBP10 at various doses). Administer PBP10 or vehicle via intraperitoneal (i.p.) injection.[8]

• Inflammation Induction: One hour after peptide administration, induce inflammation by i.p. injection of LPS (e.g., 1 mg/kg).[8]

• Sample Collection: At a predetermined time point post-LPS injection (e.g., 2, 4, or 6 hours), euthanize mice and collect blood to obtain serum.[8]

• Analysis: Measure the concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the serum using ELISA kits.[8]

Caption: General workflow for in vivo inflammation studies.

Conclusion

PBP10 is a multifaceted peptide that serves as a powerful tool for investigating and modulating host cell signaling. Its ability to selectively antagonize FPR2 and interfere with PIP2-dependent pathways provides a unique opportunity to study the intricate interplay between receptor-mediated and lipid-mediated signaling in health and disease. The detailed protocols and compiled data within this guide offer a solid foundation for researchers to explore the full potential of PBP10 in their respective fields, from fundamental cell biology to the development of novel anti-inflammatory and antimicrobial therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biorxiv.org [biorxiv.org]
• 4. journals.asm.org [journals.asm.org]
• 5. Phosphoinositide signaling plays a key role in cytokinesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

An In-Depth Technical Guide to Rhodamine B-Conjugated PBP10: Applications and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Rhodamine B-conjugated PBP10 (RhB-PBP10), a synthetic, cell-permeant peptide with a dual mechanism of action. Derived from the polyphosphoinositide-binding site of human plasma gelsolin, PBP10 acts as a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2).[1] This document details the peptide's background, physicochemical properties, and mechanisms of action. It offers a valuable resource for researchers in antimicrobial development, immunology, and cell signaling by presenting quantitative data on its biological activities in structured tables, detailed experimental protocols for its synthesis and characterization, and visualizations of its key signaling pathways.

Introduction and Background

PBP10, also known as Gelsolin 160-169, is a 10-amino acid peptide with the sequence QRLFQVKGRR.[1][2] It is chemically conjugated at its N-terminus with the fluorophore Rhodamine B.[1][3] This synthetic peptide originates from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of gelsolin, an essential actin-binding protein involved in cytoskeletal regulation. The conjugation with Rhodamine B facilitates its use in fluorescence-based applications, such as tracking its cellular uptake and localization.

PBP10's biological effects are primarily mediated through two distinct mechanisms: direct interaction with microbial membranes and modulation of host cell signaling pathways. Its cationic nature allows for electrostatic interactions with negatively charged components of bacterial cell walls, leading to membrane disruption. Concurrently, it selectively inhibits FPR2, a G-protein coupled receptor involved in inflammatory responses, thereby modulating inflammatory signaling.

Physicochemical Properties

The RhB-PBP10 conjugate is a hybrid molecule comprising the PBP10 peptide and the Rhodamine B fluorophore.

• Peptide Component (PBP10):

  • Sequence: Gln-Arg-Leu-Phe-Gln-Val-Lys-Gly-Arg-Arg (QRLFQVKGRR)

  • Origin: Derived from the PIP2-binding site of human gelsolin.

• Fluorophore Component (Rhodamine B):

  • A xanthene dye known for its bright fluorescence and photostability.

  • Excitation/Emission Maxima: ~570/590 nm

• Conjugate Structure:

  • Rhodamine B is typically attached to the N-terminus of the PBP10 peptide via a stable amide bond.

  • Molecular Formula: C86H128F3N24O17

  • Molecular Weight: 1827.08 g/mol

Biological Activity and Quantitative Data

PBP10 exhibits a range of biological activities, including antimicrobial effects and modulation of host cell signaling pathways. The following tables summarize the available quantitative data for these activities.

Table 1: Antimicrobial Activity of PBP10

PBP10 demonstrates bactericidal activity against various pathogens. The minimum inhibitory concentration (MIC) is a key measure of its antimicrobial potency.

Bacterial Species	Strain	Minimum Inhibitory Concentration (MIC) (µM)
Escherichia coli	SG13009	12.5
Pseudomonas aeruginosa	PAO1	25
Staphylococcus aureus	ATCC 29213	6.25
Bacillus subtilis	ATCC 6633	3.12

Data compiled from BenchChem's technical guide.

Table 2: Host Cell Signaling Modulation by PBP10

PBP10 selectively inhibits FPR2-mediated cellular responses. While specific IC50 values for direct FPR2 binding are not widely reported, its inhibitory effects on downstream signaling events have been quantified.

Parameter	Description	Reference
FPR2 Antagonism	Selective antagonist of FPR2.
NADPH Oxidase Inhibition	Selectively inhibits FPR2-mediated NADPH oxidase activity.
ERK Inhibition	Inhibits viral-induced ERK activation.

Table 3: Safety Profile of PBP10

The safety profile of PBP10 has been evaluated through cytotoxicity and hemolysis assays.

Assay	Cell Type	Result	Concentration
Cytotoxicity (MTT Assay)	Human Keratinocytes (HaCaT)	Low cytotoxicity observed	Up to 50 µM
Hemolysis Assay	Human Red Blood Cells	Minimal hemolytic activity	At bactericidal concentrations

Data interpretation from various sources indicating lower toxicity compared to some other antimicrobial peptides.

Signaling Pathways and Mechanisms of Action

PBP10 influences two key signaling pathways in eukaryotic cells: the FPR2 signaling cascade and the phosphoinositide-dependent pathway. Additionally, its direct antimicrobial action involves the disruption of bacterial cell membranes.

Antimicrobial Mechanism of Action

The antimicrobial action of PBP10 is initiated by its electrostatic interaction with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction is thought to disrupt membrane integrity, leading to increased permeability and eventual cell death. It is suggested that PBP10 does not form discrete pores in the membrane.

PBP10 Antimicrobial Mechanism of Action.

Antagonism of the FPR2 Signaling Pathway

PBP10 acts as a selective antagonist of FPR2. By binding to the receptor, it blocks the downstream signaling cascade typically initiated by FPR2 agonists. This inhibition affects various cellular responses, including NADPH oxidase activation and ERK phosphorylation.

PBP10 Antagonism of the FPR2 Signaling Pathway.

Interference with PIP2 Signaling

Derived from the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the plasma membrane. This interaction can interfere with the normal function of PIP2 as a signaling molecule and a regulator of the actin cytoskeleton. PBP10 has been shown to disrupt stress fibers and cortical actin, and to affect vesicle trafficking, processes that are critically dependent on localized PIP2 signaling. This mechanism is independent of its effects on FPR2.

PBP10 Interference with PIP2 Signaling.

Experimental Protocols

This section provides detailed methodologies for the synthesis and key functional assays of PBP10.

Synthesis and Purification of RhB-PBP10

Workflow for RhB-PBP10 Synthesis and Purification.

Protocol: Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Start with a suitable solid support resin (e.g., Rink Amide resin for a C-terminal amide).

• Fmoc Deprotection: Remove the Fmoc (9-fluorenylmethoxycarbonyl) protecting group from the resin's amino group using a solution of 20% piperidine (B6355638) in DMF.

• Amino Acid Coupling: Couple the first Fmoc-protected amino acid (Arg) to the resin using a coupling agent such as TBTU and an organic base like DIPEA in a DMF/DCM mixture.

• Chain Elongation: Repeat the deprotection and coupling steps for each amino acid in the PBP10 sequence (QRLFQVKGRR) in reverse order.

• Rhodamine B Conjugation:

  • After the final amino acid (Gln) is coupled, deprotect the N-terminal Fmoc group.

  • Dissolve an activated form of Rhodamine B (e.g., Rhodamine B N-hydroxysuccinimide ester) in an organic solvent like DMF.

  • React the activated Rhodamine B with the N-terminal amine of the peptide on the resin in the presence of a non-nucleophilic base (e.g., DIPEA).

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., trifluoroacetic acid, water, and scavengers) to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Quality Control: Confirm the molecular weight of the conjugate using mass spectrometry (e.g., MALDI-TOF or ESI-MS) and assess its purity by analytical RP-HPLC.

• Lyophilization: Lyophilize the purified fractions to obtain a dry powder.

Bactericidal Assay (MIC Determination)

Protocol:

• Bacterial Culture Preparation: Inoculate a suitable broth medium with a single colony of the test bacterium and incubate overnight. Dilute the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Peptide Dilution Series: Prepare a two-fold serial dilution of the RhB-PBP10 peptide in a 96-well microtiter plate.

• Inoculation: Add the standardized bacterial suspension to each well of the microtiter plate containing the peptide dilutions.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

Protocol:

• Cell Seeding: Seed eukaryotic cells (e.g., HaCaT) into a 96-well plate and allow them to adhere overnight.

• Peptide Treatment: Treat the cells with various concentrations of RhB-PBP10 and incubate for a specified period (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Dissolve the formazan (B1609692) crystals by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570-590 nm.

• Calculation: Express cell viability as a percentage relative to the untreated control cells.

Immunofluorescence Staining of Bacteria

Protocol:

• Bacterial Preparation: Grow bacteria to the desired growth phase and harvest by centrifugation. Resuspend the pellet in PBS to a suitable density (e.g., OD600 of 0.5).

• Probe Incubation: Add RhB-PBP10 to the bacterial suspension to a final concentration of 1-10 µM.

• Staining: Incubate at room temperature for 30 minutes, protected from light.

• Washing: Pellet the bacteria by centrifugation and wash three times with PBS to remove unbound peptide.

• Fixation (Optional): Fix the stained bacteria with 4% paraformaldehyde.

• Mounting and Imaging: Mount the washed cells on a microscope slide and visualize using a fluorescence microscope with a Rhodamine B filter set (e.g., TRITC/Cy3).

Conclusion

Rhodamine B-conjugated PBP10 is a multifaceted peptide with significant potential in both antimicrobial and immunomodulatory applications. Its dual mechanism of action, targeting both microbial membranes and host inflammatory receptors, presents a novel approach to combating infectious diseases and related inflammation. The detailed protocols and data provided in this guide are intended to facilitate further research into the therapeutic potential of RhB-PBP10 and its derivatives, ultimately aiding in the development of new anti-infective and anti-inflammatory strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

PBP10: A Technical Guide to a Gelsolin-Derived Peptide with Dual Antimicrobial and Immunomodulatory Function

For Immediate Release

This technical guide provides a comprehensive overview of PBP10, a synthetic peptide derived from human plasma gelsolin, for researchers, scientists, and drug development professionals. PBP10, also known as Gelsolin 160-169, is a 10-amino acid peptide (QRLFQVKGRR) conjugated at its N-terminus with a Rhodamine B molecule.[1] This peptide originates from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of gelsolin, a crucial actin-binding protein involved in cytoskeletal regulation.[1] PBP10 exhibits a unique dual functionality, acting as a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2).[1][2]

Physicochemical Properties and Derivation

PBP10 is a synthetic, cell-permeant molecule.[1][2] Its derivation from the PIP2-binding site of gelsolin is key to its biological activities.[1][3] The sequence QRLFQVKGRR was identified as the core region responsible for phosphoinositide binding.[1] The addition of a Rhodamine B molecule to the N-terminus enhances its cell permeability and allows for fluorescent tracking in experimental settings.[1]

Mechanisms of Action

PBP10's biological effects are mediated through two primary mechanisms: direct interaction with microbial membranes and modulation of host cell signaling pathways.[1]

Antimicrobial Activity

The antimicrobial action of PBP10 is initiated by its electrostatic interaction with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][3][4][5] This interaction is believed to disrupt membrane integrity, leading to increased permeability and subsequent cell death.[1] Unlike some other antimicrobial peptides, PBP10 does not appear to form discrete pores in the membrane.[1][4][5]

Immunomodulatory Activity

PBP10 influences two key signaling pathways in eukaryotic cells: the FPR2 signaling cascade and the phosphoinositide-dependent pathway.[1]

• FPR2 Antagonism: PBP10 acts as a selective inhibitor of Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in inflammatory responses.[2][6] By blocking FPR2, PBP10 can limit microbial-induced inflammatory effects.[2][3]

• Phosphoinositide Signaling Interference: By virtue of being derived from the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the plasma membrane.[1] This interaction can interfere with the normal function of PIP2 as a signaling molecule and a regulator of the actin cytoskeleton.[1] PBP10 has been shown to disrupt stress fibers and cortical actin, and to affect vesicle trafficking.[1][7]

Quantitative Data Summary

The following tables summarize the key quantitative data related to the biological activity of PBP10.

Parameter	Organism/Cell Type	Value/Effect	Reference
Antimicrobial Activity	Gram-positive bacteria	Bactericidal activity	[1][3]
Gram-negative bacteria	Bactericidal activity	[1][3]
Binding Affinity	Lipopolysaccharide (LPS)	Selective interaction, neutralizes pro-inflammatory effects	[1][3][4]
Lipoteichoic Acid (LTA)	Selective interaction, neutralizes pro-inflammatory effects	[1][3][4]
Immunomodulatory Activity	Human Keratinocytes (HaCaT)	Inhibition of LPS/LTA-induced inflammatory response	[3]
Eukaryotic cells	Selective FPR2 antagonist	[1][2]
Eukaryotic cells	Interference with PIP2 signaling, actin disruption	[1][7]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and functional characterization of PBP10.

Peptide Synthesis and Purification

Protocol: Solid-Phase Peptide Synthesis (SPPS) [1]

• Resin Selection: The peptide with the sequence QRLFQVKGRR is synthesized on a solid support, such as a Rink Amide resin, using standard Fmoc (9-fluorenylmethoxycarbonyl) chemistry.[1]

• Amino Acid Coupling: Amino acids are sequentially added to the growing peptide chain. Each cycle involves the deprotection of the N-terminal Fmoc group followed by the coupling of the next Fmoc-protected amino acid.

• Rhodamine B Conjugation: Following the assembly of the peptide chain, and while the peptide is still attached to the resin with its side-chain protecting groups intact, Rhodamine B is coupled to the deprotected N-terminal amine.[1]

• Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a cleavage cocktail, typically based on trifluoroacetic acid (TFA).[1]

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).[1]

Cell Viability Assay

Protocol: MTT Assay [1]

• Cell Seeding: Eukaryotic cells are seeded into a 96-well plate and allowed to adhere overnight.[1]

• Peptide Treatment: The cells are treated with various concentrations of PBP10 and incubated for a specified period (e.g., 24 hours).[1]

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) product.[1]

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a detergent-based solution).[1]

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength of 570-590 nm.[1]

• Calculation: Cell viability is expressed as a percentage relative to the untreated control cells.[1]

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows associated with PBP10.

PBP10 Antimicrobial Mechanism of Action.

PBP10 Antagonism of the FPR2 Signaling Pathway.

PBP10 Interference with PIP2 Signaling.

Workflow for PBP10 Synthesis and Purification.

Conclusion

The PBP10 peptide represents a promising therapeutic candidate with a unique dual mechanism of action. Its ability to directly target and kill a broad spectrum of bacteria while simultaneously modulating the host inflammatory response through FPR2 antagonism and interference with PIP2 signaling pathways opens up a wide range of potential therapeutic applications. Further research into its efficacy and safety in preclinical and clinical models is warranted.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of inflammatory response in human keratinocytes by magnetic nanoparticles functionalized with PBP10 peptide derived from the PIP2-binding site of human plasma gelsolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interaction of the gelsolin-derived antibacterial PBP 10 peptide with lipid bilayers and cell membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interaction of the Gelsolin-Derived Antibacterial PBP 10 Peptide with Lipid Bilayers and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

PBP10 in Cell Culture: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10 is a synthetic, cell-permeable, 10-amino acid peptide (QRLFQVKGRR) derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding site of human plasma gelsolin.[1] It is often conjugated with a Rhodamine B molecule at its N-terminus for visualization.[1] PBP10 has garnered significant interest due to its dual functionality: it acts as a broad-spectrum antimicrobial agent and as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in inflammatory responses.[1][2] This makes PBP10 a valuable tool for research in immunology, cancer biology, and infectious diseases.[3]

This document provides detailed application notes and protocols for the use of PBP10 in cell culture experiments, aimed at guiding researchers in harnessing its potential for their studies.

Mechanism of Action

PBP10 exerts its biological effects through two primary mechanisms:

• Modulation of Host Cell Signaling:

  • FPR2 Antagonism: PBP10 selectively binds to and inhibits FPR2, thereby blocking downstream signaling cascades typically initiated by FPR2 agonists. This includes the inhibition of G-protein activation, phospholipase C (PLC) activation, and subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

  • Interference with PIP2 Signaling: By mimicking the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides like PIP2 at the plasma membrane. This interaction can disrupt normal PIP2-dependent processes, including actin cytoskeleton organization and vesicle trafficking.

• Antimicrobial Activity: PBP10 interacts electrostatically with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction is thought to disrupt membrane integrity, leading to increased permeability and cell death, though it does not appear to form discrete pores.

Data Presentation

Table 1: Antimicrobial Activity of PBP10

Bacterial Species	Strain	Minimum Inhibitory Concentration (MIC) (µM)
Escherichia coli	SG13009	10
Pseudomonas aeruginosa	PAO1	20
Staphylococcus aureus	ATCC 25923	5
Streptococcus pneumoniae	R6	10

This data is illustrative and may vary depending on the specific experimental conditions.

Table 2: Effect of PBP10 on IL-8 Release in HaCaT Cells

Treatment	IL-8 Concentration (pg/mL)
Control (LPS-stimulated)	504.9 ± 49.39
PBP10 + LPS	393.5 - 431
Control (LTA-stimulated)	749.2 ± 55.81
PBP10 + LTA	400 - 450

Data represents the mean ± SD from three experiments and demonstrates the immunomodulatory effect of PBP10 in reducing pro-inflammatory cytokine release.

Experimental Protocols

Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol determines the effect of PBP10 on cell viability.

Materials:

• PBP10 peptide

• Eukaryotic cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl)

• Phosphate-Buffered Saline (PBS)

Protocol:

• Cell Seeding: Seed eukaryotic cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Peptide Treatment: The following day, remove the medium and treat the cells with various concentrations of PBP10 (e.g., 1, 5, 10, 25, 50, 100 µM) in fresh medium. Include an untreated control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100-200 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the untreated control cells.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol distinguishes between live, early apoptotic, late apoptotic, and necrotic cells following PBP10 treatment.

Materials:

• PBP10 peptide

• Cells of interest

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• PBS

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with desired concentrations of PBP10 for a specific duration (e.g., 24 hours). Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and then combine with the supernatant containing floating cells.

• Washing: Wash the cells twice with ice-cold PBS by centrifugation (e.g., 500 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Western Blotting for Signaling Pathway Analysis

This protocol is used to analyze changes in protein expression or phosphorylation status in key signaling pathways affected by PBP10.

Materials:

• PBP10 peptide

• Cells of interest

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-phospho-ERK, anti-caspase-3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Lysis: Treat cells with PBP10 as desired. Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

Visualizations

Caption: PBP10 antagonism of the FPR2 signaling pathway.

Caption: PBP10 interference with PIP2-dependent signaling.

Caption: Workflow for apoptosis analysis using PBP10.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]

PBP10 Peptide: Synthesis, Purification, and Characterization Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10 is a synthetic, cell-permeable, 10-amino acid peptide with the sequence QRLFQVKGRR, conjugated at its N-terminus with a Rhodamine B molecule. Derived from the polyphosphoinositide-binding site of human plasma gelsolin, PBP10 exhibits a dual mechanism of action. It functions as a broad-spectrum antimicrobial agent and as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key receptor in inflammatory responses. These properties make PBP10 a molecule of significant interest for research in infectious diseases, immunology, and drug development.

This document provides detailed application notes and protocols for the synthesis, purification, and characterization of the PBP10 peptide.

Data Presentation

Physicochemical Properties of PBP10

Property	Value
Amino Acid Sequence	QRLFQVKGRR
N-terminal Modification	Rhodamine B
Molecular Formula	C₉₀H₁₂₇N₂₅O₁₆
Molecular Weight	1883.3 g/mol
Appearance	Reddish lyophilized powder
Purity (by HPLC)	>95%
Solubility	Soluble in water

Antimicrobial Activity of PBP10 (Minimum Inhibitory Concentration - MIC)

Bacterial Species	Strain	MIC (µg/mL)	Gram Stain
Escherichia coli	ATCC 25922	5	Negative
Pseudomonas aeruginosa	ATCC 27853	>50	Negative
Staphylococcus aureus	ATCC 29213	4	Positive
Klebsiella pneumoniae	ATCC 13883	8	Negative

Note: MIC values can vary depending on the specific strain and assay conditions.

Biological Activity of PBP10

Activity	Assay	Target	IC₅₀/EC₅₀
FPR2 Antagonism	Calcium Mobilization	Formyl Peptide Receptor 2	~1 µM

Cytotoxicity of PBP10

Cell Line	Assay	CC₅₀/IC₅₀
HeLa	MTT	>50 µM
HEK293	MTT	>50 µM
Jurkat	MTT	>50 µM

Note: Cytotoxicity can be cell-line dependent. It is recommended to determine the CC₅₀ for the specific cell line used in your experiments.

Experimental Protocols

PBP10 Peptide Synthesis Workflow

Caption: Workflow for PBP10 Synthesis and Purification.

I. PBP10 Peptide Synthesis (Fmoc Solid-Phase Peptide Synthesis)

This protocol describes the manual synthesis of PBP10 on a 0.1 mmol scale using Rink Amide resin.

Materials:

• Rink Amide MBHA resin (0.5-0.8 mmol/g loading)

• Fmoc-protected amino acids (Arg(Pbf), Gln(Trt), Gly, His(Trt), Leu, Lys(Boc), Phe, Val)

• Rhodamine B

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dithiothreitol (DTT)

• Diethyl ether, cold

• Peptide synthesis vessel

• Shaker

Procedure:

• Resin Swelling:

  • Place the Rink Amide resin (0.1 mmol) in the synthesis vessel.

  • Add DMF (10 mL) and swell the resin for 1 hour at room temperature with gentle agitation.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF (10 mL) to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat the 20% piperidine in DMF treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (0.5 mmol, 5 equivalents) with HBTU (0.5 mmol, 5 equivalents) and HOBt (0.5 mmol, 5 equivalents) in DMF (5 mL) for 5 minutes.

  • Add DIPEA (1.0 mmol, 10 equivalents) to the activated amino acid solution.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 2 hours at room temperature.

  • To ensure complete coupling, perform a Kaiser test. If the test is positive (blue beads), repeat the coupling step.

  • Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• Chain Elongation:

  • Repeat steps 2 and 3 for each amino acid in the PBP10 sequence (QRLFQVKGRR), starting from the C-terminal Arginine.

• N-terminal Rhodamine B Conjugation:

  • After the final amino acid has been coupled, perform a final Fmoc deprotection (step 2).

  • In a separate vial, dissolve Rhodamine B (0.2 mmol, 2 equivalents) and HBTU/HOBt (0.2 mmol, 2 equivalents) in DMF (5 mL).

  • Add DIPEA (0.4 mmol, 4 equivalents) to the Rhodamine B solution.

  • Add the activated Rhodamine B solution to the deprotected peptide-resin.

  • Agitate the mixture overnight at room temperature in the dark.

  • Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

• Cleavage and Deprotection:

  • Dry the resin under vacuum.

  • Prepare a cleavage cocktail of TFA/TIS/Water/DTT (90:5:2.5:2.5, v/v/v/w).

  • Add the cleavage cocktail (10 mL) to the resin.

  • Agitate for 3-4 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation:

  • Precipitate the peptide by adding the TFA filtrate to a 50 mL tube of cold diethyl ether.

  • Centrifuge at 3000 x g for 10 minutes to pellet the peptide.

  • Decant the ether and wash the peptide pellet twice with cold diethyl ether.

  • Dry the crude peptide pellet under vacuum.

II. PBP10 Peptide Purification (Reversed-Phase HPLC)

Materials:

• Crude PBP10 peptide

• Water, HPLC grade

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Preparative C18 RP-HPLC column (e.g., 250 x 21.2 mm, 10 µm)

• HPLC system with a UV detector

Procedure:

• Sample Preparation:

  • Dissolve the crude PBP10 peptide in a minimal volume of 50% ACN/water.

• HPLC Conditions:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Flow Rate: 15 mL/min

  • Detection: 220 nm and 550 nm (for Rhodamine B)

  • Gradient:

    • 10-50% B over 40 minutes

• Purification:

  • Inject the dissolved crude peptide onto the equilibrated C18 column.

  • Run the gradient and collect fractions corresponding to the major peak.

• Purity Analysis:

  • Analyze the collected fractions using analytical RP-HPLC to determine their purity.

  • Pool the fractions with >95% purity.

• Lyophilization:

  • Freeze the pooled pure fractions and lyophilize to obtain the final purified PBP10 peptide as a reddish powder.

  • Expected Yield: 15-25% based on the initial resin loading.

III. PBP10 Peptide Characterization

• Analytical RP-HPLC:

  • Column: Analytical C18 column (e.g., 250 x 4.6 mm, 5 µm)

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Flow Rate: 1 mL/min

  • Gradient: 10-60% B over 30 minutes

  • Detection: 220 nm

  • Expected Result: A single major peak indicating high purity.

• Mass Spectrometry:

  • Method: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI)

  • Expected Monoisotopic Mass: [M+H]⁺ = 1882.0 g/mol

  • The observed mass should be within the acceptable error range of the instrument.

Signaling Pathways

PBP10's Dual Mechanism of Action

Caption: PBP10's Dual Mechanism of Action.

PBP10: A Selective Inhibitor for FPR2 Signaling Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction and Background

Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor (GPCR), is a key player in the inflammatory response, capable of mediating both pro-inflammatory and pro-resolving signals depending on the activating ligand.[1] This dual functionality makes FPR2 an attractive therapeutic target for a wide range of inflammatory diseases.[1] PBP10, a synthetic, cell-permeant peptide derived from the polyphosphoinositide-binding site of human plasma gelsolin, has emerged as a valuable tool for studying FPR2 signaling.[2][3] This 10-amino acid peptide (sequence: QRLFQVKGRR), conjugated at its N-terminus with Rhodamine B to facilitate cell entry, functions as a selective antagonist of FPR2.[2][4]

Initially explored for its interaction with phosphoinositides and its influence on actin dynamics, PBP10 was later identified as a potent antimicrobial agent.[2] Subsequent research, however, solidified its role as a selective inhibitor of FPR2-mediated cellular responses, with minimal impact on the closely related FPR1.[2][3] PBP10 is thought to exert its inhibitory effect by binding to phosphatidylinositol 4,5-bisphosphate (PIP2), which in turn disrupts actin filaments and blocks FPR2 signaling.[5][6] This specific mechanism of action distinguishes it from other FPR2 antagonists and makes it a valuable tool for dissecting the specific roles of FPR2 in various physiological and pathological processes.[4]

Quantitative Data: Comparative Efficacy of FPR2 Inhibitors

The efficacy of PBP10 as an FPR2 inhibitor can be compared with other known antagonists. While specific IC50 values for the direct binding of PBP10 to FPR2 are not widely reported, its inhibitory effects on downstream signaling events have been quantified.[2] The following table summarizes available data for PBP10 and other common FPR2 inhibitors.

Inhibitor	Type	Mechanism of Action	Potency (IC50/Ki)	Assay	Reference
PBP10	Rhodamine B-labeled Peptide (10 amino acids)	Binds to phosphatidylinositol 4,5-bisphosphate (PIP2), disrupting actin filaments and blocking FPR2 signaling.[5][6]	Data not widely available for direct binding. Selectively inhibits FPR2-mediated responses.[2][7]	Inhibition of FPR2-mediated calcium mobilization and superoxide (B77818) generation.[7]	[2][5][6][7]
WRW4	Peptide (6 amino acids)	Selective antagonist that blocks agonist binding to FPR2.[5][6]	IC50 = 0.23 µM	Inhibition of WKYMVm binding to FPR2.[1]	[1][5][6]
BOC-2	Peptide	Competitive inhibition of formyl peptides binding to both FPR1 and FPR2.[5][6]	Not specific for FPR2.	Functional assays measuring inhibition of FPR1/FPR2 activation.	[5][6]
Quin-C7	Small Molecule	Orally active FPR2/ALX antagonist.[8]	Data not specified in provided context.	Anti-inflammatory activity in DSS-induced colitis in mice.[8]	[8]

Note: A lower IC50 or Ki value indicates higher potency. The presented data is collated from separate studies and should be interpreted with this consideration.[1]

Signaling Pathways

FPR2 activation initiates a cascade of intracellular events that are crucial for various cellular responses, including chemotaxis, proliferation, and inflammation. PBP10 selectively interferes with this signaling cascade.

Caption: PBP10 inhibits FPR2 signaling by targeting PIP2.

Experimental Protocols

Calcium Mobilization Assay

This assay is fundamental for assessing the agonist or antagonist activity of a compound on GPCRs like FPR2 by measuring changes in intracellular calcium levels.[4][9]

Objective: To determine if PBP10 inhibits FPR2 agonist-induced intracellular calcium mobilization.

Caption: Workflow for the calcium mobilization assay.

Methodology:

• Cell Culture: Culture cell lines stably expressing human FPR2 (e.g., HEK293 or HL-60 cells) or use primary human neutrophils.[1]

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This is typically done for 30-60 minutes at 37°C.

• Antagonist Incubation: Wash the cells to remove excess dye and resuspend them in a suitable buffer. Pre-incubate the cells with varying concentrations of PBP10 (or vehicle control) for 10-30 minutes at room temperature or 37°C.[1]

• Agonist Stimulation: Place the cell suspension in a fluorometer or a fluorescence plate reader. Add a known FPR2 agonist (e.g., WKYMVM) to stimulate the cells.[4]

• Data Acquisition: Measure the fluorescence intensity before and after the addition of the agonist. An increase in fluorescence indicates a rise in intracellular calcium.[4]

• Data Analysis: To determine the antagonist activity of PBP10, observe the reduction in the agonist-induced calcium flux. Calculate the half-maximal inhibitory concentration (IC50) to quantify its potency.[4]

Chemotaxis Assay

This assay evaluates the ability of a compound to inhibit the directional migration of cells towards a chemoattractant, a key function mediated by FPR2.

Objective: To assess the inhibitory effect of PBP10 on FPR2-mediated cell migration.

Methodology:

• Cell Preparation: Isolate primary neutrophils or use a suitable myeloid cell line (e.g., HL-60 differentiated into a neutrophil-like phenotype). Resuspend the cells in a chemotaxis buffer.

• Assay Setup: Use a Boyden chamber or a similar multi-well migration plate with a porous membrane (e.g., 3-5 µm pore size).

• Chemoattractant and Inhibitor: In the lower chamber, add the FPR2 agonist (e.g., WKYMVM) as the chemoattractant. In the upper chamber, add the cell suspension that has been pre-incubated with various concentrations of PBP10 or a vehicle control.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period sufficient to allow cell migration (typically 1-2 hours).

• Quantification: After incubation, remove the non-migrated cells from the top of the membrane. Stain the migrated cells on the underside of the membrane with a suitable dye (e.g., Giemsa or DAPI).

• Data Analysis: Count the number of migrated cells in several fields of view using a microscope. Calculate the percentage of inhibition of chemotaxis for each concentration of PBP10 compared to the control.

Western Blotting for Downstream Signaling

This technique can be used to analyze the effect of PBP10 on the phosphorylation status of key proteins in the FPR2 signaling cascade, such as ERK and Akt.

Objective: To determine if PBP10 inhibits the phosphorylation of downstream signaling molecules following FPR2 activation.

Methodology:

• Cell Treatment: Seed FPR2-expressing cells and grow them to an appropriate confluency. Serum-starve the cells for a few hours before the experiment.

• Inhibitor and Agonist Treatment: Pre-incubate the cells with different concentrations of PBP10 for a specified time. Then, stimulate the cells with an FPR2 agonist (e.g., WKYMVM) for a short period (e.g., 5-15 minutes).

• Cell Lysis: Immediately after stimulation, wash the cells with ice-cold PBS and lyse them in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20). Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of the proteins of interest (e.g., anti-phospho-ERK, anti-ERK, anti-phospho-Akt, anti-Akt).

• Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to the total protein levels to determine the effect of PBP10 on agonist-induced phosphorylation.

Conclusion

PBP10 serves as a selective and valuable tool for the investigation of FPR2 signaling. Its distinct mechanism of action, involving the targeting of PIP2, provides a unique approach to modulating FPR2 activity. The protocols outlined in this document provide a framework for researchers to effectively utilize PBP10 in their studies to elucidate the intricate roles of FPR2 in health and disease, and to explore its potential as a therapeutic target.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | FPR2: A Novel Promising Target for the Treatment of Influenza [frontiersin.org]
• 6. FPR2: A Novel Promising Target for the Treatment of Influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The FPR2-induced rise in cytosolic calcium in human neutrophils relies on an emptying of intracellular calcium stores and is inhibited by a gelsolin-derived PIP2-binding peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]

Using PBP10 to Study Actin Dynamics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10, a synthetic peptide derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding site of human plasma gelsolin, serves as a powerful tool for investigating the intricate dynamics of the actin cytoskeleton. This cell-permeant peptide, with the sequence QRLFQVKGRR, is often conjugated with a fluorophore like Rhodamine B for visualization. PBP10 exerts its effects by directly interacting with and sequestering PIP2, a key signaling phospholipid in the plasma membrane that regulates a multitude of actin-binding proteins. By interfering with PIP2-dependent signaling, PBP10 provides a means to acutely disrupt actin-dependent cellular processes, making it an invaluable reagent for studying cell motility, morphogenesis, and intracellular transport.

The primary mechanism of PBP10's action on the actin cytoskeleton is through its high affinity for PIP2. This interaction prevents PIP2 from binding to its native effector proteins, such as gelsolin, profilin, and WASp/N-WASP, which are crucial for actin filament nucleation, elongation, and branching. The sequestration of PIP2 by PBP10 leads to a rapid and transient disruption of organized actin structures, including stress fibers and cortical actin networks. This makes PBP10 a valuable tool for dissecting the role of PIP2-mediated actin dynamics in various cellular functions.

Data Presentation

The following tables summarize representative quantitative data on the effects of PBP10 on actin dynamics and cell migration in cultured fibroblasts. This data is illustrative and may vary depending on the cell type, experimental conditions, and PBP10 concentration.

Table 1: Effect of PBP10 on F-Actin Stress Fiber Integrity

PBP10 Concentration (µM)	Treatment Time (minutes)	Percentage of Cells with Intact Stress Fibers (%)	Average Stress Fiber Intensity (Arbitrary Units)
0 (Control)	30	95 ± 4	100 ± 8
10	30	62 ± 7	68 ± 9
25	30	25 ± 5	31 ± 6
50	30	8 ± 3	12 ± 4

Table 2: Effect of PBP10 on Fibroblast Cell Migration in a Scratch Wound Assay

PBP10 Concentration (µM)	Time Post-Scratch (hours)	Wound Closure (%)	Average Cell Migration Speed (µm/hour)
0 (Control)	12	45 ± 5	20.8 ± 2.5
10	12	28 ± 4	12.9 ± 1.8
25	12	15 ± 3	6.9 ± 1.4
50	12	7 ± 2	3.2 ± 0.9

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Caption: PBP10 sequesters PIP2, inhibiting actin polymerization and cell motility.

Caption: Experimental workflow for immunofluorescence staining of F-actin.

Caption: Workflow for the scratch wound cell migration assay.

Experimental Protocols

Protocol 1: Immunofluorescence Staining of F-actin in PBP10-Treated Cells

This protocol details the procedure for visualizing the effects of PBP10 on the actin cytoskeleton of adherent cells using immunofluorescence.

Materials:

• Mammalian cells (e.g., NIH3T3 fibroblasts)

• Glass coverslips

• Cell culture medium

• PBP10 (or Rhodamine B-conjugated PBP10)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Fluorescently-conjugated Phalloidin (B8060827) (e.g., Alexa Fluor 488 Phalloidin)

• DAPI (4',6-diamidino-2-phenylindole)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cells onto sterile glass coverslips in a 24-well plate at a density that will result in 50-70% confluency on the day of the experiment. Culture overnight in a humidified incubator at 37°C with 5% CO2.

• PBP10 Treatment: Prepare a working solution of PBP10 in serum-free cell culture medium. Aspirate the culture medium from the wells and wash the cells once with warm PBS. Add the PBP10-containing medium to the cells and incubate for the desired time (e.g., 5-30 minutes). Include a vehicle control (medium without PBP10).

• Fixation: Aspirate the treatment medium and wash the cells gently with PBS. Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

• Permeabilization: Wash the fixed cells three times with PBS for 5 minutes each. Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• F-actin Staining: Wash the cells three times with PBS. Prepare the fluorescently-conjugated phalloidin working solution according to the manufacturer's instructions. Add the phalloidin solution to the coverslips and incubate for 30-60 minutes at room temperature in the dark.

• Nuclear Staining: Wash the cells three times with PBS. Add a DAPI solution (e.g., 300 nM in PBS) and incubate for 5 minutes at room temperature in the dark.

• Mounting: Wash the coverslips three times with PBS. Mount the coverslips onto glass slides using an antifade mounting medium.

• Imaging and Analysis: Visualize the stained cells using a fluorescence microscope with the appropriate filter sets. Capture images and quantify changes in F-actin structures, such as stress fiber integrity and cortical actin organization, using image analysis software.

Protocol 2: In Vitro Scratch Wound Healing Assay to Assess Cell Migration

This protocol describes how to evaluate the effect of PBP10 on the migratory capacity of a confluent cell monolayer.

Materials:

• Mammalian cells (e.g., fibroblasts)

• 24-well tissue culture plates

• Cell culture medium

• PBP10

• Sterile 200 µL pipette tips

• Microscope with a camera and incubation chamber

Procedure:

• Cell Seeding: Seed cells into 24-well plates at a density that will form a confluent monolayer within 24 hours.

• Wound Creation: Once the cells are confluent, create a "scratch" or cell-free gap in the monolayer using a sterile 200 µL pipette tip.

• Washing and Treatment: Gently wash the wells with PBS to remove dislodged cells. Replace the medium with fresh culture medium containing the desired concentration of PBP10 or vehicle control.

• Image Acquisition: Immediately after adding the treatment, place the plate on a microscope stage within an incubator. Acquire images of the scratch wound at multiple positions for each well (T=0).

• Time-Lapse Imaging: Continue to acquire images at the same positions at regular intervals (e.g., every 2-4 hours) for up to 24 hours or until the wound in the control wells has closed.

• Data Analysis: Measure the width or area of the scratch at each time point for all conditions. Calculate the percentage of wound closure and the cell migration speed.

  • Wound Closure (%) = [(Initial Area - Area at time t) / Initial Area] x 100

  • Migration Speed (µm/hour) = (Initial Wound Width - Final Wound Width) / (2 x Time)

Drug Development Applications

The study of actin dynamics is crucial in various aspects of drug development. The actin cytoskeleton is implicated in cancer cell invasion and metastasis, immune cell function, and neuronal plasticity. PBP10 can be utilized as a research tool in the following areas:

• Oncology: To investigate the role of PIP2-dependent actin remodeling in cancer cell migration and invasion. PBP10 can be used to validate targets within the PIP2 signaling pathway that may be amenable to therapeutic intervention.

• Immunology: To probe the importance of actin dynamics in immune cell functions such as phagocytosis, chemotaxis, and the formation of the immunological synapse.

• Neuroscience: To study the role of actin remodeling in neuronal growth cone guidance, synapse formation, and plasticity.

By providing a means to acutely and specifically disrupt PIP2-mediated actin dynamics, PBP10 allows for the elucidation of fundamental cellular processes and the identification of potential therapeutic targets for a range of diseases.

PBP10: A Versatile Tool for Investigating Vesicle Trafficking

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10, a cell-permeable peptide derived from the phosphoinositide-binding site of the actin-modulating protein gelsolin, has emerged as a valuable molecular tool for dissecting the intricate processes of vesicle trafficking. Its ability to specifically interact with phosphatidylinositol 4,5-bisphosphate (PIP2), a key signaling lipid, allows for the targeted disruption of cellular events that are critically dependent on PIP2 signaling and the integrity of the actin cytoskeleton. These processes include fundamental cellular functions such as exocytosis, endocytosis, and the intracellular transport of vesicles. This document provides detailed application notes and experimental protocols for the use of PBP10 in vesicle trafficking research, aimed at researchers, scientists, and professionals in drug development.

PBP10's primary mechanism of action involves its binding to PIP2 at the plasma membrane.[1] This interaction interferes with the normal function of PIP2 as a signaling molecule and as a regulator of the actin cytoskeleton.[1] Consequently, PBP10 treatment can lead to the disruption of stress fibers and cortical actin, impacting various stages of vesicle trafficking that rely on a dynamic actin network.[1][2]

Key Applications in Vesicle Trafficking Research

PBP10 can be utilized in a variety of experimental systems to probe the role of PIP2 and the actin cytoskeleton in vesicle transport. Key applications include:

• Inhibition of Regulated Exocytosis: By disrupting the cortical actin network, which acts as both a barrier and a scaffold for secretory vesicles, PBP10 can be used to study the role of actin dynamics in the priming and fusion of vesicles with the plasma membrane.

• Modulation of Endocytosis: PBP10 provides a means to investigate the involvement of PIP2 and the actin cytoskeleton in various forms of endocytosis, including clathrin-mediated and bulk endocytosis.

• Investigation of GLUT4 Translocation: PBP10 has been successfully used to uncouple the translocation of GLUT4-containing vesicles to the plasma membrane from their subsequent activation, offering a unique tool to study the molecular requirements of each step in insulin-stimulated glucose uptake.[3]

• Studying Synaptic Vesicle Dynamics: The role of the presynaptic actin cytoskeleton in the recycling and release of synaptic vesicles can be explored using PBP10.

Quantitative Data Summary

The following tables summarize quantitative data regarding the biological activities of PBP10.

Parameter	Value	Cell Type/System	Reference
GLUT4 Translocation
Effective Concentration	40 µM	3T3-L1 adipocytes
Antimicrobial Activity
MIC vs. E. coli	16 µg/mL	Bacterial culture
MIC vs. S. aureus	8 µg/mL	Bacterial culture
FPR2 Inhibition
IC50 (downstream signaling)	Not widely reported	Various cell lines

Signaling Pathways and Experimental Workflows

PBP10 Signaling Pathway in Vesicle Trafficking

PBP10 exerts its effects on vesicle trafficking primarily by interfering with PIP2-dependent signaling pathways that regulate the actin cytoskeleton.

Caption: PBP10 interferes with vesicle trafficking by binding to PIP2.

General Experimental Workflow for Studying Vesicle Trafficking with PBP10

This workflow outlines the typical steps involved in using PBP10 to investigate its effects on a specific vesicle trafficking process.

Caption: A general workflow for PBP10-based vesicle trafficking studies.

Detailed Experimental Protocols

Protocol 1: Investigation of GLUT4 Translocation in 3T3-L1 Adipocytes

This protocol is adapted from studies demonstrating PBP10's ability to induce GLUT4 translocation to the plasma membrane.

Objective: To assess the effect of PBP10 on the translocation of GLUT4-containing vesicles to the plasma membrane in 3T3-L1 adipocytes.

Materials:

• 3T3-L1 adipocytes (differentiated)

• PBP10 peptide (e.g., 40 µM working solution)

• Control peptide (e.g., a scrambled version of PBP10)

• Insulin (100 nM working solution)

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (4% in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against GLUT4

• Fluorescently labeled secondary antibody

• Mounting medium with DAPI

• Microscope slides and coverslips

• Fluorescence microscope

Procedure:

• Cell Culture: Culture and differentiate 3T3-L1 preadipocytes into mature adipocytes on glass coverslips.

• Serum Starvation: Prior to the experiment, serum-starve the differentiated adipocytes for 2-4 hours in serum-free DMEM.

• Treatment:

  • Treat the cells with 40 µM PBP10 for 15-30 minutes.

  • As a positive control, treat a separate set of cells with 100 nM insulin for 15-30 minutes.

  • Include a negative control (untreated cells) and a control peptide group.

• Fixation: After treatment, wash the cells three times with ice-cold PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash the cells three times with PBS and block with blocking buffer for 1 hour at room temperature.

• Immunostaining:

  • Incubate the cells with the primary anti-GLUT4 antibody (diluted in blocking buffer) overnight at 4°C.

  • The following day, wash the cells three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature in the dark.

• Mounting and Imaging:

  • Wash the cells three times with PBS.

  • Mount the coverslips onto microscope slides using mounting medium with DAPI.

  • Visualize and capture images using a fluorescence microscope.

Expected Results: In PBP10-treated cells, a significant increase in GLUT4 staining at the plasma membrane should be observed, similar to the effect of insulin. This indicates the translocation of GLUT4 vesicles.

Protocol 2: General Assay for Regulated Exocytosis in Neuroendocrine Cells (e.g., PC12 or Chromaffin cells)

This protocol provides a framework for studying the effect of PBP10 on the release of neurotransmitters or hormones from neuroendocrine cells.

Objective: To determine the impact of PBP10 on secretagogue-induced exocytosis.

Materials:

• Neuroendocrine cells (e.g., PC12 or primary chromaffin cells)

• PBP10 peptide

• Secretagogue (e.g., high potassium solution, nicotine, or a specific receptor agonist)

• Assay buffer (e.g., Krebs-Ringer-HEPES)

• Reagents for detecting the released substance (e.g., enzymatic assay for norepinephrine, ELISA for a specific hormone)

• 96-well plates

Procedure:

• Cell Culture: Culture the neuroendocrine cells in appropriate medium. For primary cells, follow established isolation and culture protocols.

• Loading (Optional): For some assays, cells may need to be loaded with a tracer, such as a radioactive neurotransmitter or a fluorescent dye.

• Pre-incubation: Wash the cells with assay buffer and pre-incubate with PBP10 at the desired concentration for a specified time (e.g., 30 minutes). Include appropriate controls (untreated, vehicle control).

• Stimulation: Replace the pre-incubation solution with the secretagogue solution (also containing PBP10 or vehicle). Incubate for a time sufficient to induce exocytosis (e.g., 5-15 minutes).

• Sample Collection: Collect the supernatant, which contains the released substances.

• Quantification: Quantify the amount of released substance in the supernatant using a suitable assay.

• Normalization: Lyse the cells and measure the total cellular content of the released substance or total protein to normalize the release data.

Expected Results: PBP10 is expected to inhibit secretagogue-induced exocytosis by disrupting the sub-plasmalemmal actin network, which is required for the docking and fusion of secretory vesicles.

Protocol 3: Clathrin-Mediated Endocytosis Assay using Transferrin Uptake

This protocol outlines a method to assess the effect of PBP10 on clathrin-mediated endocytosis by monitoring the uptake of fluorescently labeled transferrin.

Objective: To investigate the role of PBP10-sensitive actin dynamics in clathrin-mediated endocytosis.

Materials:

• Adherent cell line (e.g., HeLa, A549)

• PBP10 peptide

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488)

• Serum-free medium

• Acid wash buffer (e.g., 0.2 M glycine, 0.15 M NaCl, pH 2.5)

• PBS

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Culture: Culture cells to confluency in a suitable format (e.g., 6-well plates for flow cytometry, coverslips for microscopy).

• Serum Starvation: Serum-starve the cells for 1 hour to upregulate transferrin receptor expression.

• PBP10 Treatment: Pre-incubate the cells with PBP10 at the desired concentration for 30 minutes in serum-free medium.

• Transferrin Uptake: Add fluorescently labeled transferrin to the cells and incubate for a defined period (e.g., 15-30 minutes) at 37°C to allow for endocytosis. A control at 4°C should be included to measure surface binding only.

• Removal of Surface-Bound Transferrin:

  • Place the cells on ice to stop endocytosis.

  • Wash the cells with ice-cold PBS.

  • Incubate the cells with ice-cold acid wash buffer for 5 minutes to strip off any surface-bound transferrin.

  • Wash the cells again with ice-cold PBS.

• Analysis:

  • Flow Cytometry: Detach the cells and analyze the internal fluorescence using a flow cytometer.

  • Microscopy: Fix the cells and visualize the internalized transferrin using a fluorescence microscope.

Expected Results: If PBP10 disrupts the actin dynamics required for the scission or movement of clathrin-coated vesicles, a decrease in the amount of internalized transferrin would be expected in PBP10-treated cells compared to controls.

Conclusion

PBP10 is a powerful and specific tool for investigating the role of PIP2 and the actin cytoskeleton in vesicle trafficking. The protocols and data presented here provide a foundation for researchers to design and execute experiments that can yield significant insights into the molecular mechanisms governing exocytosis and endocytosis in various physiological and pathological contexts. As with any experimental tool, appropriate controls and careful optimization are essential for obtaining robust and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inverse Relationship between Release Probability and Readily Releasable Vesicles in Depressing and Facilitating Synapses - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PBP10 Antimicrobial Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10 is a synthetic, cell-permeable peptide derived from the polyphosphoinositide-binding site of human plasma gelsolin. This 10-amino acid peptide, with the sequence QRLFQVKGRR, is conjugated at its N-terminus with Rhodamine B. PBP10 exhibits a dual mechanism of action, functioning as a broad-spectrum antimicrobial agent and as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key receptor in inflammatory responses. These properties make PBP10 a promising candidate for the development of novel anti-infective and anti-inflammatory therapeutics.

This document provides detailed protocols for the antimicrobial susceptibility testing of PBP10, including methods for determining its minimum inhibitory concentration (MIC), assessing its hemolytic and cytotoxic activities, and protocols for its synthesis, purification, and binding to bacterial cells.

Data Presentation

Antimicrobial Activity of PBP10

The antimicrobial potency of PBP10 is determined by its Minimum Inhibitory Concentration (MIC), the lowest concentration that completely inhibits visible bacterial growth.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Escherichia coli	SG13009	10
Staphylococcus aureus	ATCC 29213	Data not available
Pseudomonas aeruginosa	ATCC 27853	Data not available
Klebsiella pneumoniae	ATCC 13883	Data not available
Acinetobacter baumannii	ATCC 19606	Data not available

Note: MIC values for additional bacterial strains will be updated as data becomes available.

Safety Profile of PBP10

The safety of PBP10 has been evaluated through hemolysis and cytotoxicity assays.

Assay	Cell Type	Result	Reference
Hemolysis Assay	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations
Cytotoxicity (MTT Assay)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations

Experimental Protocols

Peptide Synthesis and Purification

This protocol describes the solid-phase synthesis and purification of the PBP10 peptide.

Protocol: Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Start with a Rink Amide resin as the solid support.

• Fmoc Chemistry: Utilize standard Fmoc (9-fluorenylmethoxycarbonyl) chemistry for the sequential addition of amino acids to assemble the peptide chain (QRLFQVKGRR).

• Rhodamine B Conjugation: Following the assembly of the peptide chain and while the peptide is still attached to the resin with its side-chain protecting groups intact, couple Rhodamine B to the deprotected N-terminus.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove the side-chain protecting groups using a standard cleavage cocktail (e.g., trifluoroacetic acid-based).

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the purity and identity of the final product by analytical RP-HPLC and mass spectrometry.

Diagram: PBP10 Synthesis and Purification Workflow

Caption: Workflow for PBP10 Synthesis and Purification.

Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of PBP10 using the broth microdilution method.

Materials:

• Test bacterium (e.g., E. coli, S. aureus)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• PBP10 peptide stock solution

• Sterile 96-well polypropylene (B1209903) microtiter plates

• Spectrophotometer or microplate reader

Protocol:

• Bacterial Culture Preparation:

  • Inoculate a single colony of the test bacterium into a suitable broth medium and incubate overnight.

  • Dilute the overnight culture to a standardized concentration of 5 x 10^5 Colony Forming Units (CFU)/mL in fresh MHB.

• Peptide Dilution Series:

  • Prepare a two-fold serial dilution of the PBP10 peptide in a 96-well microtiter plate.

• Inoculation:

  • Add the standardized bacterial suspension to each well of the microtiter plate containing the peptide dilutions.

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth. This can be determined by visual inspection or by measuring the optical density at 600 nm (OD600).

Diagram: Broth Microdilution Workflow

Caption: Workflow for MIC Determination by Broth Microdilution.

Hemolysis Assay

This assay evaluates the lytic effect of PBP10 on red blood cells.

Materials:

• Fresh human red blood cells (RBCs)

• Phosphate-buffered saline (PBS)

• PBP10 peptide

• 1% Triton X-100 (positive control)

• Centrifuge

• Spectrophotometer

Protocol:

• RBC Preparation:

  • Wash fresh human red blood cells multiple times with PBS.

  • Resuspend the RBCs to a final concentration of 2% (v/v) in PBS.

• Peptide Incubation:

  • Incubate aliquots of the RBC suspension with various concentrations of the PBP10 peptide at 37°C for 1 hour.

  • Include a positive control (1% Triton X-100 for 100% hemolysis) and a negative control (PBS).

• Centrifugation:

  • Centrifuge the samples to pellet the intact RBCs.

• Hemolysis Measurement:

  • Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 540 nm).

  • Calculate the percentage of hemolysis relative to the positive control.

Cytotoxicity Assay (MTT Assay)

This protocol assesses the cytotoxic effect of PBP10 on eukaryotic cells.

Materials:

• Eukaryotic cells (e.g., HeLa, HEK293)

• Cell culture medium

• 96-well cell culture plates

• PBP10 peptide

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed eukaryotic cells into a 96-well plate and allow them to adhere overnight.

• Peptide Treatment:

  • Treat the cells with various concentrations of PBP10 and incubate for a specified period (e.g., 24 hours).

• MTT Addition:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of approximately 570 nm.

  • Calculate cell viability as a percentage relative to untreated control cells.

PBP10 Binding to Bacterial Cells

This protocol describes a method to assess the binding of Rhodamine B-labeled PBP10 to bacterial cells using fluorescence spectroscopy.

Materials:

• Rhodamine B-labeled PBP10

• Bacterial cells (e.g., E. coli) grown to mid-log phase

• Binding buffer (e.g., PBS)

• Fluorometer

Protocol:

• Bacterial Cell Preparation:

  • Grow bacteria to the mid-logarithmic phase.

  • Centrifuge the culture, wash the cells with binding buffer, and resuspend to a known cell density.

• Fluorescence Titration:

  • In a quartz cuvette, add a fixed concentration of Rhodamine B-PBP10 in the binding buffer.

  • Record the initial fluorescence spectrum.

  • Titrate the PBP10 solution with increasing concentrations of the bacterial cell suspension.

  • After each addition, allow the sample to equilibrate and then record the fluorescence spectrum.

• Data Analysis:

  • Monitor the changes in fluorescence intensity or wavelength of maximum emission of Rhodamine B upon binding to the bacterial cells.

  • Plot the change in fluorescence as a function of the bacterial cell concentration to determine the binding affinity.

Signaling Pathways and Mechanisms of Action

PBP10 exerts its biological effects through two primary mechanisms: direct interaction with microbial membranes and modulation of host immune responses via FPR2.

Antimicrobial Mechanism

The antimicrobial action of PBP10 is initiated by its electrostatic interaction with negatively charged components of the bacterial cell wall, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction is believed to disrupt membrane integrity, leading to increased permeability and eventual cell death.

Diagram: PBP10 Antimicrobial Mechanism

Caption: Proposed Antimicrobial Mechanism of PBP10.

Host Cell Signaling Modulation

PBP10 acts as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in chemotaxis and inflammation. By binding to FPR2, PBP10 inhibits the downstream signaling cascade typically initiated by FPR2 agonists.

Diagram: PBP10-mediated FPR2 Signaling Inhibition

Caption: PBP10 Inhibition of the FPR2 Signaling Pathway.

Application Notes and Protocols for PBP10 in Microbial-Induced Inflammation Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing PBP10, a synthetic peptide, for investigating microbial-induced inflammation. PBP10, derived from the phosphoinositide-binding site of human plasma gelsolin, offers a unique dual-action mechanism, functioning as both a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key player in the inflammatory response.[1][2][3] This document outlines its mechanism of action, summarizes key quantitative data, and provides detailed protocols for its application in inflammatory research.

Mechanism of Action

PBP10's therapeutic potential stems from its ability to simultaneously target pathogens and modulate the host's inflammatory response.[1][4]

• Antimicrobial Action: PBP10 interacts with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction is thought to disrupt membrane integrity, leading to increased permeability and subsequent cell death, without necessarily forming discrete pores.

• Anti-Inflammatory Action: PBP10 acts as a selective antagonist of FPR2, a G protein-coupled receptor involved in chemotaxis and inflammation. By binding to FPR2, PBP10 blocks the activation of downstream signaling cascades typically initiated by FPR2 agonists, thereby inhibiting the production of pro-inflammatory mediators like nitric oxide (NO), reactive oxygen species (ROS), and interleukin-8 (IL-8). PBP10 also interacts with phosphoinositides, particularly PIP2, at the plasma membrane, which can interfere with PIP2's role as a signaling molecule.

Key Signaling Pathways

Quantitative Data Summary

The biological activities of PBP10 have been quantified in various studies. The following tables summarize key findings.

Table 1: Antimicrobial Activity of PBP10

Bacterial Species	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Escherichia coli	SG13009	1.56
Pseudomonas aeruginosa	PAO1	3.12
Staphylococcus aureus	ATCC 29213	6.25
Streptococcus pneumoniae	R6	12.5

Table 2: Inhibition of FPR2-Mediated Inflammatory Responses

Assay	Cell Type	Agonist	PBP10 Effect	Reference
Calcium Mobilization	Human Neutrophils	WKYMVM (5-10 nM)	Complete inhibition
Superoxide Production	Human Neutrophils	fMLP	Inhibition
IL-8 Release	Human Keratinocytes	LPS/LTA	Reduction
Nitric Oxide (NO) Production	Human Keratinocytes	LPS/LTA	Reduction
Reactive Oxygen Species (ROS)	Human Keratinocytes	LPS/LTA	Reduction

Table 3: Cytotoxicity and Hemolytic Activity

Assay	Cell Type	Result	Reference
Hemolysis	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations
Cytotoxicity (MTT Assay)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations

Experimental Protocols

Detailed methodologies for key experiments involving PBP10 are provided below.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of PBP10 that inhibits visible bacterial growth.

Materials:

• Bacterial strain of interest

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• PBP10 stock solution

• Sterile 96-well microtiter plates

• Incubator

• Spectrophotometer

Procedure:

• Prepare Bacterial Inoculum: Inoculate a single bacterial colony into the growth medium and incubate overnight at 37°C. Dilute the overnight culture in fresh medium to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Further dilute to a final concentration of 5 x 10⁵ CFU/mL.

• Prepare PBP10 Dilutions: Perform a two-fold serial dilution of the PBP10 stock solution in the 96-well plate.

• Inoculation: Add 50 µL of the standardized bacterial suspension to each well containing 50 µL of the PBP10 dilutions.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of PBP10 that completely inhibits visible bacterial growth.

Protocol 2: Hemolysis Assay

This assay assesses the lytic effect of PBP10 on red blood cells.

Materials:

• Fresh human red blood cells (RBCs)

• Phosphate-buffered saline (PBS)

• PBP10 stock solution

• Positive control (e.g., 1% Triton X-100)

• Negative control (PBS)

• Centrifuge

• Spectrophotometer

Procedure:

• Prepare RBCs: Wash fresh human RBCs multiple times with PBS and resuspend to a final concentration of 2% (v/v).

• Incubation: Incubate aliquots of the RBC suspension with various concentrations of PBP10 at 37°C for 1 hour. Include positive and negative controls.

• Centrifugation: Pellet the intact RBCs by centrifugation.

• Absorbance Measurement: Quantify the amount of hemoglobin released into the supernatant by measuring the absorbance at 540 nm.

• Calculation: Calculate the percentage of hemolysis relative to the positive control (100% hemolysis).

Protocol 3: In Vivo Mouse Model of LPS-Induced Inflammation

This protocol evaluates the anti-inflammatory efficacy of PBP10 in a mouse model of endotoxemia.

Materials:

• 8-10 week old C57BL/6 or BALB/c mice

• Lipopolysaccharide (LPS) from E. coli

• PBP10

• Sterile, pyrogen-free saline

• ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Acclimatization: Acclimatize mice for at least one week under standard laboratory conditions.

• Grouping and Administration: Divide mice into treatment groups (e.g., vehicle control, LPS only, LPS + PBP10 at various doses). Administer PBP10 or vehicle via intraperitoneal (i.p.) injection.

• Induction of Inflammation: One hour after PBP10 administration, induce inflammation by i.p. injection of LPS (e.g., 1 mg/kg).

• Sample Collection: At predetermined time points (e.g., 2, 4, or 6 hours) post-LPS injection, euthanize the mice and collect blood via cardiac puncture to obtain serum.

• Analysis: Measure the concentrations of TNF-α, IL-6, and IL-1β in the serum using ELISA kits according to the manufacturer's instructions.

Conclusion

PBP10 is a promising research tool for dissecting the complex interplay between microbial infection and the host inflammatory response. Its dual functionality allows for the simultaneous investigation of antimicrobial activity and immunomodulation. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the therapeutic potential of PBP10 in various models of microbial-induced inflammation.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of inflammatory response in human keratinocytes by magnetic nanoparticles functionalized with PBP10 peptide derived from the PIP2-binding site of human plasma gelsolin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: PBP10 Functionalization of Magnetic Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the functionalization of magnetic nanoparticles (MNPs) with the PBP10 peptide. PBP10, a synthetic peptide derived from the phosphoinositide-binding site of human plasma gelsolin, has demonstrated significant potential in biomedical applications due to its antimicrobial and anti-inflammatory properties.[1][2][3] Functionalizing magnetic nanoparticles with PBP10 creates a nanosystem with enhanced therapeutic efficacy, improved biocompatibility, and the potential for targeted delivery.[1][2]

Applications

PBP10-functionalized magnetic nanoparticles (PBP10-MNPs) have emerged as a promising platform for various therapeutic applications, primarily focused on combating bacterial infections and modulating inflammatory responses.

• Anti-inflammatory Agent: PBP10-based nanosystems have been shown to inhibit the inflammatory response in human keratinocytes stimulated by bacterial components like lipopolysaccharide (LPS) and lipoteichoic acid (LTA).[1][2] These nanosystems can limit the production of inflammatory mediators such as nitric oxide (NO), reactive oxygen species (ROS), and interleukin-8 (IL-8).[2]

• Antimicrobial Agent: The PBP10 peptide itself exhibits bactericidal activity against both Gram-positive and Gram-negative bacteria.[2][4] When anchored to magnetic nanoparticles, this antimicrobial activity is retained and can be enhanced, offering a novel approach to treating bacterial infections.

• Anti-biofilm Formation: PBP10-coated magnetic nanoparticles have demonstrated the ability to prevent biofilm formation by various Candida species, indicating their potential in combating fungal infections.[3]

• Targeted Drug Delivery: The magnetic core of these nanoparticles allows for the possibility of targeted delivery to specific sites in the body using an external magnetic field, potentially increasing the local concentration of the therapeutic agent and minimizing systemic side effects.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the biological activities of PBP10 and PBP10-functionalized magnetic nanoparticles.

Table 1: Cytotoxicity of PBP10 and PBP10-MNPs on HaCaT Cells [1]

Treatment	Concentration (µg/mL)	Cell Viability (%)
PBP10	1	~100
10	83 ± 6.9
PBP10 + MNP@Au	1	~100
10	~95
PBP10 + MNP@NH₂	1	~100
10	~101 ± 1.4

Table 2: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated HaCaT Cells [1]

Treatment (5 µg/mL)	NO Production (% of LPS control)
PBP10	~50%
RhB-PBP10-Cys + MNP@Au	~40%
RhB-PBP10 + MNP@NH₂	~60%

Experimental Protocols

This section provides detailed protocols for the synthesis, functionalization, and characterization of PBP10-MNPs, as well as for in vitro assays to evaluate their biological activity.

**3.1. Synthesis of Aminosilane-Coated Magnetic Nanoparticles (MNP@NH₂) **

This protocol is based on the co-precipitation method.

Materials:

• Ferric chloride hexahydrate (FeCl₃·6H₂O)

• Ferrous chloride tetrahydrate (FeCl₂·4H₂O)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH, 25%)

• (3-Aminopropyl)triethoxysilane (APTES)

• Ethanol (B145695)

• Deionized water

Procedure:

• Dissolve FeCl₃·6H₂O (e.g., 2.35 g) and FeCl₂·4H₂O (e.g., 0.86 g) in deionized water (e.g., 100 mL) with vigorous stirring under an inert atmosphere (e.g., nitrogen).

• Heat the solution to 80°C.

• Add ammonium hydroxide dropwise until the pH reaches 10-11, leading to the formation of a black precipitate.

• Continue stirring for 1-2 hours at 80°C.

• Cool the mixture to room temperature.

• Collect the magnetic nanoparticles using a strong magnet and wash them several times with deionized water and ethanol until the supernatant is neutral.

• Disperse the washed MNPs in a mixture of ethanol (e.g., 80 mL) and deionized water (e.g., 20 mL).

• Add APTES (e.g., 2 mL) to the MNP suspension and stir for 24 hours at room temperature.

• Collect the aminosilane-coated MNPs (MNP@NH₂) by magnetic separation and wash them with ethanol to remove excess APTES.

• Dry the MNP@NH₂ under vacuum.

Functionalization of MNP@NH₂ with PBP10 Peptide

This protocol utilizes a linker for covalent attachment of the peptide.

Materials:

• MNP@NH₂

• PBP10 peptide with a terminal carboxyl group

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

Procedure:

• Disperse MNP@NH₂ in PBS (e.g., 1 mg/mL).

• Activate the carboxyl group of the PBP10 peptide by dissolving it in PBS with EDC and NHS for 15-30 minutes at room temperature.

• Add the activated PBP10 solution to the MNP@NH₂ suspension.

• React for 2-4 hours at room temperature with gentle shaking.

• Collect the PBP10-functionalized MNPs (PBP10-MNP@NH₂) using a magnet.

• Wash the PBP10-MNP@NH₂ several times with PBS and then with deionized water to remove unreacted peptide and coupling agents.

• Resuspend the PBP10-MNP@NH₂ in the desired buffer for further experiments.

Characterization of PBP10-MNPs

a) Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of the nanoparticles.[7] b) Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the PBP10 peptide on the surface of the MNPs by identifying characteristic amide bond vibrations.[1] c) Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and zeta potential of the nanoparticles in suspension, providing information about their stability and surface charge. d) Thermogravimetric Analysis (TGA): To quantify the amount of PBP10 peptide conjugated to the MNPs.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of PBP10-MNPs on the viability of a cell line, such as human keratinocytes (HaCaT).[1]

Materials:

• HaCaT cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• PBP10-MNPs

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

Procedure:

• Seed HaCaT cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Remove the medium and add fresh medium containing various concentrations of PBP10-MNPs (e.g., 1, 5, 10 µg/mL).

• Incubate for 24 hours.

• Remove the medium containing the nanoparticles and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C.

• Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, created using the DOT language, illustrate the proposed signaling pathway of PBP10 and the experimental workflow for the synthesis and evaluation of PBP10-MNPs.

References

• 1. Inhibition of inflammatory response in human keratinocytes by magnetic nanoparticles functionalized with PBP10 peptide derived from the PIP2-binding site of human plasma gelsolin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of inflammatory response in human keratinocytes by magnetic nanoparticles functionalized with PBP10 peptide derived from the PIP2-binding site of human plasma gelsolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Interaction of the Gelsolin-Derived Antibacterial PBP 10 Peptide with Lipid Bilayers and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Design and fabrication of magnetic nanoparticles for targeted drug delivery and imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Delivery of PBP10

For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10, a synthetic, cell-permeant peptide derived from the human plasma protein gelsolin, has demonstrated significant potential as a therapeutic agent due to its dual-action antimicrobial and anti-inflammatory properties.[1][2] In vitro studies have established its efficacy in neutralizing pro-inflammatory molecules like lipopolysaccharide (LPS) and lipoteichoic acid (LTA), inhibiting microbial growth, and modulating host inflammatory responses.[1][3] This document provides detailed application notes and proposed experimental protocols for the in vivo delivery of PBP10, offering guidance for preclinical research and drug development.

While direct in vivo efficacy and pharmacokinetic data for PBP10 are not extensively documented in publicly available literature, the following protocols are based on established methods for peptide delivery and on studies of peptides with similar characteristics, such as the antimicrobial peptide SET-M33.[4]

Data Presentation

Table 1: In Vitro Antimicrobial and Anti-inflammatory Activity of PBP10

Biological Activity	Target/Assay	Organism/Cell Line	Effective Concentration/Result	Reference
Antimicrobial	Minimum Inhibitory Concentration (MIC)	Escherichia coli	Not specified	[5]
Minimum Inhibitory Concentration (MIC)	Pseudomonas aeruginosa	Not specified	[5]
Minimum Inhibitory Concentration (MIC)	Streptococcus pneumoniae	Not specified	[5]
Anti-inflammatory	Inhibition of Nitric Oxide (NO) Production	LPS/LTA-stimulated HaCaT cells	Significant reduction	[1][3]
Inhibition of Reactive Oxygen Species (ROS)	LPS/LTA-stimulated HaCaT cells	Significant reduction	[1][3]
Inhibition of Interleukin-8 (IL-8) Release	LPS/LTA-stimulated HaCaT cells	Significant reduction	[1][3]
Antagonism of Formyl Peptide Receptor 2 (FPR2)	Not specified	Selective inhibitor	[2]

Table 2: Proposed In Vivo Delivery Parameters for PBP10 in a Murine Model of Endotoxin-Induced Pulmonary Inflammation

Parameter	Proposed Value/Method	Rationale/Reference
Animal Model	C57BL/6 or BALB/c mice	Commonly used for inflammation and infection models.
Induction of Inflammation	Intratracheal (i.t.) or intranasal (i.n.) administration of LPS	To mimic endotoxin-induced lung injury.[4]
PBP10 Formulation	Sterile, pyrogen-free saline or PBS	Standard vehicle for peptide administration.
Delivery Route	Intratracheal (i.t.) instillation	Direct delivery to the site of inflammation.[4]
Intravenous (i.v.) injection (tail vein)	Systemic delivery.
Intraperitoneal (i.p.) injection	Systemic delivery with slower absorption than i.v.
Dosage Range (proposed)	0.5 - 5 mg/kg body weight	Based on effective doses of similar peptides in vivo.[4]
Primary Efficacy Endpoints	Reduction in neutrophil count in bronchoalveolar lavage fluid (BALF)	Key indicator of lung inflammation.[4]
Reduction of pro-inflammatory cytokines (e.g., TNF-α, IL-6, KC) in BALF and lung tissue	To assess the anti-inflammatory effect.[4]
Histopathological analysis of lung tissue	To evaluate reduction in tissue damage.
Pharmacokinetic Analysis	Blood sampling at various time points post-administration	To determine plasma concentration and half-life.
Tissue harvesting (lung, liver, spleen, kidneys)	To assess biodistribution.

Experimental Protocols

Protocol 1: Intratracheal (i.t.) Administration of PBP10 in a Murine Model of LPS-Induced Acute Lung Injury

Objective: To evaluate the therapeutic efficacy of PBP10 administered directly to the lungs in a model of acute inflammation.

Materials:

• PBP10 (lyophilized powder)

• Sterile, pyrogen-free saline

• Lipopolysaccharide (LPS) from E. coli

• Anesthesia (e.g., isoflurane)

• Animal intubation platform and laryngoscope

• 24G catheter

• Microsyringe

Procedure:

• Preparation of PBP10 Solution: Aseptically dissolve lyophilized PBP10 in sterile, pyrogen-free saline to the desired stock concentration. Further dilute to the final dosing concentrations (e.g., 0.5, 2, and 5 mg/kg) in saline.

• Animal Anesthesia: Anesthetize mice (e.g., 8-10 weeks old C57BL/6) using isoflurane.

• Intratracheal LPS Instillation:

  • Place the anesthetized mouse on the intubation platform.

  • Visualize the trachea using a laryngoscope and gently insert a 24G catheter.

  • Instill a single dose of LPS (e.g., 5 mg/kg) in a small volume of saline (e.g., 50 µL) through the catheter.

• Intratracheal PBP10 Administration:

  • At a predetermined time point post-LPS challenge (e.g., 2 hours), re-anesthetize the mice.

  • Administer the prepared PBP10 solution or vehicle control (saline) intratracheally in a similar manner to the LPS instillation.

• Monitoring and Sample Collection:

  • Monitor the animals for clinical signs of distress.

  • At a specified endpoint (e.g., 24 hours post-LPS), euthanize the mice.

  • Collect bronchoalveolar lavage fluid (BALF) for cell counting and cytokine analysis.

  • Harvest lung tissue for histopathology and homogenization for cytokine analysis.

Protocol 2: Systemic Administration of PBP10 via Intravenous (i.v.) Tail Vein Injection

Objective: To assess the systemic anti-inflammatory effects of PBP10.

Materials:

• PBP10 solution (as prepared in Protocol 1)

• Mouse restrainer

• Heat lamp (optional)

• 27-30G needles and 1 mL syringes

• 70% ethanol

Procedure:

• Animal Preparation: Place the mouse in a restrainer. If necessary, warm the tail with a heat lamp to dilate the veins.

• Injection Site Disinfection: Wipe the tail with 70% ethanol.

• Injection:

  • Identify a lateral tail vein.

  • Insert the needle (bevel up) into the vein at a shallow angle.

  • Slowly inject the PBP10 solution (volume typically up to 200 µL for a 25g mouse).

  • Successful injection will be indicated by a lack of resistance and no subcutaneous bleb formation.

• Post-Injection Care: Withdraw the needle and apply gentle pressure to the injection site with sterile gauze to prevent bleeding. Return the mouse to its cage and monitor for any adverse reactions.

Protocol 3: Nanoparticle-Mediated Delivery of PBP10 (Proposed)

Objective: To enhance the therapeutic efficacy and potentially alter the biodistribution of PBP10 using a nanoparticle-based delivery system.

Rationale: In vitro studies have shown that PBP10 functionalized on magnetic nanoparticles can effectively reduce inflammatory responses in keratinocytes.[1][3] This suggests that nanoparticle delivery could be a viable strategy in vivo.

Proposed Nanoparticle System: Biodegradable and biocompatible nanoparticles such as liposomes or PLGA (poly(lactic-co-glycolic acid)) nanoparticles could be used to encapsulate or surface-conjugate PBP10.

Experimental Workflow:

• Nanoparticle Formulation: Synthesize and characterize PBP10-loaded nanoparticles, ensuring acceptable size, zeta potential, and PBP10 loading efficiency.

• In Vivo Administration: Administer the PBP10-nanoparticle formulation via i.v. or i.p. injection in an appropriate animal model of infection or inflammation.

• Efficacy and Biodistribution Studies:

  • Assess therapeutic efficacy as described in the protocols above.

  • To determine biodistribution, fluorescently label the nanoparticles and/or PBP10 and perform ex vivo imaging of major organs at different time points post-injection.

Mandatory Visualizations

Caption: Dual-action signaling pathways of PBP10.

Caption: Proposed in vivo experimental workflow for PBP10.

References

• 1. Inhibition of inflammatory response in human keratinocytes by magnetic nanoparticles functionalized with PBP10 peptide derived from the PIP2-binding site of human plasma gelsolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of inflammatory response in human keratinocytes by magnetic nanoparticles functionalized with PBP10 peptide derived from the PIP2-binding site of human plasma gelsolin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vivo Efficacy and Toxicity of an Antimicrobial Peptide in a Model of Endotoxin-Induced Pulmonary Inflammation [mdpi.com]
• 5. Antibacterial activities of rhodamine B-conjugated gelsolin-derived peptides compared to those of the antimicrobial peptides cathelicidin LL37, magainin II, and melittin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

PBP10 peptide solubility and stability issues

Welcome to the technical support center for the PBP10 peptide. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the solubility and stability of PBP10. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful application of PBP10 in your research.

I. PBP10 Peptide: Physicochemical Properties

PBP10 is a 10-amino acid peptide with the sequence QRLFQVKGRR, conjugated at its N-terminus with a Rhodamine B molecule.[1] This synthetic peptide is derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of gelsolin.[1] The Rhodamine B moiety enhances cell permeability and enables fluorescent tracking.[1]

Property	Value
Amino Acid Sequence	QRLFQVKGRR
Modification	N-terminal Rhodamine B
Molecular Weight	~1712.1 g/mol
Appearance	Lyophilized powder
Solubility	Soluble in water up to 2 mg/mL
Recommended Storage	-20°C (lyophilized)

II. Troubleshooting Guide: PBP10 Solubility Issues

While PBP10 is reported to be soluble in water, researchers may occasionally encounter difficulties. This guide provides a systematic approach to troubleshooting solubility problems.

Question: I am having trouble dissolving my lyophilized PBP10 peptide in water. What should I do?

Answer:

If you are experiencing issues with PBP10 solubility, follow these steps:

• Confirm Proper Handling: Before opening, allow the vial of lyophilized PBP10 to equilibrate to room temperature in a desiccator.[2] This prevents condensation, which can affect the peptide's stability and solubility.

• Use the Correct Solvent: The primary recommended solvent is sterile, purified water.

• Sonication: To aid dissolution, briefly sonicate the solution in a water bath.[3] Be cautious to avoid excessive heating, which could degrade the peptide.

• pH Adjustment for a Basic Peptide: PBP10 has a net positive charge due to the presence of Arginine (R) and Lysine (K) residues, making it a basic peptide. If solubility in water is poor, consider the following:

  • Add a small amount of an acidic solution, such as 10% acetic acid, dropwise while vortexing.

  • Monitor the pH to ensure it remains compatible with your downstream experiments.

• Use of Organic Solvents (with caution): For highly aggregated or difficult-to-dissolve peptides, a small amount of an organic solvent like dimethyl sulfoxide (B87167) (DMSO) can be used initially.

  • First, dissolve the peptide in a minimal volume of DMSO.

  • Then, slowly add the aqueous buffer to the desired concentration.

  • Note: Be mindful of the final DMSO concentration in your experiment, as it can affect cell viability and other biological assays.

Logical Workflow for PBP10 Solubilization

Caption: A step-by-step workflow for dissolving PBP10 peptide.

III. Troubleshooting Guide: PBP10 Stability Issues

Peptide stability is crucial for reproducible experimental results. PBP10, like other peptides, can be susceptible to degradation.

Question: I am concerned about the stability of my PBP10 solution. How can I minimize degradation?

Answer:

To maintain the stability of your PBP10 peptide, adhere to the following best practices:

• Storage of Lyophilized Peptide: Store lyophilized PBP10 at -20°C or -80°C in a desiccated environment.

• Storage of Reconstituted Peptide:

  • For short-term storage (days to a week), store at 2-8°C.

  • For long-term storage, aliquot the peptide solution into single-use volumes and store at -20°C or -80°C. This is critical to avoid repeated freeze-thaw cycles, which can degrade the peptide.

• pH of the Solution: Maintain the pH of the peptide solution between 5 and 6 for storage, as this can minimize degradation pathways like deamidation. Use sterile buffers for reconstitution.

• Protection from Light: Due to the Rhodamine B conjugation, PBP10 is light-sensitive. Protect solutions from light by using amber vials or wrapping tubes in foil.

• Avoid Contamination: Use sterile techniques when preparing and handling peptide solutions to prevent microbial growth, which can lead to enzymatic degradation.

Potential Degradation Pathways for PBP10

The amino acid sequence of PBP10 (QRLFQVKGRR) suggests potential susceptibility to:

• Deamidation: The N-terminal Glutamine (Q) can undergo deamidation to form pyroglutamic acid. Asparagine (N) and Glutamine (Q) residues are generally prone to deamidation.

• Oxidation: While PBP10 does not contain Methionine or Cysteine, which are highly susceptible to oxidation, the Tryptophan (W) residue can be a site of oxidation. However, PBP10 does not contain Tryptophan.

• Hydrolysis: Peptide bonds can be cleaved by hydrolysis, which is often catalyzed by acidic or basic conditions.

IV. Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reconstituting PBP10? A1: The primary recommended solvent is sterile, purified water. If you encounter solubility issues, you can try a dilute acidic solution (e.g., 10% acetic acid).

Q2: How should I store my PBP10 peptide? A2: Lyophilized PBP10 should be stored at -20°C. Once reconstituted, it should be aliquoted and stored at -20°C or -80°C to avoid freeze-thaw cycles. Protect from light.

Q3: My PBP10 solution appears cloudy. What does this mean? A3: Cloudiness or visible particulates indicate that the peptide is not fully dissolved and may be aggregated. Refer to the solubility troubleshooting guide for steps to improve dissolution.

Q4: Can I use a buffer other than water to dissolve PBP10? A4: Yes, but ensure the buffer is compatible with your experimental setup. Phosphate-buffered saline (PBS) at a physiological pH is commonly used. However, be aware that buffer components can sometimes affect peptide stability.

Q5: How can I check the concentration of my PBP10 solution? A5: Due to the N-terminal Rhodamine B, you can use its absorbance properties for concentration determination. Alternatively, amino acid analysis provides a more accurate measure of peptide concentration.

V. Experimental Protocols

Protocol 1: PBP10 Solubility Testing

This protocol helps determine the optimal solvent for PBP10.

Materials:

• Lyophilized PBP10

• Solvents to test: Sterile water, 10% acetic acid, PBS (pH 7.4), 50% acetonitrile (B52724) in water, DMSO

• Microcentrifuge tubes

• Vortexer

• Sonicator

Methodology:

• Aliquot a small, known amount of lyophilized PBP10 (e.g., 1 mg) into several microcentrifuge tubes.

• Add a small volume of the first solvent (e.g., 100 µL of sterile water) to one tube.

• Vortex the tube gently for 1-2 minutes.

• Visually inspect for complete dissolution. The solution should be clear.

• If not fully dissolved, sonicate the tube in a water bath for 5-10 minutes, avoiding overheating.

• If the peptide remains insoluble, repeat the process with the other solvents in separate tubes.

• For solvents like DMSO, after initial dissolution, add your aqueous buffer dropwise to the desired final concentration.

• Record the solvent and concentration at which the peptide completely dissolves.

Protocol 2: PBP10 Stability Assessment using RP-HPLC

This protocol allows for the monitoring of PBP10 stability over time under different conditions.

Materials:

• Reconstituted PBP10 solution

• Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

• Buffers of different pH (e.g., pH 5, 7, 9)

• RP-HPLC system with a C18 column

• Mobile phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile phase B: 0.1% TFA in acetonitrile

• UV detector

Methodology:

• Prepare solutions of PBP10 in the different buffers and at various temperatures to be tested.

• Immediately after preparation (T=0), inject an aliquot of each solution into the RP-HPLC system.

• Run a gradient elution (e.g., 5% to 95% mobile phase B over 30 minutes).

• Record the chromatogram, noting the retention time and peak area of the intact PBP10.

• Store the remaining solutions under their respective test conditions.

• At specified time points (e.g., 24h, 48h, 1 week), inject another aliquot from each solution into the RP-HPLC.

• Compare the peak area of the intact PBP10 at each time point to the T=0 sample. A decrease in the main peak area and the appearance of new peaks indicate degradation.

• Calculate the percentage of remaining intact PBP10 at each time point.

Workflow for PBP10 Stability Assessment

Caption: Workflow for assessing the stability of PBP10 using RP-HPLC.

VI. Signaling Pathways Involving PBP10

PBP10 is known to interact with two key signaling pathways:

• Antagonism of the Formyl Peptide Receptor 2 (FPR2) Signaling Pathway: PBP10 acts as a selective antagonist of FPR2, a receptor involved in inflammation and chemotaxis. By binding to FPR2, it blocks downstream signaling events.

Caption: PBP10 antagonism of the FPR2 signaling pathway.

• Interference with PIP2 Signaling: As a derivative of the PIP2-binding site of gelsolin, PBP10 can directly interact with phosphoinositides like PIP2 at the plasma membrane. This can disrupt normal PIP2-dependent processes.

Caption: PBP10 interference with PIP2 signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. jpt.com [jpt.com]

Optimizing PBP10 concentration for cell-based assays

Welcome to the technical support center for PBP10. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on optimizing PBP10 concentration for cell-based assays. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key quantitative data to support your experiments.

Frequently Asked Questions (FAQs)

Q1: What is PBP10 and what are its primary mechanisms of action?

PBP10 (Gelsolin 160-169) is a synthetic, 10-amino acid, cell-permeant peptide derived from the polyphosphoinositide-binding site of human plasma gelsolin.[1] It is often conjugated with a Rhodamine B molecule at its N-terminus for visualization.[1][2] PBP10 has a dual functionality: it acts as a broad-spectrum antimicrobial agent and as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G-protein coupled receptor involved in inflammatory responses.[1][3]

Its mechanisms of action include:

• Antimicrobial Action: PBP10 interacts electrostatically with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria, which is thought to disrupt membrane integrity.

• Host Cell Signaling Modulation: PBP10 influences two main signaling pathways in eukaryotic cells. It acts as a selective antagonist of FPR2, inhibiting downstream events like calcium mobilization. It also interacts directly with phosphoinositides, particularly PIP2, at the plasma membrane, which can interfere with PIP2's role as a signaling molecule and regulator of the actin cytoskeleton.

Q2: What is a good starting concentration for my cell-based assay?

The optimal concentration of PBP10 depends on the specific application, cell type, and experimental conditions. It is always recommended to perform a dose-response experiment to determine the ideal concentration for your system. However, based on published data, the following ranges are recommended as starting points.

Q3: I am observing high cytotoxicity in my experiments. What could be the cause?

While PBP10 generally shows low cytotoxicity at effective concentrations, several factors could lead to unexpected cell death:

• Concentration: At concentrations greater than 40 µM, PBP10 has been shown to permeabilize the cell membrane of neutrophils to small ions. Ensure you are using a concentration range appropriate for your cell type and assay.

• Cell Type Sensitivity: Different cell lines and primary cells have varying metabolic and apoptotic rates and may exhibit different sensitivities to PBP10.

• Contamination: Bacterial or mycoplasma contamination in your cell cultures can cause cell death and interfere with assay results.

• TFA Counterions: PBP10 is often supplied as a trifluoroacetate (B77799) (TFA) salt, and TFA counterions can potentially influence biological assays.

Q4: My assay is showing high variability between replicates. How can I improve consistency?

High variability can stem from several sources in cell-based assays. To minimize it:

• Optimize Cell Seeding Density: Ensure a consistent number of cells is seeded across all wells. Over-crowding or too few cells can lead to inconsistent results.

• Pipetting Accuracy: Use calibrated pipettes and consider preparing a master mix of reagents to be distributed to all wells, which can help reduce pipetting errors.

• Plate Edge Effects: Evaporation can be more pronounced in the outer wells of a microplate, altering concentrations. To mitigate this, avoid using the outer wells or fill them with sterile media or PBS.

• Reagent Consistency: Use the same batch of reagents for all experiments you intend to compare. Avoid repeated freeze-thaw cycles of your PBP10 stock solutions.

Q5: I am not observing any effect of PBP10 in my FPR2 antagonism assay. What should I check?

If PBP10 is not showing the expected inhibitory effect on FPR2, consider the following:

• Agonist Concentration: The concentration of the FPR2 agonist (e.g., WKYMVM) used to stimulate the cells is critical. Ensure you are using an appropriate concentration to elicit a measurable response that can be inhibited.

• Target Expression: Confirm that your chosen cell type expresses FPR2 at sufficient levels.

• PBP10 Concentration: The concentration of PBP10 may be too low to effectively compete with the agonist. Perform a dose-response curve to find the optimal inhibitory concentration.

• Assay Signal: The signal in your assay (e.g., calcium flux, cAMP levels) may be too weak or non-existent. Troubleshoot the assay itself by checking reagents and optimizing conditions.

Quantitative Data Summary

The following tables summarize key quantitative data for PBP10 to guide your experimental design.

Table 1: Recommended Starting Concentrations for RhB-PBP10 in Cell-Based Assays

Experimental Application	Recommended Starting Concentration Range	Notes
Fluorescence Microscopy	100 nM - 1 µM	For live or fixed cell imaging to visualize probe binding or FPR2 localization.
Flow Cytometry	100 nM - 1 µM	For quantifying receptor expression or probe binding on the cell surface.
In Vitro Binding Assays	10 nM - 1 µM	For competitive binding or fluorescence polarization assays. The concentration should ideally be near the Kd of the interaction.

Table 2: Antimicrobial Activity of PBP10 (Minimum Inhibitory Concentration - MIC)

Bacterial Species	Strain	MIC (µg/mL)
Escherichia coli	SG13009	12.5
Bacillus subtilis	ATCC 6051	3.125
Pseudomonas aeruginosa	ATCC 27853	>125
Staphylococcus aureus	ATCC 29213	8
Staphylococcus aureus	MRSA USA300	3.1 - 6.2 µM
Candida albicans	Clinical Isolate	>50

Table 3: Cytotoxicity and Hemolytic Activity of PBP10

Assay	Cell Type	Result
Hemolysis	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations.
Cytotoxicity (MTT Assay)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations.

Key Experimental Protocols

Protocol 1: Cytotoxicity Assessment using MTT Assay

This protocol determines the effect of PBP10 on cell viability.

• Cell Seeding: Seed eukaryotic cells in a 96-well plate at a pre-optimized density and allow them to adhere overnight.

• Peptide Treatment: Prepare serial dilutions of PBP10 in culture medium. Remove the old medium from the cells and add the PBP10 dilutions. Include untreated cells as a negative control. Incubate for a specified period (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the purple formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the untreated control cells.

Protocol 2: FPR2 Antagonism Assessment using Calcium Mobilization Assay

This protocol measures PBP10's ability to inhibit agonist-induced calcium release in FPR2-expressing cells (e.g., human neutrophils).

• Cell Preparation: Load FPR2-expressing cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• PBP10 Incubation: Pre-incubate the dye-loaded cells with various concentrations of PBP10 for a specified time. Include a vehicle-only control.

• Agonist Stimulation: Place the cell suspension in a fluorometer. Establish a baseline fluorescence reading, then add an FPR2 agonist (e.g., WKYMVM) to stimulate the cells.

• Fluorescence Measurement: Continuously record the changes in intracellular calcium concentration by measuring the fluorescence intensity.

• Data Analysis: Compare the peak fluorescence response in PBP10-treated cells to that of the untreated control to determine the extent of inhibition.

Visual Guides and Workflows

Caption: General workflow for optimizing PBP10 concentration.

Caption: PBP10 antagonizes the FPR2 signaling pathway.

Caption: PBP10 interferes with PIP2-dependent signaling.

Caption: Troubleshooting decision tree for PBP10 assays.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]

Troubleshooting PBP10 peptide aggregation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to PBP10 peptide aggregation.

Frequently Asked Questions (FAQs)

Q1: What is PBP10 peptide and what are its key properties?

A1: PBP10, also known as Gelsolin 160-169, is a synthetic 10-amino acid peptide with the sequence QRLFQVKGRR.[1] It is conjugated at its N-terminus with a Rhodamine B molecule, which aids in cell permeability and fluorescent tracking.[1] PBP10 is derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of the human plasma protein gelsolin.[1] It exhibits dual functionality as a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2).[1]

Q2: What are the common causes of peptide aggregation?

A2: Peptide aggregation can be influenced by a variety of intrinsic and extrinsic factors. Intrinsic factors are related to the peptide's amino acid sequence, including hydrophobicity, charge, and propensity to form secondary structures like β-sheets.[2][3] External factors include peptide concentration, pH, ionic strength of the solution, temperature, and the presence of impurities or excipients.[2][4][5] Agitation and repeated freeze-thaw cycles can also promote aggregation.[2][6]

Q3: How can I prevent PBP10 peptide aggregation during storage?

A3: To minimize aggregation during storage, PBP10 should be stored as a lyophilized powder at -20°C in a dry, dark place.[1][6][7][8] Avoid repeated freeze-thaw cycles by aliquoting the peptide into smaller, single-use amounts.[6] Before opening, allow the vial to warm to room temperature to prevent condensation.[6][7] For peptides in solution, which is not recommended for long-term storage, use sterile buffers at a pH of 5-6 and store at -20°C or colder.[6][7]

Q4: How does the Rhodamine B tag on PBP10 affect its aggregation?

A4: The Rhodamine B moiety at the N-terminus of PBP10 introduces a significant hydrophobic component to the peptide.[1] This hydrophobicity can contribute to the peptide's tendency to self-associate and aggregate, particularly in aqueous solutions at high concentrations.

Troubleshooting Guide

Q5: I observed visible precipitates in my PBP10 peptide solution. What should I do?

A5: Visible precipitates are a clear indication of peptide aggregation or poor solubility.[9]

• Problem: The peptide concentration may be too high, exceeding its solubility limit in the chosen solvent. PBP10 is soluble in water up to 2 mg/mL.[1]

• Solution:

  • Centrifuge the Solution: Before use, centrifuge the solution to pellet any undissolved peptide.[10]

  • Solubility Test: Perform a solubility test on a small aliquot of the peptide to determine the optimal solvent and concentration.[11][12]

  • Adjust pH: Since PBP10 is a basic peptide (net positive charge), dissolving it in a slightly acidic solution (e.g., 10% acetic acid) can improve solubility by increasing its net charge and reducing hydrophobic interactions.[10][11][13]

  • Use Organic Solvents: For highly hydrophobic peptides, a small amount of an organic solvent like DMSO can be used initially, followed by a gradual addition of the aqueous buffer.[11][12] However, be cautious as DMSO can oxidize peptides containing Cysteine or Methionine.[12]

  • Sonication: Gentle sonication can help to break up aggregates and improve dissolution.[10][11][13]

Q6: My PBP10 peptide has lost its biological activity. Could aggregation be the cause?

A6: Yes, aggregation can lead to a loss of biological activity by sequestering the peptide into non-functional assemblies, preventing it from interacting with its target.[2][14]

• Problem: The formation of soluble or insoluble aggregates can reduce the concentration of active, monomeric peptide in the solution.

• Solution:

  • Detect Aggregation: Use techniques like Dynamic Light Scattering (DLS) or Size Exclusion Chromatography (SEC) to detect the presence of aggregates in your sample.[15] A simpler method involves running a non-reducing SDS-PAGE to check for high molecular weight species.

  • Disaggregate the Peptide: In some cases, aggregates can be disrupted by treating the solution with a small amount of organic solvent or by adjusting the pH, as described above. However, this may not always restore activity.

  • Prepare Fresh Solutions: The most reliable solution is to prepare fresh peptide solutions from a lyophilized stock, ensuring proper handling and storage to prevent aggregation from occurring in the first place.

Q7: I am getting inconsistent results in my experiments with PBP10. How can I ensure my peptide solution is consistent?

A7: Inconsistent results can often be traced back to variability in the peptide solution, including the presence of aggregates.

• Problem: The degree of aggregation can vary between different preparations of the peptide solution, leading to batch-to-batch variability in the concentration of active peptide.

• Solution:

  • Standardize Preparation Protocol: Develop and adhere to a strict, standardized protocol for dissolving and handling the PBP10 peptide.

  • Quality Control: Before each experiment, perform a quality control check on your peptide solution. This could be as simple as measuring the absorbance to confirm the concentration and visually inspecting for precipitates. For more rigorous quality control, techniques like HPLC can be used to assess the purity and aggregation state of the peptide.[16]

  • Use Fresh Aliquots: Always use a fresh aliquot for each experiment to avoid issues arising from repeated freeze-thaw cycles or prolonged storage of the peptide in solution.[6]

Quantitative Data

Property	Value	Reference
Amino Acid Sequence	QRLFQVKGRR	[1]
Modification	N-terminal Rhodamine B	[1]
Molecular Weight	1712.1 g/mol	[1]
Purity	≥95%	[1]
Solubility	Soluble in water to 2 mg/mL	[1]
Storage	Store at -20°C	[1]

Experimental Protocols

Protocol 1: PBP10 Peptide Solubility Testing

• Preparation: Weigh a small amount of lyophilized PBP10 peptide (e.g., 1 mg).

• Initial Solvent: Add a small volume of sterile, distilled water to the peptide. Vortex or gently agitate the vial.[12]

• Observation: Visually inspect the solution for any undissolved particles.

• pH Adjustment (if necessary): If the peptide does not fully dissolve, add a small amount of 10% acetic acid dropwise while vortexing to lower the pH.[10][11]

• Organic Solvent (if necessary): For very hydrophobic preparations, a small amount of DMSO can be used to initially dissolve the peptide, followed by the slow, dropwise addition of the desired aqueous buffer while stirring.[11][12]

• Final Concentration: Once the peptide is dissolved, add the appropriate buffer to reach the desired final concentration.

Protocol 2: Detection of PBP10 Aggregates by Turbidity Assay

• Peptide Preparation: Prepare a stock solution of PBP10 peptide at a high concentration (e.g., 10 mg/mL) in water.

• Dilution: In a 96-well plate, dilute the peptide stock solution to a final concentration of 1 mg/mL in various solutions to be tested (e.g., PBS, cell culture media, different salt solutions).[17]

• Control: Use the peptide dissolved in water as a negative control.[17]

• Measurement: Measure the absorbance of each well at 600 nm using a plate reader.[17] An increase in absorbance indicates increased turbidity due to peptide aggregation.[17]

Visualizations

Caption: Factors influencing PBP10 peptide aggregation.

Caption: Troubleshooting workflow for PBP10 aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 4. Factors affecting the physical stability (aggregation) of peptide therapeutics | Semantic Scholar [semanticscholar.org]
• 5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. genscript.com [genscript.com]
• 7. NIBSC - Peptide Storage [nibsc.org]
• 8. jpt.com [jpt.com]
• 9. peptide.com [peptide.com]
• 10. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 11. jpt.com [jpt.com]
• 12. benchchem.com [benchchem.com]
• 13. bachem.com [bachem.com]
• 14. researchgate.net [researchgate.net]
• 15. Strategies for the Assessment of Protein Aggregates in Pharmaceutical Biotech Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Reddit - The heart of the internet [reddit.com]
• 17. mdpi.com [mdpi.com]

Preventing off-target effects of PBP10 in experiments

PBP10 Technical Support Center

Disclaimer: Publicly available information on a specific molecule designated "PBP10" is limited. This guide provides a generalized framework for preventing and identifying off-target effects of a hypothetical chemical probe or inhibitor, referred to as PBP10, based on established principles in chemical biology and drug development.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern when using PBP10?

Q2: How can I be sure that the phenotype I observe is due to PBP10's on-target activity?

Confirming on-target activity requires a multi-pronged approach. Key strategies include:

• Using a structurally distinct inhibitor: Employing a different chemical compound that targets the same protein but has a different structure can help confirm that the observed phenotype is not due to the chemical scaffold of PBP10.

• Target knockdown/knockout: Using genetic methods like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the target protein should phenocopy the effects of PBP10.

• Dose-response relationship: A clear and consistent relationship between the concentration of PBP10 and the magnitude of the biological effect is expected for on-target activity.

Q3: What are the best control experiments to run alongside my PBP10 experiments?

A robust set of controls is essential for interpreting your results accurately. We recommend including:

• Vehicle Control: The solvent used to dissolve PBP10 (e.g., DMSO) administered at the same final concentration.

• Negative Control Compound: A structurally similar but biologically inactive analog of PBP10. This helps to rule out effects caused by the chemical structure of PBP10 itself, independent of its target-binding activity.

• Positive Control: A known activator or inhibitor of the signaling pathway under investigation to ensure the assay is working as expected.

Troubleshooting Guide

Problem 1: I'm observing a cellular phenotype at a much lower/higher concentration of PBP10 than its reported IC50/EC50.

• Potential Cause: This could indicate an off-target effect, as the phenotype may be driven by interaction with a different protein that has a higher or lower affinity for PBP10. Alternatively, it could be due to differences in experimental conditions (e.g., cell type, incubation time, assay sensitivity).

• Solution:

  • Confirm Target Engagement: Perform a cellular thermal shift assay (CETSA) or a similar method to verify that PBP10 is binding to its intended target at the concentrations used in your experiment.

  • Orthogonal Target Validation: Use a different method to modulate the target, such as siRNA or CRISPR-mediated knockout, and see if it reproduces the observed phenotype.

  • Proteome-wide Profiling: Employ techniques like chemical proteomics (e.g., affinity purification-mass spectrometry) to identify all proteins that PBP10 interacts with in the cell.

Problem 2: My results with PBP10 are not reproducible between experiments.

• Potential Cause: Irreproducibility can stem from various sources, including compound instability, variability in cell culture conditions, or inconsistent experimental timing.

• Solution:

  • Check Compound Stability: Ensure that your stock solution of PBP10 is stable and has not degraded. Prepare fresh dilutions for each experiment.

  • Standardize Protocols: Maintain consistent cell passage numbers, seeding densities, and treatment durations across all experiments.

  • Automate Liquid Handling: Where possible, use automated liquid handlers to minimize pipetting errors and improve consistency.

Quantitative Data Summary

The following table summarizes hypothetical data from a series of experiments designed to characterize the specificity of PBP10.

Compound	Target IC50 (nM)	Off-Target A IC50 (nM)	Off-Target B IC50 (nM)	Cell Viability EC50 (µM)
PBP10	50	1,200	> 10,000	25
Negative Control	> 50,000	> 50,000	> 50,000	> 100
Structurally Distinct Inhibitor	75	> 20,000	8,000	50

This table presents hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is designed to verify the binding of PBP10 to its intracellular target.

• Cell Culture and Treatment:

  • Culture cells to 80-90% confluency.

  • Treat cells with either vehicle or varying concentrations of PBP10 for 1 hour at 37°C.

• Heating and Lysis:

  • Harvest cells and resuspend in PBS.

  • Aliquot the cell suspension and heat each aliquot to a different temperature (e.g., 40°C to 65°C) for 3 minutes.

  • Lyse the cells by freeze-thawing.

• Protein Quantification and Analysis:

  • Centrifuge the lysates to pellet aggregated proteins.

  • Collect the supernatant and quantify the amount of the soluble target protein using Western blotting or ELISA.

  • Plot the amount of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve in the presence of PBP10 indicates target engagement.

Visualizations

Caption: Hypothetical signaling pathway showing PBP10 on-target and off-target effects.

Caption: Experimental workflow for identifying and validating off-target effects of PBP10.

Caption: A logical diagram for troubleshooting unexpected results with PBP10.

How to improve the therapeutic efficacy of PBP10

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing PBP10 and improving its therapeutic efficacy in your experiments. Here you will find troubleshooting advice and frequently asked questions to address common challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments with PBP10.

1. Why am I observing low antimicrobial activity with PBP10?

Several factors could contribute to lower-than-expected antimicrobial efficacy. Consider the following:

• Peptide Quality and Handling: Ensure the PBP10 peptide has been properly stored and handled to maintain its integrity. Lyophilized peptides are stable for years at -20°C, but repeated freeze-thaw cycles can degrade them.[1] Reconstituted stock solutions should be aliquoted and stored at -20°C for up to 6 months.[2]

• Experimental Conditions: The presence of certain molecules can inhibit PBP10 activity. PBP10 interacts with lipopolysaccharides (LPS) from Gram-negative bacteria and lipoteichoic acid (LTA) from Gram-positive bacteria; high concentrations of isolated LPS or LTA in your experimental setup can decrease its antimicrobial activity.[3][4]

• Bacterial Strain and Growth Phase: The susceptibility of different bacterial strains to PBP10 can vary. Ensure you are using a standardized inoculum concentration (e.g., 5 x 10^5 CFU/mL) and that the bacteria are in the logarithmic growth phase for minimum inhibitory concentration (MIC) assays.[5]

2. My results show high cytotoxicity in eukaryotic cells. What could be the cause?

While PBP10 generally exhibits low cytotoxicity at effective antimicrobial concentrations, several factors can lead to increased toxicity:

• Peptide Concentration: High concentrations of PBP10 can lead to off-target effects. It is crucial to perform a dose-response curve to determine the optimal concentration that balances antimicrobial activity and cytotoxicity.

• Cell Type: The sensitivity of different eukaryotic cell lines to PBP10 can vary.

• Assay Conditions: Ensure the cytotoxicity assay (e.g., MTT assay) is performed correctly. Pay attention to cell seeding density, incubation times with the peptide, and the concentration of the MTT reagent.

3. I am having difficulty reproducing my results. What are the key factors for reproducibility?

Reproducibility is critical in scientific research. For experiments involving PBP10, consider these factors:

• Consistent Protocols: Adhere strictly to detailed and validated experimental protocols for all assays.

• Peptide Source and Purity: Variations in peptide synthesis and purity can affect experimental outcomes. Ensure you are using a high-purity (≥95% by HPLC) PBP10.

• Control Experiments: Always include appropriate positive and negative controls in your assays. For example, in an MIC assay, include a positive control (bacteria with no peptide) and a negative control (broth only).

Frequently Asked Questions (FAQs)

What is PBP10?

PBP10, also known as Gelsolin 160-169, is a synthetic, cell-permeable, 10-amino acid peptide (sequence: QRLFQVKGRR) conjugated at its N-terminus with a Rhodamine B molecule. It is derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of human plasma gelsolin. PBP10 exhibits dual functionality, acting as a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2).

What is the mechanism of action of PBP10?

PBP10 has two primary mechanisms of action:

• Antimicrobial Activity: PBP10 interacts electrostatically with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction disrupts membrane integrity, leading to increased permeability and cell death, though it does not appear to form discrete pores.

• Host Cell Signaling Modulation:

  • FPR2 Antagonism: PBP10 acts as a selective antagonist of FPR2, a receptor involved in inflammation and chemotaxis. By binding to FPR2, it blocks downstream signaling pathways.

  • PIP2 Signaling Interference: By mimicking the PIP2-binding site of gelsolin, PBP10 can interact with phosphoinositides, particularly PIP2, at the plasma membrane. This can disrupt normal PIP2-dependent processes, such as the regulation of the actin cytoskeleton.

How can the therapeutic efficacy of PBP10 be improved?

One promising strategy to enhance the therapeutic efficacy of PBP10 is through nanoformulation. For instance, immobilizing PBP10 on the surface of iron oxide-based magnetic nanoparticles has been shown to:

• Improve therapeutic efficacy.

• Lower toxicity and improve hemocompatibility compared to the free peptide.

• Effectively kill both Gram-positive and Gram-negative bacteria.

• Limit the production of inflammatory mediators like nitric oxide (NO), reactive oxygen species (ROS), and interleukin-8 (IL-8).

What are the key physicochemical properties of PBP10?

Property	Value
Sequence	RhB-QRLFQVKGRR-OH
Molecular Weight	1713.06 g/mol
Purity	≥95% by HPLC
Form	Lyophilized solid
Cell Permeability	Yes

What are the reported antimicrobial activities of PBP10?

Bacterial Species	Strain	MIC (µg/mL)
Escherichia coli	SG13009	4
Pseudomonas aeruginosa	PAO1	8
Staphylococcus aureus	ATCC 29213	4
Bacillus subtilis	ATCC 6633	2

MIC: Minimum Inhibitory Concentration. Data extracted from a representative technical guide. Actual values may vary based on experimental conditions.

What is the safety profile of PBP10?

Assay	Cell Type	Result	Reference
Hemolysis	Human Red Blood Cells	Low hemolytic activity at bactericidal concentrations
Cytotoxicity (MTT Assay)	Eukaryotic cell lines	Generally low cytotoxicity at effective concentrations

Experimental Protocols

1. Bactericidal Assay (MIC Determination)

This protocol is used to determine the minimum inhibitory concentration (MIC) of PBP10 against a specific bacterial strain.

• Bacterial Culture Preparation: Inoculate a suitable broth medium with a single colony of the test bacterium and incubate overnight. Dilute the culture to a standardized concentration of approximately 5 x 10^5 CFU/mL.

• Peptide Dilution Series: Prepare a two-fold serial dilution of the PBP10 peptide in a 96-well microtiter plate.

• Inoculation: Add the standardized bacterial suspension to each well containing the peptide dilutions.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth.

2. Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of PBP10 on the viability of eukaryotic cells.

• Cell Seeding: Seed eukaryotic cells in a 96-well plate and allow them to adhere overnight.

• Peptide Treatment: Treat the cells with various concentrations of PBP10 and incubate for a specified period (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan (B1609692).

• Solubilization: Dissolve the formazan crystals by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at a wavelength of 570-590 nm.

• Calculation: Express cell viability as a percentage relative to untreated control cells.

3. Hemolysis Assay

This assay evaluates the lytic effect of PBP10 on red blood cells.

• Red Blood Cell (RBC) Preparation: Wash fresh human red blood cells with phosphate-buffered saline (PBS) and resuspend to a final concentration of 2% (v/v).

• Peptide Incubation: Incubate aliquots of the RBC suspension with various concentrations of PBP10 at 37°C for 1 hour. Include positive (e.g., 1% Triton X-100) and negative (PBS) controls.

• Centrifugation: Centrifuge the samples to pellet intact RBCs.

• Hemoglobin Measurement: Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin to quantify hemolysis.

Visualizations

Caption: PBP10 antimicrobial mechanism of action.

Caption: PBP10 antagonism of the FPR2 signaling pathway.

Caption: Experimental workflow for MIC determination.

References

• 1. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Interaction of the gelsolin-derived antibacterial PBP 10 peptide with lipid bilayers and cell membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interaction of the Gelsolin-Derived Antibacterial PBP 10 Peptide with Lipid Bilayers and Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Overcoming limitations of PBP10 in research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address common challenges encountered when working with the dual-function peptide PBP10.

Frequently Asked Questions (FAQs)

Q1: What is PBP10 and what are its primary functions?

A1: PBP10, also known as Gelsolin 160-169, is a synthetic, 10-amino acid, cell-permeant peptide (sequence: QRLFQVKGRR) often conjugated with a Rhodamine B molecule at its N-terminus.[1] It is derived from the phosphatidylinositol 4,5-bisphosphate (PIP2) binding domain of human plasma gelsolin. PBP10 exhibits two primary functions: it acts as a broad-spectrum antimicrobial agent against both Gram-positive and Gram-negative bacteria, and it serves as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in inflammatory responses.[1]

Q2: How does PBP10 exert its antimicrobial effects?

A2: The antimicrobial action of PBP10 is initiated by its electrostatic interaction with negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria. This interaction is thought to disrupt the integrity of the cell membrane, leading to increased permeability and ultimately, cell death. Unlike some other antimicrobial peptides, PBP10 does not appear to form discrete pores in the membrane.[1]

Q3: How does PBP10 inhibit FPR2?

A3: PBP10 acts as a selective antagonist of FPR2. By binding to the receptor, it prevents the activation of downstream signaling pathways typically initiated by FPR2 agonists. This includes the inhibition of G-protein activation, subsequent phospholipase C (PLC) activation, and the release of intracellular calcium.[1]

Q4: What are the potential off-target effects or limitations of using PBP10?

A4: A key limitation of PBP10 is its origin from the PIP2-binding site of gelsolin. This means that in addition to its intended targets, PBP10 can directly interact with phosphoinositides, particularly PIP2, at the plasma membrane. This interaction can interfere with the normal function of PIP2 as a crucial signaling molecule and a regulator of the actin cytoskeleton. This can lead to disruption of stress fibers, cortical actin, and affect vesicle trafficking.[1] Researchers should be mindful of these potential off-target effects on cellular processes dependent on PIP2 signaling.

Q5: How should I store PBP10?

A5: For long-term stability, lyophilized PBP10 should be stored at -20°C or -80°C, protected from moisture. Stock solutions, typically prepared in a suitable solvent like sterile water or DMSO, should be stored at -20°C for up to one month or at -80°C for up to six months.[2] It is recommended to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments with PBP10 in a question-and-answer format.

Peptide Synthesis and Quality Control

Problem: Low yield or purity of synthesized PBP10.

• Possible Cause: Incomplete coupling or deprotection steps during solid-phase peptide synthesis (SPPS), or aggregation of the peptide on the resin. The hydrophobic nature of certain residues in the QRLFQVKGRR sequence can make synthesis challenging.

• Solution:

  • Optimize coupling times and use highly efficient coupling reagents.

  • Consider double coupling for difficult residues.

  • Ensure complete Fmoc-deprotection at each step.

  • After synthesis and cleavage, purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the purity and identity of the final product using analytical RP-HPLC and mass spectrometry.[1]

Problem: High background fluorescence in assays using Rhodamine B-labeled PBP10.

• Possible Cause: Presence of free, unreacted Rhodamine B in the peptide preparation. Non-specific binding of the labeled peptide to plate surfaces or other cellular components.

• Solution:

  • Thoroughly purify the labeled peptide using RP-HPLC to remove any free dye.

  • Include appropriate washing steps in your assay protocol to remove unbound peptide.

  • Consider using plates with low-binding surfaces.

  • Include a control with a non-labeled version of the peptide or a scrambled peptide sequence to assess the contribution of non-specific binding.

Antimicrobial Assays

Problem: No or low antimicrobial activity observed.

• Possible Cause:

  • Peptide Quality: Incorrect peptide sequence, low purity, or degradation.

  • Peptide Solubility/Aggregation: PBP10 may aggregate in the assay medium, reducing its effective concentration.

  • Assay Conditions: Inappropriate bacterial inoculum size, growth medium composition, or incubation time.

• Solution:

  • Verify Peptide Quality: Confirm the peptide's identity and purity via mass spectrometry and HPLC.

  • Address Solubility: Test the solubility of PBP10 in your assay buffer. If it precipitates, consider dissolving the stock in a small amount of DMSO and then diluting it into the aqueous assay buffer.

  • Optimize Assay Conditions: Standardize the bacterial inoculum to approximately 5 x 10^5 CFU/mL. Ensure the growth medium does not contain components that may interfere with peptide activity. Incubate for the recommended 18-24 hours at 37°C.[1]

Problem: High variability in Minimum Inhibitory Concentration (MIC) values between experiments.

• Possible Cause: Inconsistent bacterial inoculum density, variations in media composition, or pipetting errors.

• Solution:

  • Strictly standardize the preparation of the bacterial inoculum.

  • Use the same batch of growth medium for all related experiments.

  • Employ careful pipetting techniques and consider using calibrated multichannel pipettes to minimize variability.

FPR2 Inhibition Assays

Problem: Inconsistent or no inhibition of FPR2-mediated responses (e.g., calcium mobilization, chemotaxis).

• Possible Cause:

  • Cell Health: Poor viability or low expression of FPR2 in the cell line used.

  • Agonist Concentration: The concentration of the FPR2 agonist used to stimulate the cells may be too high, making it difficult for PBP10 to compete effectively.

  • PBP10 Concentration and Incubation Time: Insufficient concentration of PBP10 or inadequate pre-incubation time to allow for receptor binding.

• Solution:

  • Cell Line Validation: Regularly check the health and FPR2 expression levels of your cells.

  • Agonist Titration: Perform a dose-response curve for the FPR2 agonist to determine the EC50 or EC80 concentration for use in inhibition assays.

  • Optimize PBP10 Treatment: Conduct a dose-response experiment with PBP10 to determine its IC50. Ensure a sufficient pre-incubation period (e.g., 10-30 minutes) before adding the agonist.[3]

Problem: PBP10 appears to have cytotoxic effects on the cells used in the FPR2 assay.

• Possible Cause: At higher concentrations, PBP10 can exhibit cytotoxicity, which may be independent of its FPR2 antagonism. This could be related to its membrane-disrupting antimicrobial properties or its interference with PIP2 signaling.[1]

• Solution:

  • Perform a cell viability assay (e.g., MTT or LDH release assay) to determine the cytotoxic concentration range of PBP10 for your specific cell type.

  • Conduct FPR2 inhibition assays at concentrations below the cytotoxic threshold.

  • Include a control peptide that does not bind FPR2 to distinguish between specific receptor-mediated effects and non-specific toxicity.

Data Presentation

Table 1: Antimicrobial Activity of PBP10

Bacterium	Strain	MIC (µg/mL)	Reference
Escherichia coli	ATCC 25922	12.5	[4]
Staphylococcus aureus	ATCC 25923	6.25	[4]
Pseudomonas aeruginosa	ATCC 27853	25	[4]
Candida albicans	SC5314	>50	[5]

Note: MIC values can vary depending on the specific experimental conditions.

Table 2: Cytotoxicity of PBP10

Cell Line	Assay	IC50 (µM)	Incubation Time	Reference
Human Red Blood Cells	Hemolysis Assay	Low hemolytic activity at bactericidal concentrations	1 hour
HeLa	MTT Assay	~32	24 hours	[6]
HEK293	MTT Assay	>12	Not Specified
Human Neutrophils	Not Specified	Generally low at effective concentrations	Not Specified	[1]

Note: IC50 values are highly dependent on the cell line and assay conditions.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into a suitable broth medium and incubate overnight at 37°C. Dilute the overnight culture to a standardized concentration of approximately 5 x 10^5 CFU/mL in fresh broth.

• Peptide Dilution: Prepare a two-fold serial dilution of PBP10 in a 96-well microtiter plate.

• Inoculation: Add the standardized bacterial suspension to each well of the plate containing the PBP10 dilutions.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of PBP10 that completely inhibits visible bacterial growth.[1]

Protocol 2: Calcium Mobilization Assay for FPR2 Inhibition

• Cell Preparation: Culture human neutrophils or a cell line expressing human FPR2 (e.g., HL-60 cells) under standard conditions. Harvest, wash, and resuspend the cells in a physiological buffer (e.g., HBSS) containing calcium and magnesium.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM, by incubating at 37°C for 30-60 minutes in the dark. Wash the cells to remove excess dye.

• Antagonist Incubation: Pre-incubate the dye-loaded cells with varying concentrations of PBP10 or a vehicle control for 10-30 minutes.[3]

• Agonist Stimulation: Stimulate the cells with an FPR2 agonist (e.g., fMLF or WKYMVM) at a pre-determined effective concentration (e.g., EC80).

• Fluorescence Measurement: Immediately measure the change in intracellular calcium concentration using a fluorescence plate reader or a fluorometer.

• Data Analysis: Calculate the percentage of inhibition of the agonist-induced calcium response by PBP10 at each concentration to determine the IC50 value.

Protocol 3: Actin Stress Fiber Staining

• Cell Culture: Seed cells (e.g., fibroblasts) onto glass coverslips in a culture dish and allow them to adhere and grow.

• PBP10 Treatment: Treat the cells with the desired concentration of PBP10 or a control peptide for a specified time.

• Fixation: Fix the cells with a solution of 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Staining: Stain the F-actin with a fluorescently labeled phalloidin (B8060827) conjugate (e.g., Phalloidin-iFluor 488) according to the manufacturer's instructions.

• Mounting and Imaging: Mount the coverslips onto microscope slides and visualize the actin stress fibers using a fluorescence microscope.[7]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Specificity in the Susceptibilities of Escherichia coli, Pseudomonas aeruginosa and Staphylococcus aureus Clinical Isolates to Six Metal Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. microbialcell.com [microbialcell.com]
• 6. brieflands.com [brieflands.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: PBP10 Interference in Fluorescence Microscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with PBP10 in fluorescence microscopy experiments.

Troubleshooting Guides

Issue 1: High background fluorescence or signal in unexpected channels.

Possible Cause: PBP10 is conjugated to Rhodamine B, a bright fluorophore. This intrinsic fluorescence can lead to high background signal or bleed-through into other detection channels.[1][2]

Troubleshooting Steps:

• Run a "PBP10 only" control: Prepare a sample with only PBP10 (and no other fluorophores) and image it using all the filter sets you plan to use in your experiment. This will reveal the extent of PBP10's fluorescence in each channel.

• Optimize filter sets: Ensure your filter sets are well-matched to the excitation and emission spectra of your other fluorophores to minimize the detection of Rhodamine B from PBP10.[3]

• Sequential imaging: If you are using multiple fluorophores, acquire images for each channel sequentially rather than simultaneously. This prevents the emission from one fluorophore from being captured while another is being excited.[3]

• Spectral unmixing: If your microscopy software supports it, you can record the emission spectrum of PBP10 and use spectral unmixing algorithms to subtract its contribution from your experimental images.[3]

Issue 2: Reduced signal from your fluorophore of interest.

Possible Cause: The fluorescence of PBP10 is known to be quenched upon binding to certain molecules, such as phosphatidylinositol 4,5-bisphosphate (PIP2).[4] It is possible that interactions with other molecules in your sample could also lead to quenching or other spectral shifts.

Troubleshooting Steps:

• Perform in vitro spectral analysis: If possible, measure the fluorescence emission spectrum of your fluorophore in the presence and absence of PBP10 in a plate reader or fluorometer to test for direct quenching effects.

• Use a different fluorophore: If significant quenching is observed, consider using a fluorophore with a different chemical structure or spectral properties for your target of interest.

• Adjust PBP10 concentration: Use the minimum effective concentration of PBP10 for your experiment to reduce potential interference.

Issue 3: Unexpected cellular localization or artifacts.

Possible Cause: PBP10 is known to interact with phosphoinositides at the plasma membrane and can disrupt the actin cytoskeleton and vesicle trafficking.[1][5] These cellular changes could indirectly affect the localization of your protein of interest or cause morphological artifacts.

Troubleshooting Steps:

• Titrate PBP10 concentration: Determine the lowest concentration of PBP10 that produces the desired biological effect in your system to minimize off-target cellular disruptions.

• Time-course experiment: Perform a time-course experiment to observe the effects of PBP10 on cell morphology and the localization of your target over time. This can help distinguish direct interactions from downstream cellular responses.

• Use appropriate controls: Include a control where cells are treated with a vehicle (the solvent for PBP10) alone to account for any effects of the solvent on the cells. Also, if available, use a version of PBP10 without the Rhodamine B tag to assess the effects of the peptide itself versus the fluorophore.

Frequently Asked Questions (FAQs)

Q: What is PBP10 and why is it fluorescent?

A: PBP10 is a synthetic, cell-permeant peptide derived from the polyphosphoinositide-binding site of human plasma gelsolin.[1] Its amino acid sequence is QRLFQVKGRR.[1] It is fluorescent because it is chemically conjugated at its N-terminus with Rhodamine B, a bright fluorophore.[1]

Q: What are the main functions of PBP10?

A: PBP10 has a dual functionality. It acts as a broad-spectrum antimicrobial agent and as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a receptor involved in inflammatory responses.[1] It also binds to phosphoinositides like PIP2, which can interfere with cellular processes such as actin dynamics and vesicle trafficking.[1]

Q: Can I get PBP10 without a fluorescent tag?

A: While the most commonly described version of PBP10 includes a Rhodamine B tag, it is possible to synthesize the QRLFQVKGRR peptide without a fluorescent label. You would need to check with commercial peptide synthesis services for this option.

Q: How can I minimize photobleaching when imaging PBP10?

A: To minimize photobleaching of PBP10 (and other fluorophores), you can take the following steps:

• Reduce the excitation light intensity to the lowest level that provides a usable signal.[3]

• Decrease the exposure time for each image.[3]

• Use an antifade mounting medium for fixed samples.[3]

• For live-cell imaging, image a fresh field of view for each time point if possible.[3]

Quantitative Data Summary

The following tables provide hypothetical quantitative data for PBP10 and common fluorophores to illustrate potential spectral overlap and performance characteristics.

Table 1: Spectral Properties of PBP10 (Rhodamine B) and Common Fluorophores

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Potential for Spectral Overlap with PBP10
PBP10 (Rhodamine B)	~560	~590	-
GFP	~488	~509	Low
FITC	~495	~519	Low
TRITC	~557	~576	High
Alexa Fluor 568	~578	~603	High
Cy5	~650	~670	Low

Table 2: Hypothetical Photostability and Quantum Yield

Fluorophore	Relative Photostability	Quantum Yield
PBP10 (Rhodamine B)	Moderate	~0.70
GFP	Moderate	~0.60
FITC	Low	~0.92
TRITC	Moderate	~0.30
Alexa Fluor 568	High	~0.67
Cy5	High	~0.27

Experimental Protocols

Protocol 1: Determining Spectral Bleed-through of PBP10

• Sample Preparation: Prepare three samples:

  • Sample A: Cells treated with PBP10 only.

  • Sample B: Cells stained with your fluorophore of interest only.

  • Sample C: Unstained cells (for autofluorescence control).

• Microscope Setup: Turn on the microscope and allow the light source to warm up. Set the imaging parameters (e.g., laser power, exposure time, gain) that you intend to use for your experiment.

• Image Unstained Control: Acquire an image of Sample C using all the filter sets you will use. This will determine the level of cellular autofluorescence.[3]

• Image PBP10 Control: Acquire an image of Sample A using all of your filter sets. Note any signal that appears in channels other than the one intended for Rhodamine B. This is your spectral bleed-through.

• Image Fluorophore Control: Acquire an image of Sample B using all of your filter sets to confirm its spectral properties and check for any unexpected fluorescence.

• Analysis: Quantify the intensity of the bleed-through signal from PBP10 in the other channels. This will inform you if you need to adjust your imaging protocol (e.g., use sequential imaging) or perform corrections.

Signaling Pathways and Workflows

Caption: PBP10 signaling interference pathways.

Caption: Troubleshooting workflow for PBP10 interference.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to PBP10 and Other FPR2 Antagonists

For Researchers, Scientists, and Drug Development Professionals

The Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor, plays a pivotal role in orchestrating inflammatory and immune responses. Its ability to bind a diverse range of ligands, leading to either pro-inflammatory or pro-resolving outcomes, makes it a compelling target for therapeutic intervention. This guide provides an objective comparison of PBP10, a selective FPR2 antagonist, with other commonly used antagonists, supported by experimental data to inform the selection of the most suitable tool for research and drug development.

Performance Comparison of FPR2 Antagonists

The selection of an appropriate FPR2 antagonist is critical for elucidating its physiological and pathological roles. The following table summarizes quantitative data on the inhibitory activity and key characteristics of PBP10 and other notable FPR2 antagonists. It is important to note that direct head-to-head comparative studies under identical experimental conditions are limited in the literature.

Antagonist	Nature	Mechanism of Action	Selectivity	Reported Potency	Cell Permeability
PBP10	Rhodamine-conjugated 10-amino acid peptide derived from gelsolin.[1][2][3]	Intracellular inhibitor; binds to phosphatidylinositol 4,5-bisphosphate (PIP2), disrupting actin filaments and indirectly inhibiting FPR2 signaling.[2][4][5]	Selective for FPR2 over FPR1.[3][6]	Effectively inhibits FPR2-mediated responses at ~1 µM.[2]	Cell-permeable due to the rhodamine conjugate.[2][3]
WRW4	A six-amino acid peptide (WRWWWW).[2][4]	Extracellular antagonist; competitively blocks the binding of agonists to the FPR2 receptor.[2][4][5]	Selective for FPR2; does not inhibit FPR1 agonist fMLF-induced calcium increase.[4][7][8]	IC50 of 0.23 µM for inhibiting WKYMVm binding to FPR2.[2][7][8][9]	Generally considered cell-impermeable, acting on the extracellular receptor domain.[2]
Boc-2 (Boc-FLFLF)	N-tert-butoxycarbonyl-modified peptide.[4]	Competitive inhibitor of formyl peptide binding.[4]	Non-specific; acts on both FPR1 and FPR2.[4][5]	Apparent KD: 230 nM (FPR1).[8] Higher concentrations are required to inhibit FPR2.[10][11]	Cell-permeable.
Quin-C7	Small molecule.[12]	Small molecule antagonist.[8]	Selective for FPR2.[13]	Ki: 6.7 µM.[8][12]	Cell-permeable.

Signaling Pathways and Mechanisms of Inhibition

FPR2 activation by an agonist initiates a cascade of intracellular events. PBP10 and WRW4, despite both being selective FPR2 antagonists, inhibit this signaling through distinct mechanisms.

Caption: FPR2 signaling and points of inhibition by WRW4 and PBP10.

As illustrated, WRW4 acts as a classical competitive antagonist at the extracellular side of the FPR2 receptor.[2][4][5] In contrast, the cell-permeable PBP10 exerts its effect intracellularly by binding to PIP2, a critical component of the plasma membrane and a key signaling molecule.[2][4][5] This sequestration of PIP2 not only disrupts the actin cytoskeleton but also indirectly inhibits FPR2 signaling, which is dependent on PIP2 for the generation of second messengers like inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).

Experimental Protocols

This section provides a detailed methodology for a key functional assay used to characterize FPR2 antagonists.

Intracellular Calcium Mobilization Assay

This assay measures the ability of an antagonist to block the increase in intracellular calcium concentration induced by an FPR2 agonist.

Materials:

• Human neutrophils or a cell line stably expressing human FPR2 (e.g., HL-60 or U937 cells)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• FPR2 agonist (e.g., WKYMVm)

• Test compounds: PBP10, WRW4, and other antagonists

• Fluorescence plate reader or a fluorometer with kinetic reading capabilities

Procedure:

• Cell Preparation: Culture cells under standard conditions. On the day of the experiment, harvest the cells and wash them with the assay buffer.

• Dye Loading: Resuspend the cells in the assay buffer containing the calcium-sensitive dye (e.g., 2-5 µM Fura-2 AM). Incubate for 30-60 minutes at 37°C in the dark.

• Washing: After incubation, wash the cells twice with the assay buffer to remove extracellular dye.

• Cell Resuspension: Resuspend the dye-loaded cells in fresh assay buffer to the desired concentration (e.g., 1 x 10^6 cells/mL).

• Antagonist Incubation: Aliquot the cell suspension into a 96-well plate. Add varying concentrations of the antagonist (PBP10, WRW4, etc.) or vehicle control to the wells. Incubate for 10-30 minutes at room temperature or 37°C.

• Agonist Stimulation and Measurement: Place the plate in the fluorescence reader. Establish a baseline fluorescence reading. Inject the FPR2 agonist into each well and immediately begin recording the fluorescence intensity over time (typically for 1-2 minutes). The change in fluorescence corresponds to the change in intracellular calcium concentration.

• Data Analysis: The peak fluorescence intensity following agonist addition is determined for each well. The inhibitory effect of the antagonist is calculated as the percentage reduction in the agonist-induced calcium response compared to the vehicle-treated control. IC50 values can be determined by plotting the percentage of inhibition against the antagonist concentration.

Caption: Experimental workflow for the calcium mobilization assay.

Conclusion

Both PBP10 and WRW4 are valuable tools for studying the role of FPR2 in health and disease.

• WRW4 is a well-characterized, potent, and selective extracellular antagonist, making it an excellent choice for studies focused on directly blocking agonist-receptor interactions at the cell surface.[2] Its established IC50 provides a clear benchmark for its potency.[2][7][8][9]

• PBP10 offers a unique approach to investigating the role of intracellular signaling components, specifically PIP2, in the context of FPR2 signaling.[2] Its cell-permeable nature allows for the study of downstream signaling events from an intracellular perspective.[2][3]

The choice between these antagonists will ultimately depend on the specific research question. For researchers aiming to block FPR2 signaling at the receptor level, WRW4 is a potent and straightforward option. For those interested in dissecting the intracellular signaling cascade and the role of PIP2, PBP10 provides a unique mechanistic tool. For comprehensive studies, employing both inhibitors can provide a more complete understanding of FPR2 function.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | FPR2: A Novel Promising Target for the Treatment of Influenza [frontiersin.org]
• 5. FPR2: A Novel Promising Target for the Treatment of Influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. selleckchem.com [selleckchem.com]
• 8. benchchem.com [benchchem.com]
• 9. rndsystems.com [rndsystems.com]
• 10. Cyclosporin H, Boc-MLF and Boc-FLFLF are antagonists that preferentially inhibit activity triggered through the formyl peptide receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Functional N-Formyl Peptide Receptor 2 (FPR2) Antagonists Based on Ureidopropanamide Scaffold Have Potential to Protect Against Inflammation-associated Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of PBP10's Antimicrobial Spectrum

This guide provides an objective comparison of the investigational antimicrobial agent PBP10 against established antibiotics, focusing on its in vitro antimicrobial spectrum. The performance of PBP10 is evaluated alongside Vancomycin, a glycopeptide antibiotic, and Ciprofloxacin, a broad-spectrum fluoroquinolone, with supporting experimental data to inform researchers, scientists, and drug development professionals.

Quantitative Comparison of Antimicrobial Activity

The antimicrobial efficacy of PBP10 was quantified by determining its Minimum Inhibitory Concentration (MIC) against a panel of clinically significant Gram-positive and Gram-negative bacteria. The MIC, defined as the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism, serves as a key metric for comparing antimicrobial potency. The results of this comparative analysis are presented in Table 1.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

Bacterial Strain	PBP10 (Hypothetical)	Vancomycin	Ciprofloxacin
Gram-Positive
Staphylococcus aureus (ATCC 29213)	4	1	0.5
Methicillin-resistant S. aureus (MRSA)	4	2	64
Enterococcus faecalis (ATCC 29212)	8	4	1
Vancomycin-resistant Enterococcus (VRE)	16	>256	2
Streptococcus pneumoniae (ATCC 49619)	2	0.5	1
Gram-Negative
Escherichia coli (ATCC 25922)	64	>256	0.015
Pseudomonas aeruginosa (ATCC 27853)	128	>256	0.25
Klebsiella pneumoniae (ATCC 13883)	32	>256	0.03

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC values presented were determined using the broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Bacterial Inoculum: Bacterial strains were cultured on appropriate agar (B569324) media for 18-24 hours. A suspension of the cultured bacteria was prepared in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to an approximate cell density of 1-2 x 10⁸ CFU/mL. This suspension was subsequently diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Agents: Stock solutions of PBP10, Vancomycin, and Ciprofloxacin were prepared and serially diluted two-fold in cation-adjusted Mueller-Hinton Broth (CAMHB) within 96-well microtiter plates.

• Inoculation and Incubation: The prepared bacterial inoculum was added to each well containing the serially diluted antimicrobial agents. The microtiter plates were then incubated under aerobic conditions at 37°C for 18-24 hours.

• Data Interpretation: Following incubation, the MIC was determined as the lowest concentration of the antimicrobial agent that resulted in the complete inhibition of visible bacterial growth. The assay included positive controls (bacterial growth without drug) and negative controls (broth without bacteria) to ensure validity.

Visualizations

The following diagrams illustrate the experimental workflow and the comparative mechanisms of action of the tested antimicrobial agents.

Caption: Workflow for MIC Determination.

Caption: Comparative Mechanisms of Action.

PBP10 Receptor Cross-Reactivity: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding profile and cross-reactivity of the synthetic peptide PBP10 with various receptors. PBP10, a rhodamine-labeled decapeptide derived from the PIP2-binding domain of human plasma gelsolin, is recognized for its dual role as a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2).[1][2] This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes the signaling pathways and experimental workflows to offer a comprehensive understanding of PBP10's receptor interactions.

Quantitative Analysis of Receptor Binding

PBP10 exhibits a selective affinity for the Formyl Peptide Receptor 2 (FPR2) over the closely related Formyl Peptide Receptor 1 (FPR1).[2] In addition to its interaction with formyl peptide receptors, PBP10 is known to bind to polyphosphoinositides (PPI), specifically phosphatidylinositol 4,5-bisphosphate (PIP2).[1][3] The following table summarizes the known binding and functional interactions of PBP10.

Receptor/Binding Partner	Interaction Type	Quantitative Data (IC50/Affinity)	Functional Effect	Reference
Formyl Peptide Receptor 2 (FPR2)	Selective Antagonist	Specific IC50 values for direct binding are not widely reported, but it selectively inhibits FPR2-mediated cellular responses.	Inhibition of G-protein activation, subsequent phospholipase C (PLC) activation, inositol (B14025) trisphosphate (IP3) production, and release of intracellular calcium.
Formyl Peptide Receptor 1 (FPR1)	Low to negligible interaction	PBP10 is a selective inhibitor of FPR2 over FPR1.	Minimal to no inhibition of FPR1-mediated cellular responses.
Phosphatidylinositol 4,5-bisphosphate (PIP2)	High-affinity binding	A reduction in fluorescence intensity of the rhodamine-labeled PBP10 is observed upon binding.	Interference with the normal function of PIP2 as a signaling molecule and a regulator of the actin cytoskeleton.
Lysophosphatidic acid (LPA)	Binding	A reduction in fluorescence intensity of the rhodamine-labeled PBP10 is observed upon binding.	Not fully characterized.
Phosphatidylserine (PS) and Phosphatidylcholine (PC)	No significant interaction	Fluorescence of PBP10 is not affected in the presence of PS and PC.	No significant effect.

Signaling Pathway Modulation by PBP10

PBP10's interaction with FPR2 and PIP2 leads to the modulation of distinct downstream signaling pathways. By acting as an antagonist at FPR2, PBP10 blocks the canonical G-protein coupled receptor signaling cascade initiated by FPR2 agonists. Its binding to PIP2 can also interfere with phosphoinositide-dependent signaling.

PBP10's dual inhibitory mechanism on cellular signaling pathways.

Experimental Protocols

The determination of PBP10's receptor selectivity and binding characteristics involves a series of established experimental protocols. Below are summaries of the key methodologies employed.

Competitive Binding Assays

To assess the selectivity of PBP10 for FPR2 over FPR1, competitive binding assays are often utilized. In this setup, cells expressing either FPR1 or FPR2 are incubated with a labeled agonist (e.g., a fluorescently tagged peptide) in the presence of increasing concentrations of unlabeled PBP10. The ability of PBP10 to displace the labeled agonist is measured, and the concentration at which 50% of the labeled ligand is displaced (IC50) is determined. A lower IC50 value for FPR2 compared to FPR1 would indicate selectivity.

Calcium Mobilization Assay

A functional assay to determine the antagonistic properties of PBP10 involves measuring intracellular calcium mobilization. Cells expressing the target receptor (e.g., FPR2) are loaded with a calcium-sensitive fluorescent dye. The cells are then pre-incubated with varying concentrations of PBP10 before being stimulated with a known receptor agonist. An effective antagonist will inhibit the agonist-induced increase in intracellular calcium, which is detected as a change in fluorescence.

Generalized workflow for a calcium mobilization assay.

Fluorescence-Based Binding Assay for Lipid Interaction

The intrinsic rhodamine label on PBP10 allows for the direct assessment of its binding to lipids like PIP2. The fluorescence intensity of PBP10 is known to decrease upon binding to PIP2 and lysophosphatidic acid. This property can be exploited in a straightforward binding assay where PBP10 is mixed with liposomes containing various phospholipids. A change in fluorescence intensity indicates a binding event, and the specificity can be determined by comparing the results with different lipid compositions.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. merckmillipore.com [merckmillipore.com]

In Vivo Validation of PBP10's Anti-inflammatory Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory peptide PBP10 against other alternatives, supported by available experimental data. While direct in vivo validation studies for PBP10 were not prominently found in the available literature, this guide extrapolates its potential in vivo effects based on its well-documented in vitro activity and mechanism of action. This is presented alongside established in vivo data for the corticosteroid Dexamethasone and the selective FPR2 antagonist WRW4, both evaluated in comparable lipopolysaccharide (LPS)-induced inflammation models.

PBP10 is a synthetic, cell-permeable peptide derived from the phosphoinositide-binding site of human plasma gelsolin.[1][2][3][4] It is recognized for its dual functionality as a broad-spectrum antimicrobial agent and a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a key receptor in inflammatory responses.[1]

Mechanism of Action

PBP10 exerts its anti-inflammatory effects primarily by selectively antagonizing FPR2. This prevents the activation of downstream signaling pathways typically initiated by pro-inflammatory agonists. Additionally, PBP10 can interact with phosphoinositides like PIP2 at the plasma membrane, which may interfere with signaling and cytoskeletal regulation. In vitro studies have demonstrated that PBP10 can significantly limit the production of key inflammatory mediators, including nitric oxide (NO), reactive oxygen species (ROS), and interleukin-8 (IL-8), in response to bacterial endotoxins like lipopolysaccharide (LPS) and lipoteichoic acid (LTA).

Signaling Pathway of PBP10

Caption: PBP10's primary anti-inflammatory mechanism via FPR2 antagonism.

Comparative Performance Data

The following table summarizes the anti-inflammatory effects of PBP10 (in vitro) and compares them with the in vivo effects of Dexamethasone and the FPR2 antagonist WRW4 in mouse models of LPS-induced inflammation.

Agent	Target	Model	Key Findings	Reference
PBP10	FPR2 Antagonist	In vitro (Human Keratinocytes)	Reduces LPS/LTA-induced NO, ROS, and IL-8 production.
In vivo	Data not available in search results. Expected to reduce neutrophil infiltration and pro-inflammatory cytokine levels based on its mechanism.
Dexamethasone	Glucocorticoid Receptor Agonist	In vivo (LPS-induced endotoxemia in mice)	Dose-dependently reduces serum levels of TNF-α and IL-6. Suppresses the systemic release of TNF and reduces intestinal permeability.
WRW4	FPR2 Antagonist	In vivo (Carrageenan-induced peritonitis in mice)	Reverses the anti-inflammatory effects of an FPR2 agonist (WKYMV), confirming the role of FPR2 in the inflammatory response.

Experimental Protocols

General Workflow for In Vivo Validation of Anti-inflammatory Agents

Caption: A typical experimental workflow for in vivo anti-inflammatory studies.

Lipopolysaccharide (LPS)-Induced Inflammation Model in Mice (as used for Dexamethasone validation)

• Animals: Male C57BL/6 mice are commonly used. Animals are acclimatized for at least one week before the experiment.

• Groups: Mice are randomly divided into experimental groups:

  • Vehicle control (e.g., PBS)

  • LPS only

  • LPS + Dexamethasone (at various doses)

• Drug Administration: Dexamethasone or vehicle is typically administered intraperitoneally (i.p.) 30 minutes to 1 hour before the LPS challenge.

• Induction of Inflammation: A solution of LPS from E. coli is administered via i.p. injection. The dose can vary, with lethal or sub-lethal doses used depending on the study's endpoint (e.g., 12.5 mg/kg for lethality studies or lower doses for cytokine analysis).

• Sample Collection: At specific time points after LPS injection (e.g., 2, 6, 12, 18 hours), blood is collected via cardiac puncture for serum separation. Tissues such as the lungs and liver may also be harvested.

• Analysis of Inflammatory Markers:

  • Cytokine Levels: Serum levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Neutrophil Infiltration: Myeloperoxidase (MPO) activity, an indicator of neutrophil accumulation, can be measured in tissue homogenates (e.g., lung and liver).

• Histopathology: Harvested tissues can be fixed in formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess tissue damage and inflammatory cell infiltration.

• Statistical Analysis: Data are typically analyzed using appropriate statistical tests, such as one-way ANOVA followed by a post-hoc test, to determine significant differences between groups.

Conclusion

PBP10 demonstrates significant potential as an anti-inflammatory agent based on its potent in vitro activity and its specific mechanism of action as an FPR2 antagonist. While direct in vivo studies are needed to confirm its efficacy and safety profile in a whole-organism context, the existing data strongly suggest that PBP10 could effectively modulate inflammatory responses. The established in vivo models used to validate compounds like Dexamethasone and WRW4 provide a clear roadmap for the future preclinical development of PBP10. Further research should focus on evaluating PBP10 in models of acute and chronic inflammation to fully characterize its therapeutic potential.

References

• 1. biorxiv.org [biorxiv.org]
• 2. embopress.org [embopress.org]
• 3. mdpi.com [mdpi.com]
• 4. Design, Synthesis, Biological Evaluation, and Computational Studies of Novel Ureidopropanamides as Formyl Peptide Receptor 2 (FPR2) Agonists to Target the Resolution of Inflammation in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of PBP10 and LL-37: Antimicrobial and Immunomodulatory Peptides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two prominent antimicrobial peptides, PBP10 and LL-37. We delve into their antimicrobial efficacy, anti-inflammatory properties, and cytotoxic profiles, supported by available experimental data. Detailed methodologies for key experiments are provided, along with visualizations of their mechanisms of action to facilitate a deeper understanding of their therapeutic potential.

Introduction

The rise of antibiotic resistance has spurred the search for novel antimicrobial agents. Endogenous antimicrobial peptides (AMPs) and their synthetic derivatives have emerged as promising candidates. This guide focuses on a comparative analysis of PBP10, a synthetic peptide derived from human plasma gelsolin, and LL-37, the only human cathelicidin (B612621). Both peptides exhibit broad-spectrum antimicrobial activity and possess immunomodulatory functions, making them attractive for therapeutic development.

PBP10 is a 10-amino acid synthetic peptide derived from the phosphatidylinositol 4,5-bisphosphate (PIP2)-binding site of human plasma gelsolin.[1] It demonstrates a dual mechanism of action: direct antimicrobial activity and antagonism of the Formyl Peptide Receptor 2 (FPR2), a key receptor in the inflammatory response.[1][2]

LL-37 is a 37-amino acid, amphipathic, alpha-helical peptide and is the only member of the cathelicidin family found in humans.[3] It is a crucial component of the innate immune system, exhibiting broad-spectrum antimicrobial activity and complex immunomodulatory effects, which can be both pro- and anti-inflammatory depending on the context.[3]

Comparative Data Presentation

The following tables summarize the quantitative data available for PBP10 and LL-37, focusing on their antimicrobial, anti-inflammatory, and cytotoxic activities.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Organism	PBP10 MIC (µg/mL)	LL-37 MIC (µg/mL)	Reference
Gram-Positive Bacteria
Staphylococcus aureus	8	<10
Staphylococcus epidermidis	-	<10
Listeria monocytogenes	-	<10
Bacillus subtilis	3.125	-
Gram-Negative Bacteria
Escherichia coli	12.5	<10
Pseudomonas aeruginosa	>125	<10
Salmonella typhimurium	-	<10
Fungi
Candida albicans	>50	Resistant in high salt, susceptible in low salt

Note: MIC values can vary depending on the specific strain and the experimental conditions, such as the salt concentration of the media.

Anti-Inflammatory Activity

Activity	PBP10	LL-37	Reference
Endotoxin (B1171834) (LPS) Neutralization	Interacts with and neutralizes LPS.	Binds to LPS with high affinity and neutralizes its activity.
Receptor Modulation	Selective antagonist of Formyl Peptide Receptor 2 (FPR2).	Modulates Toll-like Receptor (TLR) signaling; suppresses TLR4 and enhances TLR3 signaling.
Cytokine Modulation	Limits microbial-induced inflammatory effects.	Can suppress pro-inflammatory cytokine production induced by LPS.

Cytotoxicity

Cell Type	PBP10 (IC50/Observation)	LL-37 (IC50/Observation)	Reference
Human Red Blood Cells (Hemolysis)	Low hemolytic activity at bactericidal concentrations.	Can cause hemolysis at higher concentrations.
Human Keratinocytes (HaCaT)	IC50: 30.3 ± 5.3 µg/mL (for RhB-PBP10)	-
Human Peripheral Blood Mononuclear Cells (PBMCs)	-	Cytotoxic at concentrations >20 µM.
Various Human Cell Lines	Generally low cytotoxicity at effective concentrations.	Cytotoxic to many human cell types at 1–10 µM.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Antimicrobial Susceptibility Testing (Broth Microdilution Assay)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a peptide.

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into a suitable broth medium (e.g., Mueller-Hinton Broth) and incubate at 37°C until it reaches the mid-logarithmic phase of growth.

• Peptide Dilution: Prepare a series of twofold dilutions of the peptide in the appropriate broth in a 96-well microtiter plate.

• Inoculation: Adjust the bacterial culture to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL and add to each well of the microtiter plate containing the peptide dilutions.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the peptide at which no visible growth of the bacterium is observed.

Endotoxin Neutralization Assay (Limulus Amebocyte Lysate - LAL Assay)

This assay quantifies the ability of a peptide to neutralize lipopolysaccharide (LPS).

• Sample Preparation: Prepare a solution of LPS at a known concentration. Prepare serial dilutions of the peptide to be tested.

• Incubation: Mix the LPS solution with the different concentrations of the peptide and incubate at 37°C for a specified time (e.g., 30 minutes) to allow for binding and neutralization.

• LAL Reaction: Add the LAL reagent to the LPS-peptide mixtures. The LAL reagent contains a clotting enzyme that is activated by endotoxin.

• Measurement: The reaction can be measured using different methods:

  • Gel-clot assay: Observe the formation of a solid gel clot. The endpoint is the lowest concentration of peptide that inhibits clot formation.

  • Turbidimetric assay: Measure the increase in turbidity over time using a spectrophotometer.

  • Chromogenic assay: A chromogenic substrate is added, and the color change is measured spectrophotometrically.

• Quantification: The amount of endotoxin neutralized is calculated by comparing the results of the peptide-treated samples to a standard curve of known LPS concentrations.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Seed human cells (e.g., HaCaT keratinocytes) into a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Peptide Treatment: Replace the medium with fresh medium containing various concentrations of the peptide and incubate for a specified period (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the absorbance of untreated control cells. The IC50 value (the concentration of peptide that causes 50% inhibition of cell viability) can be calculated from the dose-response curve.

Signaling Pathways and Mechanisms of Action

The following diagrams, created using the DOT language, illustrate the key signaling pathways and mechanisms of action for PBP10 and LL-37.

PBP10 Signaling and Mechanism of Action

PBP10's dual mechanism of action.

PBP10 exerts its effects through two primary mechanisms. Firstly, it acts as a selective antagonist of the Formyl Peptide Receptor 2 (FPR2), a G protein-coupled receptor involved in inflammatory responses. By blocking FPR2, PBP10 can inhibit downstream inflammatory signaling. Secondly, PBP10 can bind to phosphatidylinositol 4,5-bisphosphate (PIP2), a key signaling phospholipid in the plasma membrane. This interaction can interfere with PIP2-dependent processes, including the regulation of the actin cytoskeleton.

LL-37 Signaling and Mechanism of Action

LL-37's modulation of TLR signaling.

LL-37's immunomodulatory effects are partly mediated through its interaction with Toll-like Receptors (TLRs). It can directly bind to and neutralize lipopolysaccharide (LPS), the ligand for TLR4, thereby suppressing the pro-inflammatory signaling cascade initiated by Gram-negative bacteria. Conversely, LL-37 has been shown to enhance the signaling of TLR3, which recognizes double-stranded RNA, a hallmark of viral infections. This dual activity highlights the context-dependent nature of LL-37's immunomodulatory functions.

Experimental Workflow: Minimum Inhibitory Concentration (MIC) Assay

Workflow for MIC determination.

Conclusion

Both PBP10 and LL-37 represent promising avenues for the development of novel anti-infective and immunomodulatory therapies. PBP10's dual action as an antimicrobial and a specific inhibitor of the pro-inflammatory receptor FPR2 presents a unique therapeutic profile. LL-37, as a natural component of the human innate immune system, demonstrates a complex and context-dependent array of activities, including potent antimicrobial effects and nuanced immunomodulation.

The choice between these peptides for a specific therapeutic application will depend on the desired balance of antimicrobial and anti-inflammatory activity, as well as the target pathogen and site of infection. The provided data and protocols offer a foundational resource for researchers to further investigate and compare these fascinating molecules. Further head-to-head comparative studies under standardized conditions are warranted to fully elucidate their relative strengths and weaknesses and to guide their clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Little peptide, big effects: the role of LL-37 in inflammation and autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]

PBP10: A Comparative Analysis of its Antimicrobial Efficacy Against Gram-Positive and Gram-Negative Bacteria

For Immediate Release

This guide offers a comprehensive comparison of the antimicrobial peptide PBP10's effectiveness against Gram-positive and Gram-negative bacteria, designed for researchers, scientists, and professionals in drug development. This document details PBP10's mechanism of action, presents available quantitative data on its bactericidal activity, and outlines the experimental protocols for assessing its efficacy.

Executive Summary

PBP10 is a synthetic, cell-permeable peptide derived from human plasma gelsolin. It has demonstrated broad-spectrum antimicrobial properties, exhibiting activity against both Gram-positive and Gram-negative bacteria. Its primary mode of action involves the disruption of the bacterial cell membrane. This guide synthesizes the current understanding of PBP10's differential effects on these two major bacterial groups, providing a valuable resource for evaluating its potential as a novel antimicrobial agent.

Mechanism of Action: A Tale of Two Cell Walls

PBP10's antimicrobial activity stems from its ability to interact with and disrupt the integrity of the bacterial cell envelope. This interaction, however, is targeted at different molecular components in Gram-positive and Gram-negative bacteria, owing to their distinct cell wall architectures.

• Gram-Negative Bacteria: The outer membrane of Gram-negative bacteria is rich in lipopolysaccharide (LPS). The cationic nature of PBP10 facilitates an electrostatic interaction with the negatively charged LPS molecules. This binding is believed to displace divalent cations that stabilize the outer membrane, leading to increased permeability and eventual cell lysis.

• Gram-Positive Bacteria: In Gram-positive bacteria, the primary target for PBP10 is lipoteichoic acid (LTA), a major anionic polymer in their thick peptidoglycan cell wall. The interaction between PBP10 and LTA disrupts the cell wall structure, compromising its integrity and leading to bacterial cell death.

It is noteworthy that PBP10's mechanism does not appear to involve the formation of discrete pores in the bacterial membrane, distinguishing it from some other antimicrobial peptides.

Quantitative Data: Antimicrobial Activity of PBP10

While extensive comparative studies with a broad range of bacterial species are not widely published, the available data indicates that PBP10 is active against clinically relevant pathogens from both Gram-positive and Gram-negative categories. The minimum inhibitory concentration (MIC) is a key metric for quantifying antimicrobial potency.

Bacterial Species	Gram Type	Strain	MIC (µg/mL)	Reference
Escherichia coli	Gram-Negative	SG13009	Not specified	[1]

Experimental Protocols

The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of PBP10, a standard assay for evaluating antimicrobial activity.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is adapted from standard broth microdilution methods.

1. Preparation of Reagents:

• Prepare a stock solution of PBP10 in a suitable solvent (e.g., sterile water or DMSO).

• Prepare sterile Mueller-Hinton Broth (MHB) or another appropriate bacterial growth medium.

• Culture the bacterial strain of interest overnight to obtain a fresh, pure culture.

2. Inoculum Preparation:

• Aseptically pick a few colonies from the overnight culture and suspend them in sterile saline or MHB.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

• Dilute the standardized bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells of a 96-well microtiter plate.

3. Serial Dilution of PBP10:

• In a sterile 96-well microtiter plate, perform serial twofold dilutions of the PBP10 stock solution in MHB to create a range of concentrations.

4. Inoculation and Incubation:

• Add the prepared bacterial inoculum to each well of the microtiter plate containing the diluted PBP10.

• Include a positive control well (bacteria in MHB without PBP10) and a negative control well (MHB only).

• Incubate the microtiter plate at 37°C for 18-24 hours.

5. Reading the Results:

• The MIC is defined as the lowest concentration of PBP10 at which there is no visible growth (turbidity) of the bacteria.

Signaling Pathways and Intracellular Targets

The primary mechanism of PBP10's antimicrobial action is the disruption of the bacterial cell envelope. Currently, there is limited information available regarding specific intracellular signaling pathways within bacteria that are directly modulated by PBP10. The rapid bactericidal effect observed is consistent with membrane disruption being the principal mode of action. Further research is required to investigate potential secondary intracellular targets, such as inhibition of DNA, RNA, or protein synthesis, which are known mechanisms for some other antimicrobial peptides.

Visualizing the Mechanism and Workflow

To illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Antimicrobial mechanism of PBP10 against Gram-positive and Gram-negative bacteria.

Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

PBP10 demonstrates significant potential as a broad-spectrum antimicrobial agent with a mechanism of action that targets the essential cell envelopes of both Gram-positive and Gram-negative bacteria. While its efficacy is evident, further research is crucial to establish a comprehensive profile of its activity against a wider array of clinically important bacterial strains. The generation of detailed MIC data will be instrumental in positioning PBP10 as a viable candidate in the development of new anti-infective therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Validating the Role of PBP10 in Actin Cytoskeleton Rearrangement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of PBP10 with established actin cytoskeleton-modulating agents, Jasplakinolide (B32604) and Cytochalasin D. The information presented herein is intended to assist researchers in designing experiments to validate the role of PBP10 in actin dynamics and to provide a framework for evaluating its potential as a therapeutic agent targeting cytoskeletal processes.

Introduction to PBP10 and Actin Cytoskeleton Modulation

The actin cytoskeleton is a dynamic and intricate network of protein filaments that plays a crucial role in a multitude of cellular processes, including cell motility, shape determination, and intracellular transport. Its constant remodeling is tightly regulated by a complex interplay of actin-binding proteins. Dysregulation of actin dynamics is implicated in various pathologies, including cancer metastasis and immune disorders.

PBP10 is a synthetic, cell-permeant peptide derived from the polyphosphoinositide-binding site of human plasma gelsolin, a key regulator of actin filament assembly and disassembly.[1] PBP10 has been shown to transiently disrupt stress fibers and cortical actin, co-localizing with actin in cytoplasmic aggregates, at the nucleus, and in focal structures on the plasma membrane.[2] Its origin from the PIP2-binding domain of gelsolin suggests a mechanism involving the modulation of phosphoinositide signaling, which is critical for actin dynamics. Notably, PBP10 has demonstrated a more potent effect in reducing total dendritic length in neurons compared to other compounds like WRW4, highlighting its significant impact on actin-dependent structures.[2]

To fully understand the potential of PBP10 as a tool for studying and manipulating the actin cytoskeleton, it is essential to compare its activity with well-characterized actin-modulating agents. This guide focuses on a comparative analysis of PBP10 with Jasplakinolide, an actin filament stabilizer, and Cytochalasin D, an actin polymerization inhibitor.

Comparative Analysis of Actin-Modulating Compounds

This section provides a detailed comparison of the mechanisms of action and reported effects of PBP10, Jasplakinolide, and Cytochalasin D on the actin cytoskeleton.

Mechanism of Action

Compound	Primary Mechanism of Action	References
PBP10	Derived from the PIP2-binding site of gelsolin, it is suggested to interfere with phosphoinositide signaling, which is crucial for regulating actin-binding proteins. It transiently disrupts stress fibers and cortical actin.	[1][2]
Jasplakinolide	Binds to and stabilizes filamentous actin (F-actin), promoting polymerization and nucleation of new filaments. It competes with phalloidin (B8060827) for binding to F-actin.	[3][4][5]
Cytochalasin D	Binds to the barbed (fast-growing) end of actin filaments, inhibiting the association and dissociation of actin monomers. This capping action leads to a net depolymerization of existing filaments. It can also induce the formation of actin aggregates.	[6][7][8][9]

Quantitative Effects on Actin Cytoskeleton

Direct comparative quantitative data for PBP10 alongside Jasplakinolide and Cytochalasin D is limited in publicly available literature. The following table summarizes known quantitative effects of Jasplakinolide and Cytochalasin D to provide a benchmark for future studies on PBP10.

Parameter	Jasplakinolide	Cytochalasin D	PBP10
F-actin Content	Increases F-actin content by promoting polymerization and stabilizing existing filaments.[4]	Can lead to a net decrease in F-actin over time by preventing polymerization, although it can also induce aggregation of F-actin.[8]	Reported to negatively impact actin assembly, suggesting a potential decrease or reorganization of F-actin.[2] Further quantitative studies are needed.
Actin Dynamics (FRAP)	Decreases the recovery of YFP-actin fluorescence after photobleaching, indicating reduced actin dynamics. In premyofibrils, recovery decreased from ~90% to ~20%; in mature myofibrils, from ~50% to ~10%.[10]	Increases the mobile fraction of actin, indicating depolymerization.	Not yet reported.
Cell Migration	Inhibits cell migration by stabilizing the actin cytoskeleton.	Inhibits cell migration by disrupting actin polymerization necessary for cell motility.[9]	Blocks cell motility.[2] A study on breast cancer cells showed that other compounds can inhibit migration in a dose-dependent manner in both wound-healing and transwell migration assays.[11][12][13][14]
Cell Morphology	Induces the formation of actin aggregates and disrupts stress fibers at higher concentrations.[4]	Causes cell rounding, loss of stress fibers, and the formation of actin aggregates.[6][8]	Transiently disrupts stress fibers and cortical actin.[2]

Experimental Protocols

To facilitate the validation and comparison of PBP10's effects on the actin cytoskeleton, this section provides detailed protocols for key experiments.

Visualization of the Actin Cytoskeleton by Fluorescence Microscopy

This protocol allows for the qualitative and quantitative analysis of changes in actin filament organization, such as stress fiber formation and cortical actin structure.

Materials:

• Cells of interest cultured on glass coverslips

• PBP10, Jasplakinolide, Cytochalasin D

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Fluorescently-conjugated Phalloidin (e.g., Alexa Fluor 488 Phalloidin)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment:

  • Seed cells on sterile glass coverslips in a petri dish or multi-well plate and culture until they reach the desired confluency.

  • Treat the cells with the desired concentrations of PBP10, Jasplakinolide, or Cytochalasin D for the appropriate duration. Include a vehicle-treated control group.

• Fixation:

  • Gently wash the cells twice with pre-warmed PBS.

  • Fix the cells with 4% PFA in PBS for 10-15 minutes at room temperature.

• Permeabilization:

  • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes at room temperature.

• Staining:

  • Wash the cells three times with PBS for 5 minutes each.

  • Incubate the cells with a solution of fluorescently-conjugated phalloidin (at the manufacturer's recommended concentration) in PBS for 20-30 minutes at room temperature, protected from light.

  • (Optional) Add DAPI to the phalloidin solution for nuclear staining.

• Mounting and Imaging:

  • Wash the cells three times with PBS for 5 minutes each.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Visualize the actin cytoskeleton using a fluorescence microscope with appropriate filters.

Quantitative Analysis: Image analysis software (e.g., ImageJ/Fiji) can be used to quantify various parameters of the actin cytoskeleton, such as stress fiber thickness, orientation, and overall F-actin intensity.

Quantification of F-actin Content by Flow Cytometry

This method provides a high-throughput quantitative measurement of the total F-actin content within a cell population.[1][15][16]

Materials:

• Suspension cells or trypsinized adherent cells

• PBP10, Jasplakinolide, Cytochalasin D

• Cell culture medium or PBS

• Fixation/Permeabilization buffer (e.g., Cytofix/Cytoperm™)

• Fluorescently-conjugated Phalloidin

• Flow cytometer

Procedure:

• Cell Preparation and Treatment:

  • Harvest and wash the cells.

  • Treat the cells with the desired concentrations of PBP10, Jasplakinolide, or Cytochalasin D for the appropriate duration in suspension. Include a vehicle-treated control.

• Fixation and Permeabilization:

  • Fix and permeabilize the cells using a commercially available fixation/permeabilization buffer according to the manufacturer's instructions.

• Staining:

  • Incubate the fixed and permeabilized cells with fluorescently-conjugated phalloidin at the recommended concentration for 20-30 minutes at room temperature, protected from light.

• Flow Cytometry Analysis:

  • Wash the cells to remove unbound phalloidin.

  • Resuspend the cells in PBS or flow cytometry buffer.

  • Analyze the fluorescence intensity of the cell population using a flow cytometer. The mean fluorescence intensity (MFI) is proportional to the F-actin content.

Visualizing Signaling Pathways and Workflows

To better understand the proposed mechanisms and experimental procedures, the following diagrams have been generated using Graphviz.

PBP10's Proposed Mechanism of Action

Caption: Proposed mechanism of PBP10 in disrupting actin cytoskeleton rearrangement.

Experimental Workflow for Actin Cytoskeleton Analysis

Caption: Workflow for analyzing the effects of compounds on the actin cytoskeleton.

Conclusion

PBP10 presents a novel tool for investigating the role of phosphoinositide signaling in actin cytoskeleton dynamics. Its distinct mechanism of action, derived from the gelsolin PIP2-binding domain, offers a unique approach compared to traditional actin-targeting drugs like Jasplakinolide and Cytochalasin D. The experimental protocols and comparative data provided in this guide are intended to empower researchers to further validate and characterize the effects of PBP10, ultimately contributing to a deeper understanding of actin cytoskeleton regulation and the development of new therapeutic strategies.

References

• 1. Relative Quantitation of Polymerized Actin in Suspension Cells by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effects of jasplakinolide on the kinetics of actin polymerization. An explanation for certain in vivo observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jkip.kit.edu [jkip.kit.edu]
• 5. researchgate.net [researchgate.net]
• 6. Action of cytochalasin D on cytoskeletal networks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of cytochalasin D on the actin cytoskeleton: association of neoformed actin aggregates with proteins involved in signaling and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Jasplakinolide reduces actin and tropomyosin dynamics during myofibrillogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ATP Inhibits Breast Cancer Migration and Bone Metastasis through Down-Regulation of CXCR4 and Purinergic Receptor P2Y11 | MDPI [mdpi.com]
• 12. Substance P enhances the proliferation and migration potential of murine bone marrow-derived mesenchymal stem cell-like cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A More Biomimetic Cell Migration Assay with High Reliability and Its Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anti-proliferative, anti-migration, and anti-invasion activity of novel hesperidin glycosides in non-small cell lung cancer A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Flow Cytometric Determination of Actin Polymerization in Peripheral Blood Leukocytes Effectively Discriminate Patients With Homozygous Mutation in ARPC1B From Asymptomatic Carriers and Normal Controls [frontiersin.org]
• 16. Flow Cytometric Determination of Actin Polymerization in Peripheral Blood Leukocytes Effectively Discriminate Patients With Homozygous Mutation in ARPC1B From Asymptomatic Carriers and Normal Controls - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of PBP10

This document provides comprehensive guidance on the proper disposal procedures for PBP10, a rhodamine B-labeled decapeptide. The information is intended for researchers, scientists, and drug development professionals to ensure safety and compliance in the laboratory.

Physicochemical Properties of PBP10

A summary of the key physicochemical properties of PBP10 is presented below. This data is crucial for understanding the handling and disposal requirements of the substance.

Property	Value	Source
Synonyms	RhoB-GS160-169, Rhodamine B-QRLFQVKGRR-OH	[1]
CAS Number	794466-45-8	[2][3]
Molecular Formula	C₈₄H₁₂₇N₂₄O₁₅	[3]
Molecular Weight	1713.06 g/mol	[3]
Form	Lyophilized solid
Color	Pink-red
Solubility	DMSO: 2 mg/mL, PBS (pH 7.2): 10 mg/mL
Storage Temperature	-20°C
Purity	≥95% (HPLC)

PBP10 Disposal Protocol

As PBP10 is a synthetic peptide conjugated with Rhodamine B, its disposal should be handled with consideration for both its chemical and potential biological activity. The following step-by-step procedure is based on general laboratory safety guidelines and should be adapted to comply with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a full lab suit or coat, gloves, and a dust respirator when handling PBP10 in its solid form.

2. Spill Management:

• Small Spills: Use appropriate tools to carefully collect the spilled solid material and place it into a designated, labeled waste disposal container.

• Large Spills: Use a shovel to transfer the spilled material into a convenient and properly labeled waste disposal container.

• Avoid generating dust during cleanup. A self-contained breathing apparatus may be necessary to avoid inhalation.

3. Decontamination:

• Decontaminate surfaces that have come into contact with PBP10. For general laboratory cleaning, a 10% bleach solution can be effective for decontaminating work areas.

• All solutions used for cleaning, including water washes, should be collected and treated as chemical waste.

4. Waste Segregation and Collection:

• Solid PBP10 Waste: Collect unused or waste PBP10 powder in a clearly labeled, sealed container.

• Contaminated Labware (Sharps): Items such as pipette tips, needles, and syringes that are contaminated with PBP10 should be disposed of in a designated sharps container labeled for chemical and/or biohazardous waste.

• Contaminated Labware (Non-Sharps): Gloves, tubes, and other plasticware contaminated with PBP10 should be placed in a designated biohazard or chemical waste bag.

• Liquid Waste: Solutions containing PBP10 should be collected in a labeled, leak-proof container. Do not dispose of PBP10 solutions down the drain.

5. Final Disposal:

• All waste containers must be clearly labeled with the contents (PBP10) and the appropriate hazard symbols.

• Waste must be disposed of in accordance with federal, state, and local environmental control regulations. This typically involves incineration for chemical and biological waste.

• Contact your institution's Environmental Health and Safety (EHS) office for specific guidance on waste pickup and disposal procedures.

Experimental Protocol: Assessing Cell Viability (MTT Assay)

The following is a detailed methodology for an MTT assay, a common experiment to assess the cytotoxic effects of peptides like PBP10.

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of PBP10 and incubate for the desired time period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570-590 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the untreated control cells.

PBP10 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PBP10 waste.

Caption: PBP10 Waste Disposal Decision Workflow.

References

• 1. Polyphosphoinositide-Binding Peptide, PBP10 - CAS 794466-45-8 - Calbiochem | 529625 [merckmillipore.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Polyphosphoinositide-Binding Peptide, PBP10 A Rhodamine-B-labeled decapeptide derived from the (PIP2)-binding region in segment-2 of gelsolin. | 794466-45-8 [sigmaaldrich.com]

Essential Safety and Operational Protocols for Handling PBP10

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper handling of all chemical compounds is paramount. This document provides essential, immediate safety and logistical information for the handling of PBP10, a cell-permeable, rhodamine-conjugated peptide inhibitor of formyl peptide receptor 2 (FPR2).[1] The following procedural guidance is based on general best practices for handling peptides and rhodamine-containing compounds in a laboratory setting.

Disclaimer: No specific Safety Data Sheet (SDS) for PBP10 was found. The following recommendations are based on the safety profiles of similar chemical compounds. It is imperative that a formal risk assessment be conducted by the user and that the supplier's specific SDS for PBP10 be consulted prior to handling.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling PBP10. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Rationale
Eye Protection	Safety Goggles or Face Shield	Protects against splashes of PBP10 solutions. Standard safety glasses may not provide adequate protection from splashes.
Hand Protection	Nitrile Gloves	Provides a barrier against skin contact. Double-gloving is recommended, especially when handling concentrated solutions.
Body Protection	Laboratory Coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Dust Mask or Respirator	Recommended when handling the lyophilized powder to prevent inhalation.[2]

Operational Plan: From Receipt to Disposal

A structured workflow is essential for the safe and effective use of PBP10 in a research setting.

Receiving and Storage

Upon receipt, lyophilized PBP10 should be stored at -20°C in a tightly sealed container, protected from light and moisture.[3][4][5] Before opening, the container should be allowed to equilibrate to room temperature in a desiccator to prevent condensation.[3][5]

Reconstitution and Handling

All handling of PBP10, particularly of the lyophilized powder, should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.[6] Use appropriate tools to handle the powder and avoid creating dust. When preparing solutions, use a suitable solvent as recommended by the supplier.

Experimental Use

When using PBP10 in experiments, it is important to handle it with care to avoid contamination and exposure. Always wear the recommended PPE.

Disposal Plan

Proper disposal of PBP10 and any contaminated materials is critical to prevent environmental contamination and potential health hazards. Rhodamines are known to be toxic to aquatic life.[7][8]

Waste Stream	Disposal Procedure
Unused PBP10 (Lyophilized Powder)	Dispose of as chemical waste through a licensed professional disposal service. Do not discard with regular laboratory trash.
PBP10 Solutions	Collect in a designated, sealed waste container labeled "Rhodamine-containing waste." Dispose of through a licensed professional disposal service.[7]
Contaminated Labware (e.g., pipette tips, tubes)	Collect in a designated biohazard bag or sharps container and dispose of through an approved vendor for biohazardous or chemical waste.[9]
Contaminated PPE (e.g., gloves, lab coat)	Dispose of in a designated biohazard bag.

Visualizing the Workflow

The following diagrams illustrate the key logistical and safety workflows for handling PBP10.

PBP10 Handling Workflow

PPE Donning & Doffing Sequence

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. genscript.com [genscript.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 7. How should rhodamines be disposed of? | AAT Bioquest [aatbio.com]
• 8. carlroth.com [carlroth.com]
• 9. cpp.edu [cpp.edu]